Triphenylphosphine hydrobromide

• CAS: 6399-81-1

Core Science & Biosynthesis

An In-depth Technical Guide to Triphenylphosphine Hydrobromide: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Triphenylphosphine (B44618) hydrobromide (Ph₃P·HBr) is a versatile and widely utilized reagent in organic synthesis. This white crystalline solid serves as a key precursor in the preparation of phosphonium (B103445) salts, particularly for the Wittig reaction, and acts as a catalyst in various cross-coupling reactions. Its ability to function as a mild acid and a source of triphenylphosphine makes it an invaluable tool in the synthesis of complex organic molecules, including active pharmaceutical ingredients. This guide provides a comprehensive overview of its core chemical properties, structure, and a detailed experimental protocol for its synthesis.

Core Chemical and Physical Properties

The fundamental properties of triphenylphosphine hydrobromide are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	References
Chemical Formula	C₁₈H₁₆BrP	[1][2][3][4]
Molecular Weight	343.20 g/mol	[2][3][4]
Appearance	White to light red crystalline solid/powder	[2][5]
Melting Point	192 - 205 °C (decomposes)	[2]
Solubility	Soluble in polar solvents like ethanol (B145695) and methanol. Insoluble in nonpolar solvents such as hexane (B92381) and toluene.	[5]
CAS Number	6399-81-1	[1][2][3][4]

Structural Information

Triphenylphosphine hydrobromide exists as a phosphonium salt, specifically triphenylphosphonium bromide. In this structure, the phosphorus atom is bonded to three phenyl groups and one hydrogen atom, carrying a positive charge, which is counterbalanced by the bromide anion ([HP(C₆H₅)₃]⁺Br⁻).[6] The molecule adopts a trigonal pyramidal geometry around the central phosphorus atom.[5]

Crystallographic data reveals that triphenylphosphonium bromide crystallizes in the Pnma space group with the following unit cell dimensions:

• a = 10.951 Å

• b = 12.269 Å

• c = 11.754 Å

• α = 90°

• β = 90°

• γ = 90°

This information is based on data deposited in the Crystallography Open Database.[3]

Spectroscopic Data

Key spectroscopic data for the characterization of triphenylphosphine hydrobromide are outlined below:

¹H NMR (400 MHz, DMSO-d₆):

• δ 10.60 (brs, 1H, PH)

• δ 7.60-7.67 (m, 9H, ArH)

• δ 7.53-7.59 (m, 6H, ArH)[1]

¹³C NMR (100 MHz, DMSO-d₆):

• δ 132.70 (d, J = 102 Hz, Ar)

• δ 132.05 (d, J = 1.9 Hz, Ar)

• δ 131.48 (d, J = 9.6 Hz, Ar)

• δ 128.77 (d, J = 11.4 Hz, Ar)[1]

Infrared (IR) Spectroscopy: Infrared spectra of triphenylphosphine hydrobromide are available and can be used for identification. The spectra can be accessed through various databases.[3][7][8]

Experimental Protocols

Synthesis of Triphenylphosphine Hydrobromide

A common and straightforward method for the preparation of triphenylphosphine hydrobromide involves the direct reaction of triphenylphosphine with hydrobromic acid.[1]

Materials:

• Triphenylphosphine (Ph₃P)

• 48% aqueous hydrobromic acid (HBr)

• 1,4-Dioxane (B91453)

• Diethyl ether

Procedure:

• To a stirring mixture of triphenylphosphine (1.05 g, 4 mmol) in 1,4-dioxane (8 mL) at room temperature, add a solution of 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol) dropwise over 1 minute.

• Warm the reaction mixture to 70 °C.

• Stir the mixture at 70 °C for 12 hours.

• After 12 hours, evaporate the solvent in vacuo.

• Wash the resulting residue with diethyl ether.

• Dry the precipitate in vacuo for 12 hours at 40 °C to yield triphenylphosphine hydrobromide as a white solid (1.34 g, 98% yield).[1]

The purity of the synthesized compound can be confirmed by melting point analysis and NMR spectroscopy.[5]

Diagrams

Caption: Synthesis Workflow for Triphenylphosphine Hydrobromide.

References

• 1. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Triphenylphosphonium bromide | C18H16BrP | CID 80811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Triphenylphosphine - Wikipedia [en.wikipedia.org]
• 7. spectrabase.com [spectrabase.com]
• 8. spectrabase.com [spectrabase.com]

A Comprehensive Technical Guide to the Synthesis and Characterization of Triphenylphosphine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the synthesis and characterization of triphenylphosphine (B44618) hydrobromide (Ph₃P·HBr), an important phosphonium (B103445) salt widely utilized as a reagent and catalyst in organic synthesis. This guide details experimental protocols, presents key characterization data in a structured format, and illustrates the underlying chemical transformation and workflow.

Introduction

Triphenylphosphine hydrobromide, also known as triphenylphosphonium bromide, is a white, crystalline organic compound with the chemical formula C₁₈H₁₆BrP.[1][2] It is the salt formed from the reaction of the weak base triphenylphosphine (PPh₃) with hydrobromic acid (HBr).[3][4] Due to its versatility, it serves as a crucial reagent in numerous chemical transformations, including the preparation of phosphonium salts for Wittig reactions, as a catalyst in cross-coupling reactions, and as a mild source of anhydrous HBr.[2][5][6] Its ability to act as a nucleophile and stabilize reactive intermediates makes it invaluable in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries.[2]

Synthesis of Triphenylphosphine Hydrobromide

The synthesis of triphenylphosphine hydrobromide is a straightforward acid-base reaction. The lone pair of electrons on the phosphorus atom of triphenylphosphine attacks the proton of hydrobromic acid, forming a stable phosphonium salt.[3] The reaction is typically exothermic and can be carried out at room temperature.[5]

General Reaction

Caption: Synthesis of Triphenylphosphine Hydrobromide.

Experimental Protocols

Several methods for the preparation of triphenylphosphine hydrobromide have been reported. Below are two detailed protocols.

Protocol 1: Reaction in Dioxane/Water [1]

This method utilizes aqueous hydrobromic acid with dioxane as a solvent.

• Materials:

  • Triphenylphosphine (1.05 g, 4 mmol)

  • 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol)

  • 1,4-Dioxane (8 mL)

  • Diethyl ether

• Procedure:

  • To a stirring mixture of triphenylphosphine in dioxane (8 mL) at room temperature, add 48% aqueous hydrobromic acid (1 mL) dropwise over 1 minute.

  • Warm the reaction mixture to 70 °C and continue stirring for 12 hours.

  • After 12 hours, evaporate the mixture in vacuo to remove the solvent and excess acid.

  • Wash the resulting residue with diethyl ether.

  • Dry the precipitate in vacuo for 12 hours at 40 °C to yield triphenylphosphine hydrobromide as a white solid (1.34 g, 98% yield).

Protocol 2: Reaction with Anhydrous HBr Gas [7]

This method uses anhydrous HBr gas in a non-aqueous solvent system.

• Materials:

  • Triphenylphosphine (26.23 g, 0.10 mole)

  • Toluene (B28343) (100 mL)

  • Anhydrous Hydrogen Bromide (HBr) gas

  • Ethyl ether (300 mL total)

• Procedure:

  • Dissolve triphenylphosphine in toluene (100 mL) in a suitable flask and cool the solution to 0-5 °C.

  • Perfuse the solution with HBr gas for 20 minutes while maintaining the temperature.

  • Add 250 mL of ethyl ether to the mixture and stir for an additional 20 minutes to precipitate the product.

  • Filter the mixture to collect the white solid.

  • Slurry the solid cake in 500 mL of ether, filter again, and air-dry the product to obtain triphenylphosphine hydrobromide (33.2 g, 97% yield).

Caption: General Experimental Workflow.

Characterization Data

The identity and purity of the synthesized triphenylphosphine hydrobromide can be confirmed through various analytical techniques.[5]

Physical and Chemical Properties

The fundamental physical properties of triphenylphosphine hydrobromide are summarized below. Note the variation in reported melting points, which may be due to different analytical conditions or sample purity.

Property	Value	Reference(s)
Chemical Formula	C₁₈H₁₆BrP	[1][2]
Molecular Weight	343.20 g/mol	[1][2]
Appearance	White to off-white crystalline powder	[2][5][8]
Melting Point	172-175 °C	[5]
192-205 °C	[2]
196 °C (dec.)	[6]
203-205 °C (dec.)	[7]
204-208 °C (dec.)	[9]
Purity (Assay)	≥97-98%	[2]
Solubility	Soluble in polar solvents (water, ethanol, methanol, DMSO, DMF).[5][9]	Insoluble in nonpolar solvents (hexane, toluene).[5]

Spectroscopic Data

Spectroscopic methods are essential for the structural elucidation of the compound.

3.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy confirms the molecular structure by identifying the chemical environment of protons (¹H) and carbon atoms (¹³C). Data below was recorded in DMSO-d₆.[1]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity / Coupling Constant (J, Hz)	Assignment
¹H	10.60	br s	P-H proton
7.60-7.67	m	9H, Aromatic (Ar-H)
7.53-7.59	m	6H, Aromatic (Ar-H)
¹³C	132.70	d, J = 102 Hz	Aromatic (ipso-C)
132.05	d, J = 1.9 Hz	Aromatic (para-C)
131.48	d, J = 9.6 Hz	Aromatic (ortho-C)
128.77	d, J = 11.4 Hz	Aromatic (meta-C)

The characteristic downfield singlet at 10.60 ppm in the ¹H NMR spectrum is indicative of the acidic proton attached to the phosphorus atom. The coupling observed in the ¹³C NMR spectrum is due to the interaction of the carbon nuclei with the phosphorus-31 nucleus.

3.2.2 Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum of triphenylphosphine hydrobromide is dominated by absorptions corresponding to the phenyl groups and the P-H bond. While specific peak values are best obtained from direct analysis, characteristic absorption regions for related triphenylphosphine compounds have been studied.[10][11] Key bands arise from P-phenyl linkages and C-H vibrations of the aromatic rings.[11] The presence of the P-H bond can also be identified in the spectrum. FTIR spectra are available in public databases for reference.[10][12]

Applications in Research and Development

Triphenylphosphine hydrobromide is a versatile reagent with several key applications in organic synthesis:

• Catalysis: It can serve as a catalyst or ligand in transition metal-catalyzed reactions, such as the Suzuki-Miyaura and Heck cross-coupling reactions.[5][8][9]

• Nucleophilic Substitution: It can act as a nucleophile to displace halides from alkyl halides, forming carbon-phosphorus bonds, which is a key step in the synthesis of phosphonium salts and phosphine (B1218219) oxides.[5]

• Reduction of Carbonyls: It is an effective agent for the reduction of aldehydes and ketones to their corresponding alcohols.[5]

• Pharmaceutical Synthesis: It is a key reagent in the synthesis of various active pharmaceutical ingredients (APIs) and their intermediates.[2][9]

Safety and Handling

Triphenylphosphine hydrobromide is considered an irritant to the eyes, respiratory system, and skin.[13] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling the compound. It is also noted as being hygroscopic and should be stored under an inert atmosphere in a cool, dry place.[9]

Conclusion

This guide has provided a detailed overview of the synthesis and characterization of triphenylphosphine hydrobromide. The preparation via the reaction of triphenylphosphine and hydrobromic acid is efficient and high-yielding. The identity and purity of the product are readily confirmed using standard analytical techniques such as melting point determination and NMR spectroscopy. Its established utility in a wide range of organic transformations underscores its importance as a valuable tool for professionals in chemical research and drug development.

References

• 1. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Triphenylphosphine - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. nbinno.com [nbinno.com]
• 6. 三苯基膦氢溴酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. prepchem.com [prepchem.com]
• 8. Page loading... [wap.guidechem.com]
• 9. nbinno.com [nbinno.com]
• 10. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. "An Infrared Investigation of Triphenylphosphine, Triphenylphosphine Ox" by Lynne L. Haas [openprairie.sdstate.edu]
• 12. spectrabase.com [spectrabase.com]
• 13. chembk.com [chembk.com]

A Technical Guide to the Solubility of Triphenylphosphine Hydrobromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of triphenylphosphine (B44618) hydrobromide (Ph₃P·HBr) in various organic solvents. Due to the limited availability of precise quantitative solubility data in published literature, this document focuses on collating qualitative solubility information and presenting a detailed experimental protocol for researchers to determine solubility parameters for their specific applications.

Introduction to Triphenylphosphine Hydrobromide

Triphenylphosphine hydrobromide is the hydrobromide salt of triphenylphosphine and is a versatile reagent in organic synthesis. It is a white crystalline solid utilized as a catalyst, a mild source of anhydrous hydrogen bromide, and in the preparation of phosphonium (B103445) salts for reactions such as the Wittig reaction.[1] Understanding its solubility is critical for reaction setup, optimization, purification, and formulation development. As a phosphonium salt, its solubility is governed by the polarity of the solvent and its ability to solvate the charged species.

Solubility Profile

Solvent	Polarity Class	Solubility	Notes
Polar Protic Solvents
Methanol (CH₃OH)	Polar Protic	Slightly Soluble[1][2]	Often used for recrystallization of related compounds.[3]
Ethanol (C₂H₅OH)	Polar Protic	Soluble[3]	Similar phosphonium salts show good solubility.[4][5]
Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Slightly Soluble[1][2]
Acetonitrile (CH₃CN)	Polar Aprotic	Likely Soluble	A common solvent for phosphonium salt synthesis.[6]
Dichloromethane (CH₂Cl₂)	Polar Aprotic	Likely Soluble	General phosphonium salts are soluble in dichloromethane.[4][5]
Chloroform (CHCl₃)	Polar Aprotic	Likely Soluble	General phosphonium salts are soluble in chloroform.[4][5]
Acetone ((CH₃)₂CO)	Polar Aprotic	Likely Soluble	General phosphonium salts are soluble in acetone.[4][5]
Nonpolar Solvents
Toluene	Nonpolar	Insoluble[3]
Hexane	Nonpolar	Insoluble[3]
Diethyl Ether (Et₂O)	Nonpolar	Insoluble	General phosphonium salts are almost insoluble in diethyl ether.[4][5]
Aqueous
Water (H₂O)	Polar Protic	Soluble[2][7][8]	Some sources report insolubility, but the majority indicate it is water-soluble.[7]

Note: "Likely Soluble" is inferred from the general solubility behavior of other phosphonium salts as specific data for triphenylphosphine hydrobromide was not found.

Experimental Protocol: Determination of Solubility by the Gravimetric Method

This section provides a detailed methodology for quantitatively determining the solubility of triphenylphosphine hydrobromide in a specific solvent. This method is reliable for generating precise solubility data at a given temperature.

Objective: To determine the concentration of a saturated solution of triphenylphosphine hydrobromide in a chosen organic solvent at a specific temperature.

Materials:

• Triphenylphosphine hydrobromide (analytical grade)

• Solvent of interest (HPLC grade or equivalent)

• Analytical balance (readable to 0.1 mg)

• Temperature-controlled shaker or water bath

• Vials or flasks with airtight seals (e.g., screw-cap vials with PTFE liners)

• Syringe filters (0.2 μm, PTFE or other solvent-compatible membrane)

• Glass syringes

• Pre-weighed, dry evaporating dishes or vials

• Oven or vacuum oven for drying

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of triphenylphosphine hydrobromide to a vial containing a known volume of the solvent at the desired experimental temperature. An excess of solid should be visible to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Agitate the mixture using a shaker or stirrer in a temperature-controlled environment (e.g., a 25 °C water bath) for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with periodic checks to ensure undissolved solid remains.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the mixture to stand undisturbed in the temperature-controlled environment for at least 2 hours to let the excess solid settle.

  • Carefully draw a known volume (e.g., 5.00 mL) of the supernatant (the clear liquid phase) into a glass syringe, avoiding any solid particles.

  • Attach a 0.2 μm syringe filter to the syringe.

  • Dispense the solution through the filter into a pre-weighed (tared) evaporating dish or vial. Record the exact weight of the empty dish as W₁.

• Gravimetric Analysis:

  • Immediately weigh the evaporating dish containing the filtered solution and record the weight as W₂.

  • Carefully evaporate the solvent. This can be done on a hot plate in a fume hood (for non-flammable, high-boiling solvents) or by using a rotary evaporator. For volatile solvents, evaporation at room temperature under a stream of inert gas may be sufficient.

  • Once the bulk of the solvent is removed, place the dish in a vacuum oven at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved. This ensures all residual solvent is removed.

  • Allow the dish to cool to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the dish containing the dry solid residue and record the final weight as W₃.

• Calculation of Solubility:

  • Mass of solute: m_solute = W₃ - W₁

  • Mass of solvent: m_solvent = W₂ - W₃

  • To express solubility in grams per 100 mL of solvent, the density of the solvent at the experimental temperature is required.

    • Volume of solvent: V_solvent = m_solvent / ρ_solvent (where ρ is the density of the solvent)

    • Solubility ( g/100 mL): (m_solute / V_solvent) * 100

Visualized Workflow for Solubility Application

The following diagram illustrates a typical workflow for a researcher utilizing solubility data for triphenylphosphine hydrobromide in the context of planning an organic reaction.

References

• 1. Triphenylphosphine hydrobromide Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Triphenylphosphine hydrobromide CAS#: 6399-81-1 [m.chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. Sterically Hindered Phosphonium Salts: Structure, Properties and Palladium Nanoparticle Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US5481040A - Process for the preparation of phosphonium salts - Google Patents [patents.google.com]
• 7. chembk.com [chembk.com]
• 8. Triphenylphosphine hydrobromide, 97% | Fisher Scientific [fishersci.ca]

Spectroscopic Analysis of Triphenylphosphine Hydrobromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for triphenylphosphine (B44618) hydrobromide (PPh₃·HBr). The information presented herein is intended to serve as a comprehensive resource for the characterization and analysis of this compound in research and development settings.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, ³¹P NMR, and IR spectroscopy for triphenylphosphine hydrobromide.

¹H and ¹³C NMR Data

NMR data was recorded on a 400 MHz spectrometer using deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) as the solvent.[1]

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Triphenylphosphine Hydrobromide in DMSO-d₆

Nucleus	Chemical Shift (δ, ppm)	Multiplicity / Coupling Constant (J, Hz)	Assignment
¹H	7.53 - 7.59	Multiplet	6H, Aromatic
7.60 - 7.67	Multiplet	9H, Aromatic
10.60	Broad Singlet	1H, P-H
¹³C	128.77	Doublet, J = 11.4 Hz	Aromatic
131.48	Doublet, J = 9.6 Hz	Aromatic
132.05	Doublet, J = 1.9 Hz	Aromatic
132.70	Doublet, J = 102 Hz	Aromatic (ipso-carbon)

³¹P NMR Data

The ³¹P NMR spectrum of phosphonium (B103445) salts is characterized by a single resonance. For triphenylphosphine hydrobromide, the chemical shift is expected to be in the range of +20 to +25 ppm, referenced to 85% H₃PO₄. This is consistent with values reported for closely related protonated triarylphosphines and other triphenylphosphonium species.

Table 2: Expected ³¹P NMR Chemical Shift

Nucleus	Expected Chemical Shift (δ, ppm)	Reference
³¹P	~ +24 ppm	85% H₃PO₄

Infrared (IR) Spectroscopy Data

The IR spectrum is typically acquired using the Potassium Bromide (KBr) pellet method.[2] Key absorptions are expected for the P-H, P-C, and aromatic C-H and C=C bonds.

Table 3: Key IR Absorption Bands for Triphenylphosphine Hydrobromide

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050	Medium	Aromatic C-H Stretch
~2400	Medium, Broad	P-H Stretch
~1580, 1480, 1435	Strong	Aromatic C=C Ring Stretch
~1100	Strong	P-Phenyl (P-C) Stretch
~750, ~690	Strong	Aromatic C-H Out-of-Plane Bend

Experimental Protocols

Detailed methodologies for the synthesis of the compound and its spectroscopic analysis are provided below.

Synthesis of Triphenylphosphine Hydrobromide[1]

• Add triphenylphosphine (1.05 g, 4 mmol) to 1,4-dioxane (B91453) (8 mL) in a round-bottom flask with a magnetic stirrer.

• While stirring at room temperature, add 48% aqueous hydrobromic acid (1 mL, ~8.8 mmol) dropwise over one minute.

• Heat the reaction mixture to 70 °C and maintain stirring for 12 hours.

• After cooling, remove the solvent and excess acid in vacuo using a rotary evaporator.

• Wash the resulting solid residue with diethyl ether.

• Dry the precipitate in vacuo at 40 °C for 12 hours to yield triphenylphosphine hydrobromide as a white solid.

NMR Sample Preparation

• Weigh approximately 10-20 mg of the solid triphenylphosphine hydrobromide sample.[1]

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated solvent (e.g., DMSO-d₆).

• To ensure a homogenous solution free of particulate matter, filter the solution through a pipette containing a small cotton or glass wool plug directly into a 5 mm NMR tube.

• Ensure the sample height in the tube is adequate for the spectrometer's coil, typically around 4-5 cm.

• Cap the NMR tube securely before analysis.

FTIR Sample Preparation (KBr Pellet Method)[3]

• Thoroughly dry spectroscopy-grade potassium bromide (KBr) in an oven to remove moisture, which can interfere with the spectrum.

• In an agate mortar, grind 1-2 mg of the triphenylphosphine hydrobromide sample into a fine powder.

• Add approximately 100-200 mg of the dried KBr to the mortar.[3]

• Gently but thoroughly mix the sample and KBr by grinding until a homogenous mixture is obtained.

• Transfer a small amount of the mixture into a pellet-forming die.

• Place the die under a hydraulic press and apply pressure (typically 8-10 tons) to form a thin, transparent or translucent pellet. Using a vacuum die can help remove trapped air and improve pellet clarity.

• Carefully remove the pellet from the die and place it in the spectrometer's sample holder for analysis.

Visualizations

The following diagrams illustrate the experimental workflow and the structural basis for the observed spectroscopic signals.

Caption: General workflow for spectroscopic analysis.

Caption: Correlation of structure to spectroscopic signals.

References

• 1. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. shimadzu.com [shimadzu.com]

Molecular weight and melting point of triphenylphosphine hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties and synthetic applications of triphenylphosphine (B44618) hydrobromide. The content is tailored for professionals in research and development, with a focus on delivering precise data and detailed experimental methodologies.

Core Physicochemical Data

Triphenylphosphine hydrobromide is a versatile reagent in organic synthesis. Its key quantitative properties are summarized below for easy reference.

Property	Value	Citations
Molecular Formula	C₁₈H₁₆BrP	[1]
Molecular Weight	343.20 g/mol	[2][3]
Melting Point	192 - 205 °C	[1]
196 °C (decomposes)	[3][4]
CAS Number	6399-81-1	[1][2]
Appearance	Light red to off-white powder	[1]

Synthetic Applications and Experimental Protocols

Triphenylphosphine hydrobromide serves as a crucial reagent in a variety of organic transformations. This section details the experimental procedures for its synthesis and its application in the widely used Wittig reaction.

Synthesis of Triphenylphosphine Hydrobromide

This protocol describes the preparation of triphenylphosphine hydrobromide from triphenylphosphine and hydrobromic acid.

Materials:

• Triphenylphosphine (C₁₈H₁₅P)

• 48% aqueous hydrobromic acid (HBr)

• 1,4-Dioxane (B91453)

• Diethyl ether

Procedure:

• A solution of 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol) is added dropwise over 1 minute to a stirring mixture of triphenylphosphine (1.05 g, 4 mmol) in 1,4-dioxane (8 mL) at room temperature.[1]

• The reaction mixture is then heated to 70 °C and stirred at this temperature for 12 hours.[1]

• After 12 hours, the mixture is evaporated in vacuo to remove the solvent.[1]

• The resulting residue is washed with diethyl ether.[1]

• The precipitate is collected and dried in vacuo for 12 hours at 40 °C to yield triphenylphosphine hydrobromide as a white solid.[1]

The Wittig Reaction: A General Protocol

Triphenylphosphine hydrobromide is a precursor to phosphonium (B103445) ylides, the key reagents in the Wittig reaction for the synthesis of alkenes from carbonyl compounds. The following is a general workflow.

Step 1: Formation of the Phosphonium Salt The initial step involves the reaction of triphenylphosphine with an alkyl halide to form a phosphonium salt. Triphenylphosphine hydrobromide can be used directly or the synthesis can start from triphenylphosphine.

Step 2: Generation of the Phosphonium Ylide A strong base is used to deprotonate the phosphonium salt, forming the reactive ylide.

Step 3: Reaction with a Carbonyl Compound The ylide reacts with an aldehyde or ketone to form an oxaphosphetane intermediate, which then decomposes to the desired alkene and triphenylphosphine oxide.

Illustrative Workflow for the Wittig Reaction:

General workflow of the Wittig reaction.

Role in Drug Discovery and Development

In the pharmaceutical sector, triphenylphosphine and its derivatives are employed in various synthetic transformations crucial for the preparation of complex molecular architectures found in active pharmaceutical ingredients (APIs). For instance, in the synthesis of Seladelpar, an intermediate is prepared via a Mitsunobu reaction, which utilizes triphenylphosphine. The ability to form carbon-carbon double bonds with control over stereochemistry, as seen in the Wittig reaction, is invaluable in the synthesis of drug candidates. The development of robust and efficient manufacturing routes for APIs is a critical aspect of pharmaceutical development, and high-throughput experimentation (HTE) is increasingly adopted to accelerate this process.[5][6]

The synthesis of intermediates and final APIs often involves multi-step processes where protecting groups are essential. While not a direct application of triphenylphosphine hydrobromide, the principles of reaction optimization and functional group compatibility are paramount. For example, the tetrahydropyranyl (THP) group is a common protecting group for alcohols, and various catalytic methods are employed for its introduction and removal.[7][8][9][10]

The logical progression from a drug discovery concept to a viable API involves several key stages, including target validation, lead optimization, and preclinical proof of concept.[11] Synthetic reagents like triphenylphosphine hydrobromide play a fundamental role in the medicinal chemistry efforts that underpin this process.

Logical Flow of Early Drug Discovery:

Simplified workflow of the early drug discovery process.

References

• 1. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Early Drug Discovery and Development Guidelines: For Academic Researchers, Collaborators, and Start-up Companies - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Triphenylphosphine hydrobromide stability and storage conditions

An In-depth Technical Guide to the Stability and Storage of Triphenylphosphine (B44618) Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Triphenylphosphine hydrobromide (Ph₃P·HBr), a versatile phosphonium (B103445) salt, is a crucial reagent in a multitude of organic synthesis applications, including the Wittig reaction, nucleophilic substitutions, and as a catalyst.[1][2][3] Its efficacy and the success of these sensitive reactions are directly dependent on its purity and stability. This guide provides a comprehensive overview of the stability profile, recommended storage conditions, and safe handling protocols for triphenylphosphine hydrobromide to ensure its integrity in research and development settings.

Physicochemical and Stability Profile

Triphenylphosphine hydrobromide is typically a white to off-white or light-red crystalline powder or solid.[1][2][4] While it is generally stable under normal temperatures and pressures, its utility is compromised by its sensitivity to environmental factors, primarily moisture and heat.[1][5][6]

Hygroscopicity and Moisture Sensitivity

The compound is explicitly identified as hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This is a critical consideration, as the presence of water can degrade the reagent and interfere with moisture-sensitive reactions. Therefore, handling and storage must be conducted in a manner that minimizes exposure to ambient humidity.[7]

Thermal Stability and Decomposition

Triphenylphosphine hydrobromide decomposes upon heating.[1][5] The melting point is not sharp and is consistently reported as a range with decomposition. Thermal decomposition can generate hazardous byproducts, including carbon monoxide, carbon dioxide, oxides of phosphorus, and irritating and toxic fumes such as hydrogen bromide gas.[5][6]

Incompatible Materials

To prevent degradation and hazardous reactions, triphenylphosphine hydrobromide should be stored away from incompatible substances. Key incompatibilities include:

• Strong oxidizing agents[5]

• Strong bases[8]

• Finely powdered metals[8]

Quantitative Data Summary

The following table summarizes the key quantitative specifications for triphenylphosphine hydrobromide, compiled from various suppliers and safety data sheets.

Property	Value	Citations
CAS Number	6399-81-1	[1][4][7]
Molecular Formula	C₁₈H₁₆BrP	[2][4][9]
Molecular Weight	~343.2 g/mol	[2][9][10]
Appearance	White to off-white/light red crystalline powder or chunks	[1][2][4]
Melting Point	192 - 208 °C (with decomposition)	[1][2][4]
Purity (Assay)	≥98% (typically by HPLC or titration)	[1][2]
Solubility	Soluble in polar organic solvents (e.g., DMSO, Methanol); Insoluble in water	[1][3][4]
Loss on Drying	≤0.5%	[1]

Recommended Storage and Handling Protocols

Adherence to strict storage and handling protocols is paramount for maintaining the quality and safety of triphenylphosphine hydrobromide.

Storage Conditions

To mitigate the risks of moisture absorption and thermal decomposition, the following storage conditions are recommended.

Condition	Recommendation	Rationale & Citations
Temperature	Store in a cool, dry area. Refrigeration at 2-8°C is ideal for long-term stability.	Prevents thermal decomposition and minimizes moisture uptake.[1][5][7][11]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen).	Protects against moisture and atmospheric contaminants due to its hygroscopic nature.[1][4]
Container	Keep in the original, tightly and securely sealed container.	Prevents exposure to air and moisture.[5][7][11][12] Suitable containers include lined metal cans and plastic pails. Avoid aluminum or galvanized containers.[7]
Location	Store in a well-ventilated area away from incompatible materials.	Ensures safety and prevents accidental contact with reactive substances.[7][11]

The logical workflow for appropriate storage is visualized in the diagram below.

Fig. 1: Decision workflow for proper storage of Triphenylphosphine Hydrobromide.

Safe Handling

Given its chemical nature, appropriate personal protective equipment (PPE) and engineering controls are mandatory.

• Engineering Controls : Always handle triphenylphosphine hydrobromide in a certified chemical fume hood to avoid inhalation of dust.[13] Ensure eyewash stations and safety showers are readily accessible.[8]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear appropriate protective eyeglasses or chemical safety goggles.[5][11]

  • Skin Protection : Wear a lab coat and chemical-resistant gloves to prevent skin contact.[11][14]

  • Respiratory Protection : If dust generation is unavoidable or exposure limits are exceeded, use a NIOSH/MSHA approved respirator.[11]

• Spill Cleanup : In case of a spill, immediately clean up using dry procedures to avoid generating dust.[7][12] Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[5][7]

Experimental Protocols for Quality Assessment

While detailed, specific experimental protocols for stability testing were not available in the surveyed literature, quality assessment is routinely performed using standard analytical techniques to confirm purity, which is a direct indicator of stability. The most commonly cited methods are High-Performance Liquid Chromatography (HPLC) and acid-base titration.[1][2]

General Protocol for Purity Assay by HPLC

A generalized workflow for determining the purity of triphenylphosphine hydrobromide via HPLC is outlined below. This protocol serves as a template and should be adapted with specific parameters (e.g., column type, mobile phase, flow rate) developed and validated for the specific laboratory setting.

• Standard Preparation : Accurately weigh a reference standard of triphenylphosphine hydrobromide and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to a known concentration.

• Sample Preparation : Prepare the sample to be tested in the same manner and at a similar concentration.

• Instrumentation : Set up the HPLC system with an appropriate column (e.g., C18 reverse-phase) and a mobile phase capable of separating the main compound from potential impurities like triphenylphosphine oxide.

• Analysis : Inject the standard and sample solutions, and record the chromatograms.

• Quantification : Calculate the purity of the sample by comparing the peak area of the analyte to the peak area of the standard (external standard method) or by the area percent method, assuming all components have a similar response factor.

The following diagram illustrates this generalized workflow.

Fig. 2: General experimental workflow for purity analysis by HPLC.

Conclusion

The chemical integrity of triphenylphosphine hydrobromide is critical for its successful application in synthesis. Its primary vulnerabilities are moisture and heat. By implementing stringent storage conditions—specifically, maintaining a cool, dry, and inert environment—and adhering to safe handling protocols, researchers can ensure the reagent's stability and performance. Regular quality assessment via established analytical methods like HPLC or titration is recommended to verify purity before use in sensitive applications.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. Triphenylphosphine hydrobromide Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Triphenylphosphine hydrobromide(6399-81-1)MSDS Melting Point Boiling Density Storage Transport [amp.chemicalbook.com]
• 6. Triphenylphosphine hydrobromide - Safety Data Sheet [chemicalbook.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Triphenylphosphine hydrobromide | Ph3P · HBr | C18H16BrP - Ereztech [ereztech.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 14. downloads.regulations.gov [downloads.regulations.gov]

The Genesis and Evolution of a Versatile Reagent: An In-depth Technical Guide to Triphenylphosphine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenylphosphine (B44618) hydrobromide (PPh₃·HBr) has emerged as a cornerstone reagent in synthetic organic chemistry, valued for its versatility as a mild acid, a phosphonating agent, and a co-catalyst in a myriad of transformations. This technical guide provides a comprehensive overview of the discovery, historical development, and key synthetic methodologies of triphenylphosphine hydrobromide. Detailed experimental protocols for its preparation and characterization are presented, alongside a thorough compilation of its physicochemical properties. Furthermore, this document explores the evolution of its applications, from early uses in the formation of phosphonium (B103445) salts to its contemporary role in complex organic synthesis, thereby offering a vital resource for researchers and professionals in the chemical and pharmaceutical sciences.

Discovery and Historical Context

The journey of triphenylphosphine hydrobromide is intrinsically linked to the broader history of organophosphorus chemistry. While the parent compound, triphenylphosphine (PPh₃), was first synthesized in 1904 by Pfeiffer and Sauvage, the specific discovery of its hydrobromide salt is less definitively documented in a single seminal publication.[1][2] Its preparation, however, follows the fundamental principles of acid-base chemistry, a concept well-established by the early 20th century.

The groundwork for understanding the reactivity of phosphines was laid by the pioneering work of August Wilhelm von Hofmann in the mid-19th century. His investigations into "phosphorus bases" were fundamental to the development of organophosphorus chemistry. The straightforward reaction of a tertiary phosphine, a Lewis base, with a strong acid like hydrobromic acid (HBr) to form a stable phosphonium salt is a direct extension of this early work.[3]

It is highly probable that triphenylphosphine hydrobromide was first prepared and characterized shortly after the initial synthesis of triphenylphosphine itself, as the formation of salts is a standard method for the purification and characterization of organic bases. Early 20th-century chemists would have routinely treated newly synthesized phosphines with various acids to study their properties and form crystalline derivatives for analysis. While a specific "discovery" paper for PPh₃·HBr is not readily apparent from the historical record, its existence and preparation are a logical and immediate consequence of the discovery of triphenylphosphine.

The timeline below illustrates the key milestones leading to the widespread use of triphenylphosphine and its salts.

Figure 1: Historical timeline of Triphenylphosphine and its Hydrobromide salt.

Physicochemical Properties

Triphenylphosphine hydrobromide is a white to off-white crystalline solid that is stable under normal laboratory conditions. A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₈H₁₆BrP	[4]
Molecular Weight	343.20 g/mol	[4]
Melting Point	192 - 205 °C (decomposes)
Appearance	White to off-white crystalline powder	[5]
Solubility	Soluble in polar solvents like water, ethanol, and methanol. Insoluble in non-polar solvents such as ether and toluene (B28343).	[5]
CAS Number	6399-81-1	[4]

Synthesis of Triphenylphosphine Hydrobromide

The synthesis of triphenylphosphine hydrobromide is a straightforward acid-base reaction. Several methods have been reported, varying primarily in the source of hydrobromic acid and the reaction solvent.

General Reaction Scheme

The fundamental reaction involves the protonation of the phosphorus atom of triphenylphosphine by hydrobromic acid.

Figure 2: Synthesis of Triphenylphosphine Hydrobromide.

Experimental Protocols

Below are detailed experimental procedures for the synthesis of triphenylphosphine hydrobromide.

Protocol 1: Reaction with Gaseous Hydrogen Bromide

This method is suitable for obtaining an anhydrous product.

• Materials:

  • Triphenylphosphine (26.23 g, 0.10 mol)[6]

  • Toluene (100 mL)[6]

  • Hydrogen bromide gas[6]

  • Ethyl ether (250 mL)[6]

• Procedure:

  • Dissolve triphenylphosphine in toluene in a flask and cool the solution to 0-5 °C.[6]

  • Bubble hydrogen bromide gas through the stirred solution for 20 minutes.[6]

  • Add ethyl ether to the mixture and continue stirring for another 20 minutes to precipitate the product.[6]

  • Filter the white solid, wash it with ethyl ether, and air-dry to obtain triphenylphosphine hydrobromide.[6]

• Yield: 97%[6]

Protocol 2: Reaction with Aqueous Hydrobromic Acid

This protocol uses readily available aqueous HBr.

• Materials:

  • Triphenylphosphine (1.05 g, 4 mmol)[4]

  • 48% Aqueous hydrobromic acid (1 mL, ~8.8 mmol)[4]

  • 1,4-Dioxane (B91453) (8 mL)[4]

  • Diethyl ether[4]

• Procedure:

  • To a stirring mixture of triphenylphosphine in 1,4-dioxane at room temperature, add the 48% aqueous hydrobromic acid dropwise over 1 minute.[4]

  • Warm the mixture to 70 °C and stir for 12 hours.[4]

  • Remove the solvent in vacuo.[4]

  • Wash the residue with diethyl ether and dry the resulting precipitate in vacuo at 40 °C for 12 hours to yield the product as a white solid.[4]

• Yield: 98%[4]

Spectroscopic Characterization

The structure of triphenylphosphine hydrobromide can be confirmed by standard spectroscopic techniques.

Spectroscopic Data
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 10.60 (br s, 1H, PH), 7.67-7.60 (m, 9H, ArH), 7.59-7.53 (m, 6H, ArH)[4]
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): 132.70 (d, J = 102 Hz, Ar), 132.05 (d, J = 1.9 Hz, Ar), 131.48 (d, J = 9.6 Hz, Ar), 128.77 (d, J = 11.4 Hz, Ar)[4]

Applications in Organic Synthesis

Triphenylphosphine hydrobromide is a versatile reagent with a growing number of applications in organic synthesis.

Formation of Phosphonium Salts

One of the primary uses of triphenylphosphine hydrobromide is as a precursor for the in situ generation of other phosphonium salts, which are key intermediates in the Wittig reaction.[7] It can also be used in reactions with alcohols to form alkyltriphenylphosphonium bromides.[8]

Mild Acid Catalyst

The compound serves as a convenient and mild source of HBr for various acid-catalyzed reactions. Its solid nature makes it easier to handle than gaseous HBr or corrosive aqueous solutions.

Halogenation Reactions

In combination with an oxidizing agent, triphenylphosphine hydrobromide can be used for the conversion of alcohols to alkyl bromides, analogous to the Appel reaction.

Modern Synthetic Applications

Recent research has expanded the utility of triphenylphosphine hydrobromide to include its use in:

• The synthesis of 1-hydroxyalkylphosphonium salts.[9]

• Metal-free synthesis of aryltriphenylphosphonium bromides.[10]

• Catalysis in various organic transformations.[5]

Figure 3: Key application areas of Triphenylphosphine Hydrobromide.

Conclusion

Triphenylphosphine hydrobromide, a simple salt of a foundational organophosphorus compound, has proven to be a remarkably versatile and enduring reagent in the arsenal (B13267) of the synthetic chemist. From its likely origins as a simple derivative for characterization, it has evolved into a key player in a wide array of chemical transformations. Its stability, ease of handling, and diverse reactivity ensure its continued importance in both academic research and industrial applications, particularly in the development of novel pharmaceuticals and fine chemicals. This guide has provided a comprehensive overview of its history, synthesis, properties, and applications, serving as a valuable resource for the scientific community.

References

• 1. acs.org [acs.org]
• 2. Triphenylphosphine | (C6H5)3P | CID 11776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. byjus.com [byjus.com]
• 4. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. prepchem.com [prepchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Triphenylphosphine Hydrobromide: A Comprehensive Technical Guide

CAS Number: 6399-81-1

Chemical Formula: C₁₈H₁₆BrP

Molecular Weight: 343.20 g/mol

Introduction

Triphenylphosphine (B44618) hydrobromide (TPPHBr) is a versatile phosphonium (B103445) salt widely employed in organic synthesis. It serves as a key reagent and catalyst in a variety of chemical transformations, making it an indispensable tool for researchers and professionals in chemical and drug development. This guide provides an in-depth overview of its properties, synthesis, and significant applications, complete with experimental protocols and mechanistic diagrams.

Physicochemical Properties

Triphenylphosphine hydrobromide is a white to off-white crystalline solid.[1][2] It is soluble in polar organic solvents such as ethanol, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO), as well as in water, but it is insoluble in nonpolar solvents like hexane, toluene, and ether.[1][3][4] The compound is hygroscopic and should be stored under an inert atmosphere.[1]

Table 1: Physical and Chemical Properties of Triphenylphosphine Hydrobromide

Property	Value	References
CAS Number	6399-81-1	[1]
Molecular Formula	C₁₈H₁₆BrP	[5][6][7]
Molecular Weight	343.20 g/mol	[2]
Appearance	White to off-white crystalline powder	[1][2]
Melting Point	196-208 °C (decomposition)	[1][2]
Solubility	Soluble in water and polar organic solvents; Insoluble in ether and nonpolar solvents.	[1][3][4]
Purity (Typical)	≥97%	[2]

Synthesis

Triphenylphosphine hydrobromide is typically synthesized by the reaction of triphenylphosphine with hydrobromic acid.[3] The reaction is exothermic and can be performed at room temperature.[3]

Experimental Protocol: Synthesis of Triphenylphosphine Hydrobromide

This protocol is based on a common laboratory procedure.[5][8]

Materials:

• Triphenylphosphine (Ph₃P)

• 48% aqueous hydrobromic acid (HBr)

• 1,4-Dioxane (B91453) or Diethyl ether

• Anhydrous ether (for washing)

Procedure:

• Dissolve triphenylphosphine in 1,4-dioxane or diethyl ether in a round-bottom flask equipped with a magnetic stirrer.

• Slowly add a stoichiometric amount of 48% aqueous hydrobromic acid dropwise to the stirring solution at room temperature.[5][8]

• An exothermic reaction will occur, and a white precipitate of triphenylphosphine hydrobromide will form.

• The mixture can be warmed to approximately 70°C and stirred for several hours to ensure the reaction goes to completion.[5][8]

• After cooling to room temperature, the precipitate is collected by vacuum filtration.

• The collected solid is washed with anhydrous ether to remove any unreacted starting material and solvent residues.[5]

• The product is dried in a vacuum oven to yield triphenylphosphine hydrobromide as a white solid.[5] The purity can be assessed by melting point analysis or NMR spectroscopy.[3]

Diagram 1: Synthesis of Triphenylphosphine Hydrobromide

Caption: Reaction scheme for the synthesis of triphenylphosphine hydrobromide.

Applications in Organic Synthesis

Triphenylphosphine hydrobromide is a versatile reagent with numerous applications in organic chemistry.[3]

Preparation of Quaternary Phosphonium Salts

A primary application of triphenylphosphine hydrobromide is in the synthesis of quaternary phosphonium salts.[4] These salts are valuable intermediates, particularly as precursors to ylides for the Wittig reaction.[6] They are formed by the reaction of triphenylphosphine hydrobromide with alcohols.[4]

The following is a general procedure for the synthesis of a quaternary phosphonium salt from an alcohol.[4]

Materials:

• An alcohol (e.g., deuterated n-propanol)

• Triphenylphosphine hydrobromide

• Pressure-resistant reaction tube with a Teflon liner

Procedure:

• Place the alcohol and triphenylphosphine hydrobromide in a pressure-resistant reaction tube.[4]

• Seal the tube and heat the reaction mixture. For example, heating to 160°C.[4]

• The reaction mixture may initially melt and then solidify as the product forms.[4]

• Maintain the reaction at the elevated temperature for a sufficient time (e.g., 2 hours).[4]

• Cool the reaction vessel to room temperature.

• The resulting solid is the quaternary phosphonium salt, which can be dried under vacuum.[4]

Diagram 2: General Workflow for Quaternary Phosphonium Salt Synthesis

Caption: A typical experimental workflow for synthesizing quaternary phosphonium salts.

Catalyst in Cross-Coupling Reactions

Triphenylphosphine hydrobromide can act as a ligand or co-catalyst in various transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, Sonogashira, and Stille couplings.[3] In these reactions, the triphenylphosphine moiety can coordinate to the metal center (e.g., palladium), influencing its catalytic activity and stability.[3][9]

Diagram 3: Role in a Generic Cross-Coupling Reaction

Caption: The role of triphenylphosphine as a ligand in a generic cross-coupling cycle.

Reducing Agent

Triphenylphosphine hydrobromide can function as a reducing agent, for instance, in the reduction of carbonyl compounds like aldehydes and ketones to their corresponding alcohols.[3] This reaction typically requires a proton source.[3] The mechanism involves the formation of a phosphonium intermediate followed by a hydride transfer.[3]

Nucleophilic Reagent

In nucleophilic substitution reactions, triphenylphosphine hydrobromide can act as a nucleophile.[3] It can displace halide ions from alkyl halides, leading to the formation of carbon-phosphorus bonds, which is another route to phosphonium salts.[3]

Spectroscopic Data

The identity and purity of triphenylphosphine hydrobromide can be confirmed using spectroscopic methods.

Table 2: Spectroscopic Data for Triphenylphosphine Hydrobromide

Technique	Data	Reference
¹H NMR	δ (ppm): 7.53-7.59 (m, 6H, ArH), 7.60-7.67 (m, 9H, ArH), 10.60 (brs, 1H, PH) (in DMSO-d₆)	[5]
¹³C NMR	δ (ppm): 128.77 (d, J = 11.4 Hz, Ar), 131.48 (d, J = 9.6 Hz, Ar), 132.05 (d, J = 1.9 Hz, Ar), 132.70 (d, J = 102 Hz, Ar) (in DMSO-d₆)	[5]
FTIR	KBr-Pellet spectrum available in databases.	[10][11]

Safety and Handling

Triphenylphosphine hydrobromide is classified as a hazardous substance. It is harmful if swallowed and causes severe skin burns and eye damage.[12][13] It may also be corrosive to metals.[12]

Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[12][13]

• Handle in a well-ventilated area or under a fume hood.[12]

• Avoid breathing dust.[12]

• Do not eat, drink, or smoke when using this product.[12]

• Wash hands thoroughly after handling.[12]

Storage:

• Store in a cool, dry, and well-ventilated area.[7][14]

• Keep the container tightly closed and protected from moisture due to its hygroscopic nature.[1]

• Store away from incompatible materials such as strong oxidizing agents.[14]

Conclusion

Triphenylphosphine hydrobromide is a valuable and versatile reagent in organic synthesis. Its utility in the preparation of phosphonium salts, as a ligand in cross-coupling reactions, and as a reducing and nucleophilic agent makes it a staple in both academic research and industrial applications, including drug development and material science. Proper handling and storage are essential to ensure its safe and effective use.

References

• 1. nbinno.com [nbinno.com]
• 2. Triphenylphosphine hydrobromide, 97% 6399-81-1 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 3. nbinno.com [nbinno.com]
• 4. Page loading... [guidechem.com]
• 5. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 6. chemimpex.com [chemimpex.com]
• 7. minstar.lookchem.com [minstar.lookchem.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Triphenylphosphine: Applications, Synthesis, Storage，Catalytic mechanism, toxicity_Chemicalbook [chemicalbook.com]
• 10. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. spectrabase.com [spectrabase.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. aksci.com [aksci.com]
• 14. carlroth.com:443 [carlroth.com:443]

A Technical Guide to the Physicochemical Properties of Triphenylphosphine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and structural characteristics of triphenylphosphine (B44618) hydrobromide (Ph₃P·HBr), a versatile reagent in organic synthesis. The information presented herein is curated for professionals in research and development, with a focus on precise data and experimental context.

Physical and Chemical Properties

Triphenylphosphine hydrobromide is the hydrobromide salt of triphenylphosphine. It is a white to off-white crystalline solid under standard conditions.[1][2][3][4] Its appearance can also be described as a light-red to beige powder or chunks.[2][5] The compound is soluble in polar solvents such as water, methanol, and ethanol, but insoluble in non-polar solvents like hexane (B92381) and toluene.[1][4]

Property	Value	Reference(s)
Chemical Formula	C₁₈H₁₆BrP	[2][6]
Molecular Weight	343.20 g/mol	[7][8]
Appearance	White to light beige crystalline powder or chunks	[2][4][5]
Melting Point	196 °C (with decomposition)	[7][9]
Solubility	Soluble in water, DMSO (slightly), Methanol (slightly)	[1][4][5]
CAS Number	6399-81-1	[2][7]

Crystalline Structure

The crystalline structure of triphenylphosphine hydrobromide has been determined by single-crystal X-ray diffraction. The compound crystallizes in the orthorhombic system. The structure consists of the triphenylphosphonium cation, [HP(C₆H₅)₃]⁺, and the bromide anion, Br⁻.

Parameter	Value	Reference(s)
Crystal System	Orthorhombic	[10]
Space Group	P n m a	[10]
Unit Cell Dimensions	a = 10.951 Å	[10]
b = 12.269 Å	[10]
c = 11.754 Å	[10]
α = 90°	[10]
β = 90°	[10]
γ = 90°	[10]
Z (Formula units per unit cell)	4	[10]

Experimental Protocols

The following sections detail common experimental procedures for the synthesis and characterization of triphenylphosphine hydrobromide.

Triphenylphosphine hydrobromide is typically synthesized by the direct reaction of triphenylphosphine with hydrobromic acid.[1][11]

Materials:

• Triphenylphosphine (TPP)

• 48% aqueous hydrobromic acid (HBr)

• 1,4-Dioxane

• Diethyl ether

Procedure: [6]

• A solution of 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol) is added dropwise over 1 minute to a stirring mixture of triphenylphosphine (1.05 g, 4 mmol) in dioxane (8 mL) at room temperature.

• The reaction mixture is then warmed to 70 °C and stirred for 12 hours.

• After the reaction is complete, the mixture is evaporated in vacuo to remove the solvent.

• The resulting residue is washed with diethyl ether.

• The precipitate is collected and dried in vacuo for 12 hours at 40 °C to yield triphenylphosphine hydrobromide as a white solid.

Caption: Synthesis workflow for triphenylphosphine hydrobromide.

The purity and structure of the synthesized triphenylphosphine hydrobromide can be confirmed using various analytical techniques.

3.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy Purity and structural confirmation can be achieved by ¹H and ¹³C NMR spectroscopy.[1][6]

• ¹H NMR (400 MHz, DMSO-d₆): δ (ppm): 7.53-7.59 (m, 6H, ArH), 7.60-7.67 (m, 9H, ArH), 10.60 (brs, 1H, PH).[6]

• ¹³C NMR (100 MHz, DMSO-d₆): δ (ppm): 128.77 (d, J = 11.4 Hz, Ar), 131.48 (d, J = 9.6 Hz, Ar), 132.05 (d, J = 1.9 Hz, Ar), 132.70 (d, J = 102 Hz, Ar).[6]

3.2.2 Infrared (IR) Spectroscopy IR spectroscopy is used to identify functional groups and confirm the formation of the phosphonium (B103445) salt. The spectra of triphenylphosphine and its derivatives have been studied, with characteristic bands arising from phosphorus-phenyl linkages.[12] Spectra for triphenylphosphine hydrobromide are available in public databases.[13][14]

3.2.3 X-ray Crystallography Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional atomic arrangement, bond lengths, and bond angles, providing the crystallographic data presented in Table 2.[10]

Caption: General experimental workflow for synthesis and characterization.

References

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• 2. chemimpex.com [chemimpex.com]
• 3. Triphenylphosphine hydrobromide(6399-81-1)MSDS Melting Point Boiling Density Storage Transport [amp.chemicalbook.com]
• 4. Triphenylphosphine hydrobromide CAS#: 6399-81-1 [m.chemicalbook.com]
• 5. Triphenylphosphine hydrobromide Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 7. Triphenylphosphine hydrobromide 97 6399-81-1 [sigmaaldrich.com]
• 8. scbt.com [scbt.com]
• 9. chembk.com [chembk.com]
• 10. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. TRIPHENYLPHOSPHINE - Ataman Kimya [atamanchemicals.com]
• 12. "An Infrared Investigation of Triphenylphosphine, Triphenylphosphine Ox" by Lynne L. Haas [openprairie.sdstate.edu]
• 13. spectrabase.com [spectrabase.com]
• 14. spectrabase.com [spectrabase.com]

Protocols & Analytical Methods

Application Notes and Protocols: Conversion of Alcohols to Alkyl Bromides using Triphenylphosphine-Based Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of alcohols to alkyl bromides is a fundamental transformation in organic synthesis, crucial for the introduction of a versatile functional group that can participate in a wide array of subsequent reactions, including nucleophilic substitutions and organometallic cross-couplings. While numerous methods exist for this conversion, those employing triphenylphosphine-based reagents are favored for their mild reaction conditions, high yields, and stereochemical control. This application note details the use of triphenylphosphine (B44618) in combination with a bromine source, a method often referred to as the Appel reaction, for the efficient synthesis of alkyl bromides from primary and secondary alcohols. While triphenylphosphine hydrobromide (PPh₃·HBr) is a stable salt, its direct use for this transformation is less common than the in situ generation of the active brominating species from triphenylphosphine (PPh₃) and a suitable bromine source.

The reaction typically proceeds via an Sₙ2 mechanism, resulting in a clean inversion of stereochemistry at the reacting carbon center, which is a significant advantage in the synthesis of chiral molecules.[1][2] Primary and secondary alcohols are excellent substrates for this reaction, while tertiary alcohols may undergo elimination side reactions.[3] The choice of bromine source can be tailored to the specific substrate and desired reaction conditions, with common options including carbon tetrabromide (CBr₄), N-bromosuccinimide (NBS), and elemental bromine (Br₂).[1][2]

Mechanism of Action

The conversion of an alcohol to an alkyl bromide using triphenylphosphine and a bromine source, such as carbon tetrabromide, proceeds through the formation of an alkoxyphosphonium bromide intermediate. The generally accepted mechanism is as follows:

• Activation of Triphenylphosphine: Triphenylphosphine, a strong nucleophile, attacks the bromine atom of the bromine source (e.g., CBr₄), displacing a tribromomethyl anion and forming a bromotriphenylphosphonium ylide.

• Formation of Alkoxyphosphonium Salt: The alcohol's hydroxyl group attacks the electrophilic phosphorus atom of the ylide, leading to the formation of an alkoxyphosphonium intermediate.

• SN2 Displacement: The bromide ion, generated in the initial step or present in the reaction mixture, acts as a nucleophile and attacks the carbon atom bearing the activated hydroxyl group in an Sₙ2 fashion.

• Product Formation: This backside attack results in the formation of the corresponding alkyl bromide with inversion of configuration, along with triphenylphosphine oxide and bromoform (B151600) as byproducts.[4]

The formation of the highly stable triphenylphosphine oxide is a key driving force for this reaction.[4]

Experimental Protocols

The following protocols are representative examples for the conversion of alcohols to alkyl bromides using triphenylphosphine-based methods.

Protocol 1: General Procedure using Triphenylphosphine and Carbon Tetrabromide (Appel Reaction)

This protocol is adapted from a standard procedure for the Appel reaction and is suitable for a wide range of primary and secondary alcohols.[5]

Materials:

• Alcohol (1.0 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Carbon tetrabromide (CBr₄) (1.2 equiv)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• To a stirred solution of the alcohol (1.0 equiv) and carbon tetrabromide (1.2 equiv) in anhydrous dichloromethane at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of triphenylphosphine (1.5 equiv) in anhydrous dichloromethane dropwise.[5]

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexane as the eluent, to afford the pure alkyl bromide. The byproduct, triphenylphosphine oxide, can often be partially removed by precipitation from a nonpolar solvent like hexane or ether prior to chromatography.

Protocol 2: Alternative Procedure using Triphenylphosphine and Tribromoisocyanuric Acid (TBCA)

This method provides an alternative to carbon tetrabromide and has been shown to be effective for a variety of alcohols.[3]

Materials:

• Alcohol (1.0 equiv)

• Triphenylphosphine (TPP) (2.0 equiv)

• Tribromoisocyanuric acid (TBCA) (0.7 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve the alcohol (1.0 equiv) in anhydrous dichloromethane under an inert atmosphere.

• Add triphenylphosphine (2.0 equiv) to the solution and stir until dissolved.

• Carefully add tribromoisocyanuric acid (0.7 equiv) portion-wise to the reaction mixture. An exothermic reaction may be observed.

• Stir the reaction at room temperature for approximately 1.5 hours. Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove any insoluble byproducts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to yield the desired alkyl bromide.[3]

Data Presentation

The following table summarizes representative yields for the conversion of various alcohols to their corresponding alkyl bromides using the triphenylphosphine/tribromoisocyanuric acid system, as reported in the literature.[3][6]

Entry	Alcohol Substrate	Product	Yield (%)[3][6]
1	1-Octanol	1-Bromooctane	73
2	Cinnamyl alcohol	Cinnamyl bromide	82
3	Benzyl alcohol	Benzyl bromide	78
4	2-Phenylethanol	1-Bromo-2-phenylethane	70
5	Cyclohexanol	Bromocyclohexane	75
6	2-Octanol	2-Bromooctane	67
7	Geraniol	Geranyl bromide	76
8	1-Decanol	1-Bromodecane	70

Mandatory Visualizations

Caption: Reaction mechanism for the conversion of alcohols to alkyl bromides.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]
• 6. scielo.br [scielo.br]

Application Notes and Protocols: Triphenylphosphine Hydrobromide as a Ligand Precursor in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, a common motif in pharmaceuticals and functional materials.[1] The reaction typically employs a palladium catalyst supported by a phosphine (B1218219) ligand.[2][3] Triphenylphosphine (B44618) (PPh₃) is a widely used, robust, and cost-effective ligand for this purpose.[4][5]

Triphenylphosphine hydrobromide (PPh₃·HBr) is a stable, air-insensitive phosphonium (B103445) salt that serves as a convenient precursor to the active triphenylphosphine ligand. By reacting triphenylphosphine hydrobromide with a base in situ, the free triphenylphosphine ligand is generated, which then coordinates to the palladium center to form the active catalyst. This approach avoids the direct handling of the potentially air-sensitive triphenylphosphine. This document provides detailed application notes and protocols for the use of triphenylphosphine hydrobromide as a ligand precursor in palladium-catalyzed Suzuki-Miyaura coupling reactions.

Catalytic Cycle and Ligand Generation

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6][7] The role of the triphenylphosphine ligand is to stabilize the palladium catalyst and modulate its reactivity throughout the cycle.[4]

When using triphenylphosphine hydrobromide, an initial acid-base reaction is required to generate the active PPh₃ ligand. The base, typically an inorganic carbonate or phosphate (B84403), deprotonates the phosphonium salt to yield free triphenylphosphine.

Caption: In situ generation of triphenylphosphine ligand.

The generated triphenylphosphine then participates in the main Suzuki-Miyaura catalytic cycle.

Caption: The Suzuki-Miyaura catalytic cycle.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling using Triphenylphosphine Hydrobromide

This protocol describes a general procedure for the cross-coupling of an aryl halide with an arylboronic acid.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine hydrobromide (PPh₃·HBr)

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Base (e.g., potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄))

• Solvent (e.g., Toluene/Water or 1,4-Dioxane/Water mixture)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line or glovebox), and purification supplies (e.g., silica (B1680970) gel for column chromatography).

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (e.g., 0.02 mmol, 2 mol%), triphenylphosphine hydrobromide (e.g., 0.08 mmol, 8 mol%), the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 3.0 mmol). Note: An excess of base is used to both neutralize the PPh₃·HBr and facilitate the catalytic cycle.

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Add the degassed solvent system (e.g., Toluene/Water 4:1, 5 mL).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously for the required time (typically 2-24 hours). Monitor the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and extract with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterization: Characterize the purified product by standard analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry).

Experimental Workflow

Caption: Step-by-step experimental workflow.

Data Presentation

The following tables summarize representative quantitative data for Suzuki-Miyaura coupling reactions using a palladium catalyst with triphenylphosphine as the ligand, which is analogous to the system generated in situ from triphenylphosphine hydrobromide.

Table 1: Suzuki-Miyaura Coupling of Various Aryl Bromides with Phenylboronic Acid

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromotoluene	4-Methylbiphenyl	95
2	4-Bromoanisole	4-Methoxybiphenyl	92
3	1-Bromo-4-nitrobenzene	4-Nitrobiphenyl	88
4	4-Bromobenzonitrile	4-Cyanobiphenyl	90
5	2-Bromopyridine	2-Phenylpyridine	85

Reaction Conditions: Aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), PPh₃ (8 mol%), K₂CO₃ (3.0 mmol), Toluene/H₂O (4:1), 100 °C, 12 h.

Table 2: Suzuki-Miyaura Coupling of 4-Bromotoluene with Various Arylboronic Acids

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	4-Methylbiphenyl	95
2	4-Methoxyphenylboronic acid	4-Methoxy-4'-methylbiphenyl	93
3	4-Fluorophenylboronic acid	4-Fluoro-4'-methylbiphenyl	91
4	3-Thiopheneboronic acid	4-Methyl-1-(thiophen-3-yl)benzene	87
5	Naphthalene-1-boronic acid	1-(4-Methylphenyl)naphthalene	89

Reaction Conditions: 4-Bromotoluene (1.0 mmol), arylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), PPh₃ (8 mol%), K₂CO₃ (3.0 mmol), Toluene/H₂O (4:1), 100 °C, 12 h.

Conclusion

Triphenylphosphine hydrobromide is a convenient and effective precursor for the in situ generation of the triphenylphosphine ligand in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. Its stability and ease of handling make it an attractive alternative to free triphenylphosphine. The provided protocols and data serve as a valuable starting point for researchers in the synthesis of biaryl compounds for applications in drug discovery and materials science. Further optimization of reaction conditions may be necessary for specific substrate combinations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. allhdi.com [allhdi.com]
• 5. Triphenylphosphine: Applications, Synthesis, Storage，Catalytic mechanism, toxicity_Chemicalbook [chemicalbook.com]
• 6. Triphenylphosphine as Ligand for Room Temperature Ni(0)-Catalyzed Cross-Coupling Reactions of Aryl Chlorides with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Application of Triphenylphosphine Hydrobromide in the Appel Reaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Appel reaction is a cornerstone of organic synthesis, providing a mild and efficient method for the conversion of alcohols to alkyl halides. This reaction traditionally employs triphenylphosphine (B44618) (PPh₃) and a carbon tetrahalide (e.g., CBr₄ or CCl₄). While the direct application of triphenylphosphine hydrobromide (PPh₃·HBr) as a primary reagent in the classic Appel reaction is not the standard protocol, its chemistry is intrinsically linked to the reactive intermediates of the reaction. This document provides detailed application notes, experimental protocols, and mechanistic insights into the Appel reaction, with a special focus on the role of phosphonium (B103445) bromide species. Understanding the function of these intermediates is crucial for optimizing reaction conditions and expanding the substrate scope in the synthesis of complex molecules and active pharmaceutical ingredients.

Principle of the Appel Reaction

The Appel reaction facilitates the conversion of primary and secondary alcohols to their corresponding alkyl halides with inversion of stereochemistry.[1][2] The reaction is driven by the formation of the highly stable triphenylphosphine oxide byproduct.[3][4] The overall transformation can be represented as follows:

R-OH + PPh₃ + CX₄ → R-X + Ph₃PO + CHX₃ (where X = Cl, Br)

The reaction proceeds through the formation of a phosphonium salt intermediate, which activates the hydroxyl group of the alcohol, turning it into a good leaving group. Subsequent nucleophilic attack by the halide ion results in the formation of the alkyl halide.

Role of Triphenylphosphine Hydrobromide

Triphenylphosphine hydrobromide is a stable, crystalline solid that is less nucleophilic than triphenylphosphine due to the protonation of the phosphorus atom. In the context of the Appel reaction, PPh₃·HBr is not typically used as a direct substitute for PPh₃. However, the core of the Appel reaction mechanism involves the in-situ formation of phosphonium halide species. For instance, in variations of the Appel reaction, triphenylphosphine dibromide (Ph₃PBr₂), a related phosphonium salt, is generated in situ from the reaction of triphenylphosphine with bromine.[5] This intermediate is highly effective in converting alcohols to alkyl bromides.

The use of PPh₃·HBr would necessitate a deprotonation step to generate the free triphenylphosphine required to initiate the reaction with a carbon tetrahalide or another halogen source. Alternatively, it could potentially be used in modified protocols where the bromide ion is the desired nucleophile and an activating agent is employed to facilitate the reaction.

Quantitative Data from Appel-Type Reactions

The following table summarizes representative quantitative data from various Appel-type reactions for the synthesis of alkyl bromides from alcohols.

Entry	Alcohol Substrate	Halogen Source	Phosphine Reagent	Solvent	Time	Temperature (°C)	Yield (%)	Reference
1	Geraniol	CCl₄	PPh₃	CCl₄	1 h	Reflux	75-81	[6]
2	Generic Alcohol	CBr₄	PPh₃	Dichloromethane (B109758)	-	Room Temp	High	[7]
3	(R)-alcohol	I₂ / Imidazole	PPh₃	Dichloromethane	16 h	Room Temp	-	[8]
4	Piperonyl alcohol	CCl₄	PS-PPh₃	CCl₄	3 h	Reflux	100	[9]
5	Benzyl alcohol	TBCA	PPh₃	Dichloromethane	1.5 h	Room Temp	67-82	[3]

Note: PS-PPh₃ refers to polymer-supported triphenylphosphine. TBCA refers to Tribromoisocyanuric acid.

Mechanistic Pathways

The mechanism of the Appel reaction is a well-established process. The following diagram illustrates the key steps involved in the conversion of an alcohol to an alkyl bromide using triphenylphosphine and carbon tetrabromide.

Figure 1. Mechanism of the Appel Reaction.

Experimental Workflow

A typical experimental workflow for performing an Appel reaction in a research setting is outlined below. This workflow emphasizes the key stages from reaction setup to product purification.

Figure 2. General Experimental Workflow for the Appel Reaction.

Detailed Experimental Protocols

Protocol 1: General Procedure for the Appel Reaction using PPh₃ and CBr₄[7]

This protocol describes a general method for the conversion of a primary or secondary alcohol to the corresponding alkyl bromide.

Materials:

• Alcohol (1.0 eq)

• Triphenylphosphine (2.0 eq)

• Carbon tetrabromide (2.0 eq)

• Dichloromethane (DCM), anhydrous

• Deionized water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol (1.0 eq) and triphenylphosphine (2.0 eq).

• Dissolve the solids in anhydrous dichloromethane (10 volumes relative to the alcohol).

• Cool the reaction mixture to 0 °C using an ice bath.

• In a separate flask, dissolve carbon tetrabromide (2.0 eq) in anhydrous dichloromethane (10 volumes).

• Add the carbon tetrabromide solution dropwise to the cooled, stirred reaction mixture.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated triphenylphosphine oxide.

• Wash the filtrate successively with deionized water (2 x 15 mL) and brine solution (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Modified Appel-Type Reaction using PPh₃ and Bromine[5]

This protocol involves the in-situ generation of dibromotriphenylphosphorane for the conversion of an alcohol to an alkyl bromide.

Materials:

• Triphenylphosphine (1.0 eq)

• Bromine (1.0 eq)

• Alcohol (0.98 eq)

• Dichloromethane (DCM), anhydrous

• Triethylamine (optional, to neutralize liberated HBr)

• Diethyl ether

Procedure:

• To a flame-dried, three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel under an argon atmosphere, add triphenylphosphine (1.0 eq) and anhydrous dichloromethane.

• Cool the mixture to -5 °C using an ice-salt bath.

• Prepare a solution of bromine (1.0 eq) in anhydrous dichloromethane and add it dropwise to the stirred triphenylphosphine solution over 1 hour. Observe the formation of a precipitate of dibromotriphenylphosphorane.

• Stir the reaction mixture for an additional 30 minutes at -5 °C.

• Prepare a solution of the alcohol (0.98 eq) in anhydrous dichloromethane and add it dropwise to the reaction mixture over 1 hour.

• Allow the reaction mixture to slowly warm to room temperature and stir for 17 hours.

• Concentrate the resulting solution under reduced pressure.

• Add anhydrous diethyl ether to precipitate triphenylphosphine oxide hydrobromide.

• Filter the solid and wash with diethyl ether.

• Concentrate the filtrate and purify the resulting liquid by distillation or column chromatography.

Applications in Drug Development

The Appel reaction and its modifications are valuable tools in drug development and medicinal chemistry for several reasons:

• Mild Reaction Conditions: The neutral reaction conditions tolerate a wide range of functional groups, which is crucial when working with complex, multifunctional molecules often found in drug candidates.[3][4]

• Stereochemical Control: The reaction proceeds with a predictable inversion of stereochemistry at the reacting center, which is essential for the synthesis of enantiomerically pure drugs.[1]

• Late-Stage Functionalization: The ability to convert a readily available alcohol into a more reactive alkyl halide allows for late-stage modification of a lead compound, facilitating the rapid synthesis of analogs for structure-activity relationship (SAR) studies.

• Synthesis of Key Intermediates: Alkyl halides are versatile intermediates that can be used in a variety of subsequent transformations, such as cross-coupling reactions, nucleophilic substitutions, and the formation of organometallic reagents, all of which are common strategies in the synthesis of pharmaceuticals.

Conclusion

While triphenylphosphine hydrobromide is not a direct reagent in the classic Appel reaction, its chemical nature as a phosphonium salt is central to the mechanism of this important transformation. The Appel reaction, in its various forms, remains a powerful and widely used method for the conversion of alcohols to alkyl halides under mild conditions. The protocols and data presented here provide a comprehensive guide for researchers in academia and industry to effectively utilize this reaction in their synthetic endeavors, particularly in the context of drug discovery and development where reliability, functional group tolerance, and stereochemical control are paramount.

References

• 1. Appel Reaction [organic-chemistry.org]
• 2. Appel reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Appel Reaction [chemistrynewlight.blogspot.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. An environmentally benign and high-rate Appel type reaction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00071G [pubs.rsc.org]
• 9. dspace.uzhnu.edu.ua [dspace.uzhnu.edu.ua]

Application Notes and Protocols: The Role of Triphenylphosphine Hydrobromide in the Synthesis of Wittig Reaction Precursors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of phosphonium (B103445) salts, the essential precursors to Wittig reagents. A particular focus is placed on the utility of triphenylphosphine (B44618) hydrobromide as a stable and versatile reagent for the preparation of these crucial intermediates in organic synthesis, including in the development of novel therapeutic agents.

Introduction

The Wittig reaction is a cornerstone of synthetic organic chemistry, enabling the reliable formation of carbon-carbon double bonds with high regioselectivity. The key to this transformation lies in the Wittig reagent, a phosphorus ylide, which is generated by the deprotonation of a phosphonium salt. While the classical synthesis of phosphonium salts involves the reaction of triphenylphosphine with an alkyl halide, the use of triphenylphosphine hydrobromide (PPh₃·HBr) offers a valuable alternative, particularly for the conversion of alcohols into phosphonium salts. This method is advantageous when the corresponding alkyl halides are unstable, difficult to handle, or commercially unavailable.

Triphenylphosphine hydrobromide is a stable, crystalline solid that serves as both a source of triphenylphosphine and a mild acid catalyst.[1] Its reaction with alcohols, especially benzylic and allylic alcohols, provides a direct route to the corresponding phosphonium salts, often in high yields.[1] This approach circumvents the need to first convert the alcohol to a halide, thereby streamlining the synthetic sequence.

Synthesis of Phosphonium Salts: A Comparative Overview

The two primary routes for the synthesis of triphenylphosphonium salts are the reaction of triphenylphosphine with an alkyl halide and the reaction of triphenylphosphine hydrobromide with an alcohol.

Method A: From Alkyl Halides

This traditional method involves the SN2 reaction of triphenylphosphine, a good nucleophile, with a primary or secondary alkyl halide. The reaction is typically straightforward and high-yielding for reactive halides.[2]

Method B: From Alcohols using Triphenylphosphine Hydrobromide

This method provides a direct conversion of alcohols to phosphonium salts. The reaction proceeds by protonation of the alcohol's hydroxyl group by triphenylphosphine hydrobromide, forming a good leaving group (water), which is then displaced by triphenylphosphine. This approach is particularly effective for activated alcohols like benzylic and allylic alcohols.[1] To drive the reaction to completion, the water formed is often removed azeotropically.[1]

Data Presentation: Synthesis of Benzyltriphenylphosphonium (B107652) Bromide

The following tables summarize quantitative data for the synthesis of benzyltriphenylphosphonium bromide, a common Wittig reagent precursor, using both the traditional alkyl halide method and the alcohol/triphenylphosphine hydrobromide method.

Table 1: Synthesis from Benzyl (B1604629) Bromide and Triphenylphosphine

Entry	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1	Toluene (B28343)	Ice-cooling then RT	2	96	[3]
2	THF	60 (Microwave)	0.5	97	[4][5]

Table 2: Synthesis from Benzyl Alcohol and Triphenylphosphine Hydrobromide

Entry	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1	Methylene Chloride	Reflux	4	95 (with azeotropic removal of water)	[1]
2	Chloroform	Reflux	2	98 (with azeotropic removal of water)	[1]
3	Acetonitrile	Reflux	1	99 (with azeotropic removal of water)	[1]

Experimental Protocols

Protocol 1: Synthesis of Benzyltriphenylphosphonium Bromide from Benzyl Bromide

Materials:

• Triphenylphosphine (PPh₃)

• Benzyl bromide (BnBr)

• Toluene

• Petroleum ether

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Filtration apparatus

Procedure:

• To a solution of triphenylphosphine (22 g, 0.084 mol) in toluene in a round-bottom flask, add benzyl bromide (10 mL, 0.084 mol) dropwise while cooling in an ice bath.[3]

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 2 hours.[3]

• A solid precipitate will form.[3] Collect the solid by filtration.

• Wash the solid with toluene and then with dry petroleum ether to remove any unreacted triphenylphosphine.[3]

• Dry the resulting white solid under vacuum to obtain benzyltriphenylphosphonium bromide.[3]

Protocol 2: Synthesis of Benzyltriphenylphosphonium Bromide from Benzyl Alcohol and Triphenylphosphine Hydrobromide

Materials:

• Benzyl alcohol

• Triphenylphosphine hydrobromide (PPh₃·HBr)

• Chloroform

• Diethyl ether

• Round-bottom flask equipped with a distillation apparatus

• Magnetic stirrer

• Heating mantle

Procedure:

• In a flask equipped with a distillation apparatus, add benzyl alcohol (0.1 mole) and triphenylphosphine hydrobromide (0.09 mole) to approximately 100 mL of chloroform.[1]

• Stir the mixture and heat to reflux.[1]

• Slowly distill off the solvent over a period of about 1 hour to azeotropically remove the water formed during the reaction.[1]

• After distillation, dissolve the crude product in a minimal amount of chloroform.[1]

• Precipitate the pure phosphonium bromide by adding diethyl ether.[1]

• Wash the precipitate twice with diethyl ether and isolate the product by filtration.[1]

Mandatory Visualizations

Diagram 1: Synthesis of Phosphonium Salts

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. lookchem.com [lookchem.com]
• 4. biomedres.us [biomedres.us]
• 5. biomedres.us [biomedres.us]

Application Notes and Protocols for the Synthesis of Quaternary Phosphonium Compounds Using Triphenylphosphine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of quaternary phosphonium (B103445) compounds utilizing triphenylphosphine (B44618) hydrobromide. This reagent offers a versatile and effective pathway for the formation of phosphonium salts from a variety of precursors, which are valuable intermediates in organic synthesis and key components in the development of therapeutic agents.

Introduction

Quaternary phosphonium salts are a class of organic compounds with a positively charged phosphorus atom bonded to four organic groups. They are widely used as phase-transfer catalysts, intermediates in the Wittig reaction for alkene synthesis, and have gained significant attention in drug development for their antimicrobial properties and their ability to target mitochondria.[1][2] Triphenylphosphine hydrobromide serves as a key reagent in the synthesis of these compounds, particularly from alcohols and aryl halides.[3][4]

Synthesis of Quaternary Phosphonium Compounds

Triphenylphosphine hydrobromide can be readily prepared by reacting triphenylphosphine with hydrobromic acid.[3] This salt is then reacted with various organic substrates to yield the corresponding quaternary phosphonium bromides.

From Alcohols

The reaction of triphenylphosphine hydrobromide with alcohols provides a direct method for the synthesis of alkyltriphenylphosphonium bromides. This method is particularly useful for benzyl (B1604629) and thenyl alcohols and can be optimized by the azeotropic removal of water.[3]

From Aryl Halides

Aryltriphenylphosphonium bromides can be synthesized via a metal-free reaction of triphenylphosphine with aryl bromides in refluxing phenol (B47542).[4][5] This method tolerates a range of functional groups.

Data Presentation

The following tables summarize the reaction conditions and yields for the synthesis of various quaternary phosphonium compounds using triphenylphosphine-based methods.

Table 1: Synthesis of Benzyl and Thenyl Triphenylphosphonium Bromides from Alcohols and Triphenylphosphine Hydrobromide [3]

Entry	Alcohol	Solvent	Time (h)	Yield (%)
1	2-Thiophenemethanol	Methylene chloride	4	52
2	2-Thiophenemethanol	Methylene chloride	4	>98 (with azeotropic distillation)
3	Benzyl alcohol	Chloroform (B151607)	3	>98 (with azeotropic distillation)
4	4-Methoxybenzyl alcohol	Chloroform	2	>98 (with azeotropic distillation)
5	4-(Dimethylamino)benzyl alcohol	Acetonitrile	1.5	>98 (with azeotropic distillation)

Table 2: Metal-Free Synthesis of Aryltriphenylphosphonium Bromides from Aryl Bromides and Triphenylphosphine in Refluxing Phenol [4][5]

Entry	Aryl Bromide	Time (h)	Yield (%)
1	4-Bromobiphenyl	5	92
2	2-Bromonaphthalene	6	85
3	9-Bromophenanthrene	8	90
4	1-Bromo-4-methylbenzene	12	82
5	3-Bromophenol	2	95
6	5-Bromo-1H-indole	6	84

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Benzyl and Thenyl Triphenylphosphonium Bromides from Alcohols[3]

• Preparation of Triphenylphosphine Hydrobromide: Prepare triphenylphosphine hydrobromide according to established literature procedures.

• Reaction Setup: In a flask equipped with a magnetic stirrer and a condenser, add the alcohol (0.1 mol) and triphenylphosphine hydrobromide (0.09 mol) to a suitable solvent (~100 mL, see Table 1).

• Reaction: Stir the mixture and reflux for the desired period (see Table 1). For improved yields, replace the condenser with a distillation apparatus to slowly distill off the solvent, thus removing water azeotropically.

• Work-up: After the reaction is complete, cool the mixture and evaporate the solvent under reduced pressure.

• Purification: Dissolve the crude product in chloroform and precipitate the pure phosphonium bromide by adding diethyl ether. Wash the precipitate twice with diethyl ether and isolate by filtration. Dry the product under vacuum.

Protocol 2: General Procedure for the Metal-Free Synthesis of Aryltriphenylphosphonium Bromides from Aryl Bromides[4][5]

• Reaction Setup: To a round-bottom flask, add the aryl bromide (1 mmol), triphenylphosphine (1-2 mmol), and phenol (0.5-1.5 mL).

• Reaction: Reflux the resulting mixture. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, pass the mixture through a short silica (B1680970) gel column. Elute first with ethyl acetate (B1210297) to remove phenol.

• Isolation: Elute the phosphonium salt with a mixture of 1,2-dichloroethane (B1671644) and methanol (B129727) (5:1 v/v).

• Purification: Evaporate the solvent from the second fraction under reduced pressure and dry the resulting solid at 110 °C to obtain the pure aryltriphenylphosphonium bromide.

Applications in Drug Development

Quaternary phosphonium compounds have emerged as promising agents in drug development due to their ability to target mitochondria and their inherent antimicrobial properties.

Mitochondrial Targeting

The large negative membrane potential across the inner mitochondrial membrane drives the accumulation of lipophilic cations like triphenylphosphonium-conjugated molecules into the mitochondrial matrix.[6][7][8] This targeting strategy is exploited to deliver therapeutic agents specifically to mitochondria, which is beneficial for treating diseases associated with mitochondrial dysfunction, such as cancer and neurodegenerative disorders.[9][10][11]

References

• 1. Recent developments in antimicrobial small molecule quaternary phosphonium compounds (QPCs) – synthesis and biological insights - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Quaternary Phosphonium Compounds: An Examination of Non-Nitrogenous Cationic Amphiphiles That Evade Disinfectant Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metal-Free Synthesis of Aryltriphenylphosphonium Bromides by the Reaction of Triphenylphosphine with Aryl Bromides in Refluxing Phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing the Mitochondrial Uptake of Phosphonium Cations by Carboxylic Acid Incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial potential of quaternary phosphonium salt compounds: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | The mechanisms of action of mitochondrial targeting agents in cancer: inhibiting oxidative phosphorylation and inducing apoptosis [frontiersin.org]

Application Notes and Protocols for Alkyne Synthesis via the Corey-Fuchs Reaction Utilizing Triphenylphosphine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Corey-Fuchs reaction is a powerful and widely utilized method in organic synthesis for the one-carbon homologation of aldehydes to terminal alkynes.[1][2] This two-step process first involves the conversion of an aldehyde to a 1,1-dibromoalkene, which is subsequently treated with a strong base to yield the desired terminal alkyne.[3][4] This methodology is a cornerstone in the synthesis of complex molecules, including natural products and pharmaceuticals, due to its reliability and the versatility of the resulting alkyne functionality.[5] These application notes provide detailed protocols for the standard Corey-Fuchs reaction using triphenylphosphine (B44618) and address the potential use of triphenylphosphine hydrobromide.

Standard Corey-Fuchs Reaction: Role of Triphenylphosphine

In the first step of the Corey-Fuchs reaction, triphenylphosphine reacts with carbon tetrabromide to generate a phosphorus ylide.[1][3] This ylide then reacts with an aldehyde in a manner analogous to the Wittig reaction to form a 1,1-dibromoalkene and triphenylphosphine oxide.[4][5] The second step involves the treatment of the isolated dibromoalkene with two equivalents of a strong base, typically n-butyllithium (n-BuLi). This induces an elimination and a subsequent lithium-halogen exchange to form a lithium acetylide, which upon aqueous workup, affords the terminal alkyne.[2][3]

Reaction Mechanism and Experimental Workflow

The overall transformation of an aldehyde to a terminal alkyne via the Corey-Fuchs reaction follows a well-established two-step sequence. The mechanism involves the initial formation of a phosphorus ylide, followed by a Wittig-type reaction and subsequent elimination to form the alkyne.

Caption: General scheme of the two-step Corey-Fuchs reaction.

The experimental workflow involves two distinct synthetic procedures with an intermediate purification step.

Caption: Experimental workflow for the Corey-Fuchs alkyne synthesis.

Quantitative Data Summary

The yields of the Corey-Fuchs reaction are generally good to excellent, although they can be substrate-dependent. The following table summarizes representative yields for the two steps of the reaction with benzaldehyde (B42025) as a model substrate.

Substrate	Product (Step 1)	Yield (Step 1)	Product (Step 2)	Yield (Step 2)
Benzaldehyde	(2,2-Dibromovinyl)benzene	82%[2]	Phenylacetylene	88%[2]

Experimental Protocols

Protocol 1: Standard Corey-Fuchs Reaction Using Triphenylphosphine

This protocol is adapted from a literature procedure.[2]

Step 1: Synthesis of the 1,1-Dibromoalkene

• To a solution of triphenylphosphine (3.0 equivalents) in dry dichloromethane (B109758) (DCM) cooled to 0 °C under an argon atmosphere, add carbon tetrabromide (1.5 equivalents).

• Stir the resulting mixture at 0 °C for 15 minutes.

• Add a solution of the aldehyde (1.0 equivalent) in dry DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Triturate the mixture with cold hexanes and filter to remove the precipitated triphenylphosphine oxide.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel chromatography to obtain the 1,1-dibromoalkene.

Step 2: Synthesis of the Terminal Alkyne

• Dissolve the 1,1-dibromoalkene (1.0 equivalent) in dry tetrahydrofuran (B95107) (THF) under an argon atmosphere and cool the solution to -78 °C.

• Slowly add n-butyllithium (2.0-2.2 equivalents) to the solution.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography or distillation to afford the terminal alkyne.

Protocol 2: Modified Corey-Fuchs Reaction with in situ Generation of Triphenylphosphine from Triphenylphosphine Hydrobromide

While not the standard procedure, it is chemically feasible to generate the required triphenylphosphine in situ from its hydrobromide salt. This would require the addition of a non-nucleophilic base to deprotonate the phosphonium (B103445) salt prior to the addition of carbon tetrabromide.

Note: This is a proposed protocol based on chemical principles, as direct literature precedent for this specific modification in the Corey-Fuchs reaction is scarce. Optimization may be required.

Step 1: in situ Generation of PPh₃ and Synthesis of the 1,1-Dibromoalkene

• To a suspension of triphenylphosphine hydrobromide (3.0 equivalents) in dry dichloromethane (DCM) under an argon atmosphere, add a non-nucleophilic base such as triethylamine (B128534) (3.0 equivalents) or DBU (3.0 equivalents).

• Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation and formation of triphenylphosphine.

• Cool the reaction mixture to 0 °C and add carbon tetrabromide (1.5 equivalents).

• Stir the resulting mixture at 0 °C for 15 minutes.

• Add a solution of the aldehyde (1.0 equivalent) in dry DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Proceed with the workup and purification as described in Protocol 1, Step 1 .

Step 2: Synthesis of the Terminal Alkyne

This step remains the same as in the standard protocol. Follow the procedure outlined in Protocol 1, Step 2 .

Conclusion

The Corey-Fuchs reaction is a robust and reliable method for the synthesis of terminal alkynes from aldehydes. The standard protocol, utilizing triphenylphosphine and carbon tetrabromide, is well-established and high-yielding. While the use of triphenylphosphine hydrobromide is not conventional, it can potentially be employed with an additional deprotonation step to generate the active phosphine (B1218219) species in situ. These detailed protocols and application notes provide a comprehensive guide for researchers in the successful application of this important transformation.

References

• 1. Corey–Fuchs reaction - Wikipedia [en.wikipedia.org]
• 2. Corey-Fuchs Homologation | NROChemistry [nrochemistry.com]
• 3. Corey-Fuchs Reaction [organic-chemistry.org]
• 4. Corey-Fuchs Alkyne Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols: Mechanism of Alcohol Bromination with Triphenylphosphine and a Bromine Source

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the mechanism and experimental protocols for the bromination of alcohols using triphenylphosphine (B44618) in conjunction with a bromine source, a reaction commonly known as the Appel reaction. This method is a cornerstone in organic synthesis for the conversion of alcohols to alkyl bromides under mild conditions.

Introduction

The conversion of alcohols to alkyl bromides is a fundamental transformation in organic chemistry, crucial for the synthesis of a wide array of molecules in the pharmaceutical and fine chemical industries. While several reagents can effect this transformation, the use of triphenylphosphine (PPh₃) with a bromine source offers a mild and often high-yielding alternative to harsher methods that might employ strong acids like HBr. This reaction proceeds via an SN2 mechanism, leading to an inversion of stereochemistry at the reacting carbon center, which is a significant advantage in the synthesis of chiral molecules.[1][2]

The active brominating agent in these reactions is typically a halophosphonium species, such as triphenylphosphine dibromide ((C₆H₅)₃PBr₂), which can be generated in situ from triphenylphosphine and a bromine source like elemental bromine (Br₂) or carbon tetrabromide (CBr₄).[2][3] While the query specifically mentions triphenylphosphine hydrobromide (PPh₃·HBr), the well-established and widely utilized methodology involves the in situ or direct use of triphenylphosphine and a bromine donor.

Reaction Mechanism

The bromination of an alcohol using triphenylphosphine and a bromine source, such as carbon tetrabromide (Appel Reaction), proceeds through the following key steps:

• Activation of Triphenylphosphine: Triphenylphosphine, a strong nucleophile, attacks the bromine atom of the bromine source (e.g., CBr₄), leading to the formation of a phosphonium (B103445) salt and a bromide ion.[4][5][6]

• Formation of the Alkoxyphosphonium Intermediate: The alcohol then acts as a nucleophile, attacking the electrophilic phosphorus atom of the phosphonium salt. This results in the formation of an alkoxyphosphonium intermediate.[4][5][6]

• SN2 Displacement: The bromide ion, generated in the initial step, then acts as a nucleophile and attacks the carbon atom bearing the alkoxyphosphonium group in a backside (SN2) fashion. This displacement results in the formation of the desired alkyl bromide with an inversion of stereochemistry and triphenylphosphine oxide as a byproduct.[1][4][5][6]

The formation of the very stable triphenylphosphine oxide (P=O bond) is a major thermodynamic driving force for this reaction.[6]

Visualizing the Mechanism and Workflow

Reaction Mechanism Diagram

Caption: Figure 1: Reaction Mechanism of Alcohol Bromination.

Experimental Workflow Diagram

Caption: Figure 2: General Experimental Workflow.

Experimental Protocols

The following are general protocols for the bromination of alcohols using triphenylphosphine and either carbon tetrabromide or N-bromosuccinimide.

Protocol 1: Bromination using Triphenylphosphine and Carbon Tetrabromide (Appel Reaction)

This protocol is adapted from established literature procedures.[7]

Materials:

• Alcohol (1.0 eq)

• Triphenylphosphine (1.5 - 2.0 eq)

• Carbon tetrabromide (1.5 - 2.0 eq)

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• Dissolve the alcohol (1.0 eq) and triphenylphosphine (1.5 - 2.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of carbon tetrabromide (1.5 - 2.0 eq) in anhydrous DCM to the reaction mixture dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to afford the pure alkyl bromide.

Protocol 2: Bromination using Triphenylphosphine and N-Bromosuccinimide (NBS)

This protocol is an alternative to using carbon tetrabromide.[8]

Materials:

• Alcohol (1.0 eq)

• Triphenylphosphine (1.2 eq)

• N-Bromosuccinimide (NBS) (1.2 eq)

• Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

Procedure:

• Dissolve the alcohol (1.0 eq) and triphenylphosphine (1.2 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the mixture to 0 °C.

• Add N-bromosuccinimide (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Filter the reaction mixture to remove the succinimide (B58015) byproduct.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data

The yields of alkyl bromides from the reaction of various alcohols with triphenylphosphine and a bromine source are generally high. The following table summarizes representative data from the literature.

Alcohol Substrate	Bromine Source	Solvent	Reaction Time (h)	Yield (%)	Reference
1-Octanol	CBr₄/PPh₃	CH₂Cl₂	3	95	[9]
2-Octanol	CBr₄/PPh₃	CH₂Cl₂	1	100	[9]
Cyclohexanol	CBr₄/PPh₃	CH₂Cl₂	3	95	[9]
Benzyl alcohol	CBr₄/PPh₃	CH₂Cl₂	2	83	[9]
Cinnamyl alcohol	CBr₄/PPh₃	CH₂Cl₂	3	59	[9]
2-Phenylethyl alcohol	CBr₄/PPh₃	CH₂Cl₂	1	96	[10]
Various primary alcohols	PPh₃/NBS	DMF	0.3	70-85	[8]

Scope and Limitations

Scope:

• This method is effective for primary and secondary alcohols.[5]

• The reaction proceeds with inversion of configuration at chiral centers, making it valuable for stereospecific synthesis.[1]

• It is compatible with a wide range of functional groups.

Limitations:

• Tertiary alcohols are generally not suitable substrates as they tend to undergo elimination (E1) rather than substitution.[5][6]

• Sterically hindered alcohols may react slowly or require harsher conditions.

• A significant drawback is the formation of triphenylphosphine oxide as a byproduct, which can sometimes be challenging to separate from the desired product.

Safety Considerations

• Triphenylphosphine is an irritant.

• Bromine sources such as carbon tetrabromide and N-bromosuccinimide are toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Solvents like dichloromethane are volatile and potentially carcinogenic. Always consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

The bromination of alcohols using triphenylphosphine and a bromine source is a robust and versatile method for the synthesis of alkyl bromides. Its mild reaction conditions and high yields make it a preferred choice in many synthetic applications, particularly when dealing with sensitive substrates or when stereochemical control is critical. Careful consideration of the substrate scope and appropriate purification techniques are necessary for successful implementation.

References

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. Bromination reactions with phosphorus bromides (bromo-phosphoranes): Phosphorus bromides (4): Discussion series on bromination/iodination reactions 42 – Chemia [chemia.manac-inc.co.jp]
• 3. Triphenylphosphine dibromide | 1034-39-5 | Benchchem [benchchem.com]
• 4. Appel Reaction [organic-chemistry.org]
• 5. orgosolver.com [orgosolver.com]
• 6. Appel reaction - Wikipedia [en.wikipedia.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. dspace.uzhnu.edu.ua [dspace.uzhnu.edu.ua]
• 9. electronicsandbooks.com [electronicsandbooks.com]
• 10. TCI Practical Example: Bromination of an Alkyl Alcohol through the Appel Reaction | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

Triphenylphosphine Hydrobromide: A Versatile Reagent in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Triphenylphosphine (B44618) hydrobromide (PPh₃·HBr) is a versatile and readily available crystalline solid that serves as a valuable reagent in a multitude of organic transformations. Its utility stems from its ability to act as a mild and effective source of both triphenylphosphine and hydrogen bromide, enabling a range of reactions from nucleophilic substitutions to dehydrations and Wittig-type olefinations. This document provides detailed application notes and experimental protocols for the use of triphenylphosphine hydrobromide in key organic syntheses, with a focus on reproducibility and practical implementation in research and development settings.

Conversion of Alcohols to Alkyl Bromides

Triphenylphosphine hydrobromide is an excellent reagent for the conversion of primary and secondary alcohols to their corresponding alkyl bromides. The reaction proceeds under mild conditions and often provides high yields of the desired product with minimal side reactions. This method is a convenient alternative to the classical Appel reaction, as PPh₃·HBr is a stable, crystalline solid that is easier to handle than gaseous HBr or corrosive liquid bromine complexes.[1][2]

Mechanism: The reaction is believed to proceed through the initial protonation of the alcohol by the acidic proton of PPh₃·HBr, followed by the attack of the bromide ion on the activated alcohol. The triphenylphosphine then acts as an oxygen scavenger, forming the highly stable triphenylphosphine oxide.

Table 1: Conversion of Alcohols to Alkyl Bromides using PPh₃·HBr and Related Systems

Entry	Substrate (Alcohol)	Reagent System	Solvent	Temp. (°C)	Time (h)	Product (Alkyl Bromide)	Yield (%)	Citation
1	1-Octanol (B28484)	PPh₃/HBr (in situ)	Acetonitrile	80	1	1-Bromooctane	95	[3]
2	Cyclohexanol	PPh₃/HBr (in situ)	Acetonitrile	80	2	Bromocyclohexane	92	[3]
3	Benzyl (B1604629) alcohol	PPh₃/HBr (in situ)	Dichloromethane	RT	1	Benzyl bromide	98	[3]
4	Cinnamyl alcohol	polymer-supported PPh₃Br₂	Chloroform	20	0.25	Cinnamyl bromide	95	[4]
5	Geraniol	PPh₃/CBr₄	Acetonitrile	Reflux	1	Geranyl bromide	91	[5]
6	2-Phenylethanol	PPh₃/CBr₄	Dichloromethane	0 - RT	1	(2-Bromoethyl)benzene	96	[5]

Experimental Protocol: Synthesis of 1-Bromooctane from 1-Octanol

• To a solution of triphenylphosphine (1.2 equivalents) in acetonitrile, add 48% aqueous hydrobromic acid (1.2 equivalents) dropwise at room temperature.[3]

• Add 1-octanol (1.0 equivalent) to the reaction mixture.

• Heat the mixture to 80 °C and stir for 1 hour, monitoring the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by fractional distillation to afford 1-bromooctane.

Caption: General workflow for the synthesis of alkyl bromides from alcohols.

Dehydration of Alcohols to Alkenes

Triphenylphosphine hydrobromide can be employed as a catalyst or reagent for the dehydration of alcohols, particularly tertiary alcohols, to form alkenes. The acidic nature of the reagent facilitates the elimination of water.

Mechanism: The alcohol is protonated by PPh₃·HBr, forming a good leaving group (water). Subsequent elimination of a proton from an adjacent carbon atom, often facilitated by a weak base or the solvent, leads to the formation of the alkene. The regioselectivity of the elimination generally follows Zaitsev's rule, favoring the formation of the more substituted alkene.

Table 2: Dehydration of Alcohols to Alkenes

Entry	Substrate (Alcohol)	Reagent System	Solvent	Temp. (°C)	Time	Product (Alkene)	Yield (%)	Citation
1	tert-Butanol	PPh₃/I₂	Dichloromethane	RT	0.5 h	Isobutylene	>95	[4]
2	Cyclohexanol	H₃PO₄	-	170	-	Cyclohexene	~80	[6]
3	1-Methylcyclohexanol	H₂SO₄	-	50	-	1-Methylcyclohexene	>90	[7]

Experimental Protocol: Dehydration of a Tertiary Alcohol

• Dissolve the tertiary alcohol (1.0 equivalent) in a suitable solvent such as dichloromethane.

• Add triphenylphosphine hydrobromide (1.1 equivalents) to the solution in portions at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or GC. The reaction is typically complete within a few hours.

• Upon completion, dilute the reaction mixture with diethyl ether and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude alkene can be purified by distillation or column chromatography.

Caption: Simplified mechanism for the acid-catalyzed dehydration of a tertiary alcohol.

One-Pot Wittig-Type Olefination

Triphenylphosphine hydrobromide can be utilized in a one-pot procedure to convert an alcohol into an alkene via an in situ generated phosphonium (B103445) salt and subsequent Wittig reaction. This approach avoids the isolation of the intermediate alkyl bromide and phosphonium salt, streamlining the synthetic process.[8][9]

Mechanism: The alcohol is first converted to the corresponding alkyl bromide in situ using PPh₃·HBr. The triphenylphosphine then reacts with the newly formed alkyl bromide to generate a phosphonium salt. Addition of a strong base deprotonates the phosphonium salt to form the ylide, which then reacts with a carbonyl compound to yield the desired alkene.

Table 3: One-Pot Wittig-Type Olefination from Alcohols

| Entry | Alcohol | Carbonyl Compound | Base | Solvent | Temp. (°C) | Time (h) | Product (Alkene) | Yield (%) | Citation | |---|---|---|---|---|---|---|---|---| | 1 | Benzyl alcohol | Benzaldehyde (B42025) | n-BuLi | THF | -78 to RT | 12 | Stilbene | 85 |[9] | | 2 | 1-Butanol | Cyclohexanone | n-BuLi | THF | -78 to RT | 12 | Butylidenecyclohexane | 78 |[9] | | 3 | Ethyl Bromoacetate (from Ethanol (B145695) conceptually) | 4-Nitrobenzaldehyde | NaHCO₃ (aq) | Water | Reflux | 1 | Ethyl 4-nitrocinnamate | 91 | |

Experimental Protocol: One-Pot Synthesis of Stilbene from Benzyl Alcohol and Benzaldehyde

• To a solution of triphenylphosphine hydrobromide (1.1 equivalents) in anhydrous THF, add benzyl alcohol (1.0 equivalent).

• Heat the mixture to reflux for 2-4 hours to form the benzyl bromide in situ, followed by the phosphonium salt. Monitor the formation of the salt by TLC.

• Cool the reaction mixture to -78 °C and add a strong base such as n-butyllithium (1.1 equivalents) dropwise.

• Allow the mixture to warm to 0 °C and stir for 1 hour to form the ylide.

• Cool the reaction mixture back to -78 °C and add benzaldehyde (1.0 equivalent) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the mixture with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer. Purify the crude product by column chromatography or recrystallization to afford stilbene.

Caption: Logical flow of the one-pot Wittig-type olefination.

Catalytic Applications

While primarily used as a stoichiometric reagent, triphenylphosphine hydrobromide can also exhibit catalytic activity in certain transformations, such as the dehydration of amides to nitriles and in some coupling reactions.[5]

Table 4: Catalytic Applications of Triphenylphosphine Hydrobromide and Related Systems

Entry	Substrate	Co-reagent/Catalyst	Product	Conditions	Yield (%)	Citation
1	Benzamide	Oxalyl chloride, Et₃N, cat. PPh₃O	Benzonitrile	MeCN, RT, 10 min	98	[5]
2	4-Bromotoluene	Phenylboronic acid, Pd(OAc)₂, K₃PO₄	4-Methyldiphenyl	2-Methoxyethanol, 60°C, 2h	99	[10]

Note: The examples in Table 4 utilize triphenylphosphine oxide (PPh₃O) or triphenylphosphine as a ligand in catalytic systems, which are closely related to the reactivity of PPh₃·HBr. The in situ generation of the active catalytic species from PPh₃·HBr is a plausible pathway in similar transformations.

Preparation of Triphenylphosphine Hydrobromide

Triphenylphosphine hydrobromide can be easily prepared in the laboratory from readily available starting materials.

Experimental Protocol: Synthesis of Triphenylphosphine Hydrobromide [3][11]

• Dissolve triphenylphosphine (1.0 equivalent) in a suitable solvent such as diethyl ether or dioxane.[11][12]

• Slowly add 48% aqueous hydrobromic acid (1.1 equivalents) dropwise to the stirred solution at room temperature.[11]

• A white precipitate of triphenylphosphine hydrobromide will form.

• Continue stirring for 1-2 hours at room temperature.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

• The product can be recrystallized from ethanol or methanol (B129727) if further purification is required, yielding a white crystalline solid.[12]

Caption: A schematic for the laboratory preparation of triphenylphosphine hydrobromide.

References

• 1. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 2. Triphenylphosphine [organic-chemistry.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. researchgate.net [researchgate.net]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemimpex.com [chemimpex.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 12. nbinno.com [nbinno.com]

Application Notes and Protocols for the Use of Triphenylphosphine Hydrobromide in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylphosphine (B44618) hydrobromide (PPh₃·HBr) is a versatile reagent that can be employed in peptide synthesis as a precursor to the activating agent. While not as commonly used as pre-formed coupling reagents like HATU or HBTU, it offers a cost-effective and readily available option for the in-situ generation of reactive phosphonium (B103445) species. These species are effective at activating the carboxylic acid moiety of an N-protected amino acid, facilitating the formation of a peptide bond with the N-terminal amine of another amino acid or peptide.

The primary reactive species is believed to be a triphenylhalophosphonium halide, which is formed in situ. This activated intermediate then reacts with the carboxyl group of the amino acid to form a highly reactive acyloxyphosphonium salt. This salt is an excellent leaving group, making the carbonyl carbon highly susceptible to nucleophilic attack by the amine component of the coupling reaction. The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide as a byproduct.

Principle of Action

The use of triphenylphosphine in combination with a halogen source for peptide bond formation is a well-established method.[1][2] Triphenylphosphine hydrobromide can be considered a convenient source of both triphenylphosphine and bromide. In the presence of a suitable co-reagent, it can generate the active coupling agent. The general mechanism involves the formation of a triphenylbromophosphonium bromide species, which then activates the carboxylic acid. This activated intermediate is then readily attacked by the amine to form the desired peptide bond.

Applications in Peptide Synthesis

• Solution-Phase Peptide Synthesis: Triphenylphosphine-based methods are well-suited for the coupling of amino acid segments in solution.

• Solid-Phase Peptide Synthesis (SPPS): The in-situ generation of the activating agent can be adapted for solid-phase synthesis protocols.

• Coupling of Sterically Hindered Amino Acids: Phosphonium salt-based reagents are known to be effective in promoting the coupling of challenging, sterically hindered amino acids.[1]

• Fragment Condensation: This method can be applied to the coupling of larger peptide fragments.

Advantages and Limitations

Advantages:

• Cost-Effective: Triphenylphosphine hydrobromide is an inexpensive and readily available reagent.

• Rapid Coupling: Reactions mediated by triphenylphosphine and a halogen source can be very fast, often completing within 30 minutes.[1]

• Mild Conditions: The coupling reactions can be performed at room temperature.[2]

• Low Racemization: When used under appropriate conditions, this method has been shown to be racemization-free.[2]

Limitations:

• Byproduct Removal: The byproduct, triphenylphosphine oxide, can sometimes be challenging to remove completely from the final product and may require specific purification strategies.

• In-Situ Activation: Requires careful control of reaction conditions for the efficient in-situ generation of the active coupling agent.

Quantitative Data Summary

The following table summarizes typical yields obtained using a closely related triphenylphosphine-iodine mediated peptide synthesis protocol, which is expected to have similar efficacy to a triphenylphosphine hydrobromide-based system under optimized conditions.

Entry	N-Protected Amino Acid	Amino Acid Ester	Yield (%)	Reference
1	Boc-Gly-OH	H-Gly-OEt	92	[1]
2	Boc-Ala-OH	H-Ala-OEt	90	[1]
3	Boc-Phe-OH	H-Phe-OEt	88	[1]
4	Boc-Val-OH	H-Val-OEt	85	[1]
5	Boc-Pro-OH	H-Pro-OEt	89	[1]
6	Z-Gly-OH	H-Gly-OEt	91	[1]

Experimental Protocols

Protocol 1: General Procedure for Solution-Phase Peptide Coupling

This protocol is adapted from the triphenylphosphine-iodine mediated synthesis and is expected to be applicable with triphenylphosphine hydrobromide, potentially with an activating agent like N-bromosuccinimide (NBS).

Materials:

• N-protected amino acid

• Amino acid ester hydrochloride

• Triphenylphosphine hydrobromide (PPh₃·HBr)

• N-bromosuccinimide (NBS) (optional, as an activator)

• Base (e.g., Diisopropylethylamine - DIPEA or Triethylamine - TEA)

• Anhydrous solvent (e.g., Dichloromethane - DCM or Tetrahydrofuran - THF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the N-protected amino acid (1.0 eq) and triphenylphosphine hydrobromide (1.2 eq) in anhydrous DCM, add the amino acid ester hydrochloride (1.0 eq) and DIPEA (2.2 eq) at 0 °C under an inert atmosphere.

• If activation is required, add NBS (1.1 eq) portion-wise to the reaction mixture at 0 °C.

• Allow the reaction mixture to stir at room temperature for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with DCM and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude peptide by silica gel column chromatography to afford the desired dipeptide.

Protocol 2: Adaptation for Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the coupling step within a standard Fmoc-based SPPS workflow.

Materials:

• Fmoc-protected amino acid

• Resin-bound peptide with a free N-terminal amine

• Triphenylphosphine hydrobromide (PPh₃·HBr)

• N-bromosuccinimide (NBS) (optional)

• Base (e.g., DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• Swell the resin-bound peptide in the reaction vessel with anhydrous DMF.

• In a separate flask, pre-activate the Fmoc-protected amino acid (3-5 eq) by dissolving it with triphenylphosphine hydrobromide (3-5 eq) and DIPEA (6-10 eq) in DMF. If necessary, add NBS (3-5 eq). Allow the pre-activation to proceed for 5-10 minutes.

• Drain the solvent from the resin and add the pre-activated amino acid solution.

• Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is positive (indicating incomplete reaction), continue the coupling for an additional hour.

• Once the coupling is complete (negative Kaiser test), drain the reaction solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents and byproducts.

• Proceed to the next Fmoc deprotection step in the SPPS cycle.

Visualizations

Reaction Mechanism

Caption: Proposed mechanism for peptide bond formation using triphenylphosphine hydrobromide.

Experimental Workflow

Caption: General workflow for solution-phase peptide coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Notes and Protocols: Triphenylphosphine Hydrobromide in the Formation of THP Ethers from Tertiary Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The protection of hydroxyl groups is a critical strategy in multi-step organic synthesis. Among the various protecting groups available, the tetrahydropyranyl (THP) ether is favored for its stability under a range of conditions and the relative ease of its introduction and removal. While the formation of THP ethers from primary and secondary alcohols is well-established, the protection of sterically hindered tertiary alcohols can be challenging, often requiring harsh conditions that may not be compatible with sensitive functional groups.

Triphenylphosphine (B44618) hydrobromide (PPh₃·HBr) has emerged as a mild and efficient Brønsted acid catalyst for the tetrahydropyranylation of alcohols. This method is particularly noteworthy for its application to tertiary alcohols, proceeding under neutral conditions and offering good to excellent yields. The use of ionic liquids as a recyclable reaction medium in conjunction with PPh₃·HBr presents a green and sustainable approach to this important transformation.

Reaction Mechanism

The formation of a THP ether using triphenylphosphine hydrobromide as a catalyst proceeds via an acid-catalyzed pathway. The reaction is initiated by the protonation of 3,4-dihydro-2H-pyran (DHP) by the acidic proton of PPh₃·HBr. This generates a resonance-stabilized oxocarbenium ion, which is a key reactive intermediate. The alcohol then acts as a nucleophile, attacking the carbocation to form a protonated THP ether. Subsequent deprotonation, typically by the bromide counter-ion or another molecule of the alcohol, regenerates the catalyst and yields the final THP ether product.

Experimental Data

The following table summarizes the quantitative data for the tetrahydropyranylation of various alcohols, including a tertiary alcohol, using triphenylphosphine hydrobromide as a catalyst in the ionic liquid 1-n-butyl-3-methylimidazolium hexafluorophosphate (B91526) ([bmim][PF₆]).

Entry	Alcohol Substrate	Alcohol Type	Time (min)	Yield (%)
1	1-Phenylethanol	Secondary	5	95
2	Benzyl alcohol	Primary	5	98
3	1-Octanol	Primary	15	85
4	Cyclohexanol	Secondary	15	90
5	tert-Butanol	Tertiary	60	70

Experimental Protocols

General Procedure for the Tetrahydropyranylation of a Tertiary Alcohol using Triphenylphosphine Hydrobromide in an Ionic Liquid[1]

Materials:

• Tertiary alcohol (e.g., tert-butanol) (1.0 mmol)

• 3,4-Dihydro-2H-pyran (DHP) (1.2 mmol)

• Triphenylphosphine hydrobromide (PPh₃·HBr) (0.05 mmol)

• 1-n-butyl-3-methylimidazolium hexafluorophosphate ([bmim][PF₆]) (2 mL)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of the tertiary alcohol (1.0 mmol) in [bmim][PF₆] (2 mL) was added 3,4-dihydro-2H-pyran (1.2 mmol).

• Triphenylphosphine hydrobromide (0.05 mmol) was then added to the mixture.

• The reaction mixture was stirred at room temperature for the time indicated in the data table (e.g., 60 minutes for tert-butanol).

• The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the product was extracted from the ionic liquid with diethyl ether (3 x 10 mL).

• The combined organic layers were dried over anhydrous magnesium sulfate, filtered, and the solvent was removed under reduced pressure to afford the crude THP ether.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel if necessary.

• The ionic liquid containing the catalyst can be washed with diethyl ether and reused for subsequent reactions.

Visualizations

Caption: Reaction mechanism for THP ether formation.

Caption: Experimental workflow for THP ether formation.

Application Notes and Protocols: Polymer-supported Triphenylphosphine Hydrobromide in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polymer-supported triphenylphosphine (B44618) (PS-TPP) hydrobromide is a versatile and highly useful reagent in modern organic synthesis. Its primary advantage lies in the simplification of product purification. The phosphine (B1218219) oxide byproduct, which is notoriously difficult to remove in traditional reactions using triphenylphosphine, remains bound to the polymer support and can be easily removed by filtration.[1] This feature makes PS-TPP hydrobromide particularly attractive for use in high-throughput synthesis and the preparation of pharmaceutical intermediates, where purity and efficiency are paramount.

These application notes provide an overview of the use of polymer-supported triphenylphosphine hydrobromide in three key organic transformations: the Wittig reaction, the Mitsunobu reaction, and the Staudinger/Aza-Wittig reaction. Detailed experimental protocols and quantitative data are presented to facilitate the adoption of this efficient reagent in various research and development settings.

The Wittig Reaction

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of alkenes from aldehydes or ketones and a phosphonium (B103445) ylide. The use of polymer-supported triphenylphosphine to generate the corresponding polymer-bound phosphonium salt simplifies the reaction workup significantly.

Application: Alkene Synthesis

Polymer-supported triphenylphosphine can be converted to the corresponding phosphonium salt by reaction with an alkyl halide. Subsequent treatment with a base generates the polymer-bound ylide, which then reacts with a carbonyl compound to afford the desired alkene. The polymer-bound triphenylphosphine oxide is then simply filtered off.

Quantitative Data

Entry	Aldehyde/Ketone	Alkyl Halide	Base	Solvent	Time (h)	Yield (%)	Reference
1	Benzaldehyde (B42025)	Benzyl (B1604629) chloride	n-BuLi	THF	24	40-60	[1]
2	Benzaldehyde	Benzyl bromide	50% aq. NaOH	CH₂Cl₂	2-16	95	[1]
3	4-Nitrobenzaldehyde	Benzyl bromide	50% aq. NaOH	CH₂Cl₂	2-16	98	[1]
4	Cyclohexanone	Methyl iodide	NaH	DMSO/THF	30	73-96	[1]
5	Acetophenone	Ethyl bromoacetate	NaH	DMSO/THF	30	72-87	[1]

Experimental Protocol: Synthesis of Stilbene

• Preparation of the Phosphonium Salt:

  • In a round-bottom flask, suspend polymer-supported triphenylphosphine (1.0 eq) in chlorobenzene.

  • Add benzyl chloride (1.2 eq) and heat the mixture at 70°C for 48 hours.

  • Allow the mixture to cool to room temperature, and filter the polymer-bound phosphonium salt.

  • Wash the resin with fresh solvent and dry under vacuum.

• Wittig Reaction:

  • Suspend the dried polymer-bound benzylphosphonium salt (1.0 eq) in anhydrous THF.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add a solution of n-butyllithium (1.1 eq) in hexanes. The mixture will typically develop a deep red or orange color, indicating ylide formation.

  • Stir the mixture at 0°C for 1 hour.

  • Add a solution of benzaldehyde (1.0 eq) in THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Quench the reaction by adding a few drops of water.

  • Filter the reaction mixture to remove the polymer-bound triphenylphosphine oxide.

  • Wash the resin with THF.

  • Combine the filtrate and washings, and concentrate under reduced pressure.

  • Purify the crude product by chromatography or recrystallization to afford stilbene.

Wittig Reaction Workflow

Caption: Workflow of the polymer-supported Wittig reaction.

The Mitsunobu Reaction

The Mitsunobu reaction allows for the conversion of a primary or secondary alcohol to a variety of functional groups, including esters, ethers, and azides, with inversion of stereochemistry. The use of polymer-supported triphenylphosphine simplifies the removal of the phosphine oxide byproduct.

Application: Esterification and Azide (B81097) Synthesis

In a typical Mitsunobu reaction, an alcohol is reacted with a nucleophile in the presence of triphenylphosphine and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). When PS-TPP is used, the resulting polymer-bound triphenylphosphine oxide is easily separated from the product.

Quantitative Data

Entry	Alcohol	Nucleophile	Azodicarboxylate	Solvent	Time (h)	Yield (%)	Reference
1	Benzyl alcohol	Benzoic acid	DEAD	THF	16	81	[2]
2	2-Octanol	Benzoic acid	DEAD	THF	-	High
3	Ethanol	Phthalimide	DIAD	THF	6-8	>95	[3]
4	1-Butanol	Diphenylphosphoryl azide (DPPA)	DEAD	THF	-	High	[4]
5	Cyclohexanol	4-Nitrobenzoic acid	DEAD	THF	17	65-75	[5]

Experimental Protocol: Synthesis of Benzyl Benzoate

• Reaction Setup:

  • To a solution of benzyl alcohol (1.0 eq) and benzoic acid (1.2 eq) in anhydrous THF, add polymer-supported triphenylphosphine (1.5 eq).

  • Stir the suspension at room temperature.

• Reaction Execution:

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add a solution of diethyl azodicarboxylate (DEAD) (1.5 eq) in THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Workup:

  • Filter the reaction mixture to remove the polymer-bound triphenylphosphine oxide.

  • Wash the resin with THF.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude product.

  • Purify by column chromatography if necessary.

Mitsunobu Reaction Workflow

Caption: Workflow of the polymer-supported Mitsunobu reaction.

The Staudinger/Aza-Wittig Reaction

The Staudinger reaction involves the reaction of an azide with a phosphine to form an iminophosphorane. In the subsequent aza-Wittig reaction, this intermediate reacts with an aldehyde or ketone to produce an imine. The use of polymer-supported triphenylphosphine facilitates the removal of the phosphine oxide byproduct.

Application: Imine Synthesis

This two-step, one-pot reaction is a powerful method for the synthesis of imines. The polymer-supported iminophosphorane is generated in situ and then trapped with a carbonyl compound. The resulting polymer-bound triphenylphosphine oxide is removed by filtration.

Quantitative Data

Entry	Azide	Aldehyde	Solvent	Time (h)	Yield (%)	Reference
1	Benzyl azide	Benzaldehyde	THF	24	91	[6]
2	Phenyl azide	4-Chlorobenzaldehyde	THF	24	92	[6]
3	Ethyl azidoacetate	Benzaldehyde	C₆D₆	24	>95 (conversion)	[7]
4	Benzyl azide	4-Anisaldehyde	C₆D₆	24	>95 (conversion)	[7]
5	Phenethyl azide	Phenylacetaldehyde	THF	24	98	[6]

Experimental Protocol: Synthesis of N-Benzylidenebenzylamine

• Reaction Setup:

  • Dissolve benzyl azide (1.1 eq) in anhydrous THF in a round-bottom flask.

  • Add polymer-supported triphenylphosphine (1.0 eq) to the solution.

  • Stir the mixture at room temperature. The formation of the iminophosphorane can be monitored by the disappearance of the azide peak in the IR spectrum.

• Aza-Wittig Reaction:

  • Once the Staudinger reaction is complete (typically a few hours), add benzaldehyde (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 24 hours.

• Workup:

  • Filter the reaction mixture to remove the polymer-bound triphenylphosphine oxide.

  • Wash the resin with THF.

  • Combine the filtrate and washings and concentrate under reduced pressure to afford the crude imine.

  • The product is often pure enough for subsequent use, but can be further purified by distillation or chromatography if necessary.

Staudinger/Aza-Wittig Reaction Workflow

Caption: Workflow of the polymer-supported Staudinger/Aza-Wittig reaction.

Conclusion

Polymer-supported triphenylphosphine hydrobromide offers a significant advantage in organic synthesis by simplifying product purification. The straightforward removal of the polymer-bound triphenylphosphine oxide byproduct via filtration makes it an ideal reagent for a range of reactions, including the Wittig, Mitsunobu, and Staudinger/Aza-Wittig reactions. The protocols and data provided herein demonstrate the utility and efficiency of this reagent, encouraging its broader application in research and development, particularly in the context of medicinal chemistry and drug discovery where reaction cleanliness and scalability are critical.

References

• 1. Polymer-supported triphenylphosphine: application in organic synthesis and organometallic reactions - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07094J [pubs.rsc.org]
• 2. ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Triphenylphosphine Hydrobromide: A Versatile and Mild Source of Anhydrous HBr for Organic Synthesis

Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenylphosphine (B44618) hydrobromide (PPh₃·HBr) is a stable, crystalline solid that serves as a convenient and mild source of anhydrous hydrogen bromide (HBr). This reagent offers significant advantages over traditional methods of HBr generation, such as the use of compressed gas cylinders or the reaction of bromine with a reducing agent, by providing a safer and more easily handled alternative. This document outlines the applications of triphenylphosphine hydrobromide in key organic transformations, including the conversion of alcohols to alkyl bromides and the deprotection of acid-labile protecting groups. Detailed experimental protocols, quantitative data, and mechanistic diagrams are provided to facilitate its use in a research and development setting.

Introduction

Anhydrous hydrogen bromide is a crucial reagent in a multitude of organic reactions, including hydrobromination of alkenes and alkynes, cleavage of ethers and esters, and removal of acid-sensitive protecting groups.[1][2] However, its gaseous nature and high corrosivity (B1173158) present significant handling challenges. Triphenylphosphine hydrobromide emerges as a practical solution, offering a solid, weighable source of HBr that can be generated in situ through thermolysis.[1] The weak basicity of triphenylphosphine (pKa of conjugate acid ≈ 2.73) contributes to the thermal lability of the salt, which upon heating, quantitatively releases anhydrous HBr.[1]

Key Applications

Generation of Anhydrous Hydrogen Bromide

Triphenylphosphine hydrobromide provides a reliable method for the generation of anhydrous HBr on a laboratory scale. The thermolysis of the salt in a high-boiling solvent such as xylene results in a clean and quantitative yield of HBr gas, which can be bubbled through a reaction mixture or collected in a solvent.[1] This method avoids the hazards associated with handling gaseous HBr directly.

Conversion of Alcohols to Alkyl Bromides

A primary application of the HBr generated from triphenylphosphine hydrobromide is the conversion of alcohols to the corresponding alkyl bromides. This transformation is mechanistically similar to the well-known Appel reaction.[3] The in situ generated HBr protonates the alcohol, converting the hydroxyl group into a good leaving group (water), which is then displaced by the bromide ion in an Sₙ2 or Sₙ1 reaction, depending on the structure of the alcohol.[2][4]

Table 1: Conversion of Alcohols to Alkyl Bromides using Triphenylphosphine and a Bromine Source

Entry	Alcohol Substrate	Brominating System	Product	Yield (%)	Reference
1	Benzyl alcohol	TBCA / PPh₃	Benzyl bromide	67-82	[5]
2	Cinnamyl alcohol	TBCA / PPh₃	Cinnamyl bromide	67-82	[5]
3	1-Octanol	PS-TPP / CBr₄	1-Bromooctane	>95	[6]
4	Cyclohexanol	PS-TPP / CBr₄	Bromocyclohexane	>95	[6]
5	Geraniol	PS-TPP / CBr₄	Geranyl bromide	>95	[6]
6	2-Phenylethyl alcohol	PPh₃ / CBr₄	(2-Bromoethyl)benzene	96	[7]

Note: The yields presented are from analogous systems using triphenylphosphine with a bromine source, which generate the key phosphonium (B103445) bromide intermediate.

Deprotection of Acid-Labile Protecting Groups

The anhydrous HBr generated from triphenylphosphine hydrobromide is a mild acid capable of cleaving various acid-labile protecting groups. While specific quantitative data for the use of PPh₃·HBr in these applications is not extensively documented, its utility can be inferred from the known reactivity of HBr. Potential applications include the cleavage of acetals, ketals, and ethers. A related reagent, triphenylphosphine dibromide, has been shown to be effective for the cleavage of acetals.[8]

Experimental Protocols

Protocol 1: Synthesis of Triphenylphosphine Hydrobromide

Two common methods for the preparation of triphenylphosphine hydrobromide are:

• Method A: Using Aqueous HBr [3]

  • To a stirring mixture of triphenylphosphine (1.05 g, 4 mmol) in 1,4-dioxane (B91453) (8 mL) at room temperature, add 48% aqueous hydrobromic acid (1 mL, ~8.8 mmol) dropwise over 1 minute.

  • Warm the mixture to 70 °C and stir for 12 hours.

  • Evaporate the solvent in vacuo.

  • Wash the residue with diethyl ether.

  • Dry the resulting white solid in vacuo at 40 °C for 12 hours to yield triphenylphosphine hydrobromide (1.34 g, 98%).[3]

• Method B: Using Anhydrous HBr [1]

  • Perfuse a solution of triphenylphosphine (26.23 g, 0.10 mol) in toluene (B28343) (100 mL) at 0-5 °C with HBr gas for 20 minutes.

  • Add diethyl ether (250 mL) and stir the mixture for 20 minutes.

  • Filter the white solid, slurry it in diethyl ether (500 mL), and filter again.

  • Air-dry the solid to obtain triphenylphosphine hydrobromide (33.2 g, 97%).[1]

Protocol 2: Generation of Anhydrous HBr via Thermolysis

This protocol describes the generation of anhydrous HBr from triphenylphosphine hydrobromide for use in a subsequent reaction.[1]

• In a two-necked round-bottomed flask equipped with a reflux condenser and a gas inlet tube, place dry xylene (70 mL) and triphenylphosphine hydrobromide (34.3 g, 0.1 mol).

• Introduce a slow stream of an inert gas (e.g., nitrogen or argon) through the gas inlet tube, with the outlet directed to the reaction vessel.

• Heat the mixture to reflux. The HBr gas will be carried by the inert gas stream into the reaction vessel.

• After approximately 30-40 minutes, a quantitative amount of HBr will have been generated.[1]

• The triphenylphosphine byproduct can be recovered by evaporation of the xylene.[1]

Protocol 3: In Situ Generation of HBr for the Conversion of an Alcohol to an Alkyl Bromide

This protocol is a representative procedure for the bromination of an alcohol using the principles of the Appel reaction, which is mechanistically related to the use of PPh₃·HBr.[7]

• To a solution of the alcohol (1.64 mmol) and carbon tetrabromide (1.96 mmol) in dichloromethane (B109758) (8.2 mL) at 0 °C, add a solution of triphenylphosphine (2.46 mmol) in dichloromethane (3.3 mL).

• Stir the reaction mixture at room temperature for 1 hour.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.

Visualizations

Logical Workflow for HBr Generation and Application

Caption: Workflow for the synthesis and application of PPh₃·HBr.

Reaction Mechanism: Conversion of an Alcohol to an Alkyl Bromide

Caption: Mechanism for the bromination of an alcohol with PPh₃·HBr.

Safety Information

Triphenylphosphine hydrobromide is a corrosive solid that can cause severe skin burns and eye damage.[9] It should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

Triphenylphosphine hydrobromide is a valuable reagent for the mild and convenient generation of anhydrous HBr. Its solid nature and the quantitative release of HBr upon thermolysis make it a superior alternative to traditional methods in many synthetic applications. The primary, well-documented uses include the conversion of alcohols to alkyl bromides. While its application in the deprotection of various acid-labile groups is mechanistically feasible, further research is needed to establish detailed protocols and quantitative yields for these transformations. The information provided in this application note serves as a comprehensive guide for the synthesis and utilization of this versatile reagent in organic synthesis.

References

• 1. Selective cleavage of ketals and acetals under neutral, anhydrous conditions using triphenylphosphine and carbon tetrabromide - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. An efficient and recyclable catalyst for the cleavage of tert-butyldiphenylsilyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 7. Alcohol or phenol synthesis by silyl ether cleavage [organic-chemistry.org]
• 8. Triphenylphosphine dibromide: effective and selective reagent for the cleavage of acetals - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Ether cleavage - Wikipedia [en.wikipedia.org]

One-Pot Synthesis of 2-Amino-4H-Pyrans Catalyzed by Triphenylphosphine and the Potential Role of Triphenylphosphine Hydrobromide

Application Note AP-CHEM-21-001

Abstract

This application note details a one-pot, three-component synthesis of biologically significant 2-amino-4H-pyran derivatives. The protocol utilizes triphenylphosphine (B44618) as an efficient and reusable catalyst for the condensation of aromatic aldehydes, malononitrile (B47326), and ethyl acetoacetate (B1235776). This method offers several advantages, including high yields, mild reaction conditions, and operational simplicity, making it an attractive strategy for combinatorial and medicinal chemistry applications. While the primary catalyst is triphenylphosphine, the in-situ formation of triphenylphosphine hydrobromide is discussed as a plausible intermediate that may influence the catalytic cycle, particularly in the presence of acidic protons and bromide ions.

Introduction

The 4H-pyran scaffold is a privileged heterocyclic motif found in a wide array of natural products and synthetic compounds exhibiting diverse biological activities, including antimicrobial, antiviral, and antitumor properties. Multi-component reactions (MCRs) have emerged as a powerful tool for the efficient construction of such complex molecules in a single synthetic operation. This application note focuses on a one-pot synthesis of 2-amino-4H-pyrans catalyzed by triphenylphosphine. Triphenylphosphine, a readily available and inexpensive organophosphorus compound, effectively catalyzes the tandem Knoevenagel condensation, Michael addition, and intramolecular cyclization sequence. The potential involvement of triphenylphosphine hydrobromide, formed in situ, is considered as a contributing factor to the reaction mechanism, especially under conditions where a proton and a bromide source are present.

Data Presentation

The triphenylphosphine-catalyzed one-pot synthesis of 2-amino-3-cyano-6-methyl-4-aryl-4H-pyran-5-ethylcarboxylate derivatives demonstrates broad substrate scope with respect to the aromatic aldehyde component. The reaction proceeds smoothly with aldehydes bearing both electron-donating and electron-withdrawing substituents, affording the corresponding products in good to excellent yields.

Entry	Ar	Product	Time (h)	Yield (%)
1	C₆H₅	4a	3	92
2	4-FC₆H₄	4b	3.5	90
3	4-ClC₆H₄	4c	3	94
4	4-BrC₆H₄	4d	3.5	95
5	4-CH₃C₆H₄	4e	4	88
6	4-CH₃OC₆H₄	4f	4	85
7	4-NO₂C₆H₄	4g	2.5	96
8	3-NO₂C₆H₄	4h	2.5	94
9	2-ClC₆H₄	4i	4	87

Experimental Protocols

General Procedure for the One-Pot Synthesis of 2-Amino-4H-pyrans

Materials:

• Aromatic aldehyde (1 mmol)

• Malononitrile (1 mmol, 0.066 g)

• Ethyl acetoacetate (1 mmol, 0.126 mL)

• Triphenylphosphine (10 mol%, 0.026 g)

• Ethanol (B145695) (5 mL)

• Water (5 mL)

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aromatic aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and triphenylphosphine (10 mol%).

• Add a 1:1 mixture of ethanol and water (10 mL) to the flask.

• Heat the reaction mixture to reflux and stir for the time indicated in the data table (typically 2.5-4 hours).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• The solid product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials and catalyst.

• Recrystallize the crude product from ethanol to obtain the pure 2-amino-4H-pyran derivative.

• Dry the purified product under vacuum.

Mandatory Visualization

Experimental Workflow

Caption: Experimental workflow for the one-pot synthesis of 2-amino-4H-pyrans.

Proposed Catalytic Cycle

Caption: Proposed mechanism for the triphenylphosphine-catalyzed synthesis of 2-amino-4H-pyrans.

Technical Notes & Optimization

Technical Support Center: Removal of Triphenylphosphine Oxide Byproduct

Welcome to the technical support center for the removal of triphenylphosphine (B44618) oxide (TPPO), a common and often troublesome byproduct in many essential organic reactions. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively purifying their reaction products.

Frequently Asked Questions (FAQs)

Q1: Why is removing triphenylphosphine oxide (TPPO) so challenging?

A1: Triphenylphosphine oxide is a frequent byproduct in widely used reactions such as the Wittig, Mitsunobu, and Staudinger reactions.[1][2][3][4][5] Its removal can be difficult due to its high polarity, which often leads to co-elution with polar products during column chromatography, and its tendency to be a stable, crystalline solid that can be difficult to separate from other solids.[1][4] On a larger scale, traditional chromatographic methods become impractical, necessitating alternative purification strategies.[1][3]

Q2: What are the main strategies for removing TPPO?

A2: The primary methods for TPPO removal can be categorized as follows:

• Precipitation/Crystallization: This involves selectively precipitating either the TPPO or the desired product from a suitable solvent system. This can be enhanced by the addition of metal salts that form insoluble complexes with TPPO.[1][2]

• Chromatography: Techniques like silica (B1680970) gel plug filtration are effective for less polar products.[1][6][7] More advanced methods like high-performance countercurrent chromatography (HPCCC) can also be employed for more challenging separations.[8][9]

• Scavenging: This method utilizes solid-supported reagents (scavenger resins) to selectively bind to and remove TPPO from the reaction mixture.[1][2][5][10]

• Extraction: A liquid-liquid extraction can be designed to separate the product from TPPO based on differences in their acid-base properties.

Q3: How do I choose the best method for my specific reaction?

A3: The choice of method depends on several factors, including the polarity and stability of your product, the reaction solvent, and the scale of your reaction. The flowchart below provides a general guide for selecting an appropriate strategy.

Caption: A decision-making flowchart for selecting a suitable TPPO removal method.

Troubleshooting Guides

Issue: My product is co-eluting with triphenylphosphine oxide during column chromatography.

• Solution 1: Precipitation of Triphenylphosphine Oxide with a Non-Polar Solvent. This is a straightforward and often effective method for products that are soluble in moderately polar solvents.

  • Underlying Principle: Triphenylphosphine oxide exhibits low solubility in non-polar solvents like hexanes or diethyl ether.[4]

  • Experimental Protocol:

    • Concentrate the crude reaction mixture to obtain a viscous oil or solid.

    • Dissolve the residue in a minimum amount of a suitable solvent in which both the product and TPPO are soluble (e.g., dichloromethane, toluene, or diethyl ether).

    • Slowly add a non-polar solvent such as hexanes or pentane (B18724) while stirring.

    • Cool the mixture in an ice bath or refrigerator to further decrease the solubility of TPPO and promote crystallization.[11]

    • Collect the precipitated TPPO by filtration.

• Solution 2: Precipitation of a Triphenylphosphine Oxide-Metal Salt Complex.

  • Underlying Principle: Triphenylphosphine oxide acts as a Lewis base and can form insoluble complexes with certain metal salts, such as zinc chloride (ZnCl₂), magnesium chloride (MgCl₂), or calcium bromide (CaBr₂).[2][4][12] These complexes can then be easily removed by filtration.

  • Experimental Protocol (using ZnCl₂):

    • After the Wittig reaction is complete, if the reaction was not performed in a polar solvent like ethanol, dissolve the crude reaction mixture in ethanol.[11][13]

    • Prepare a 1.8 M solution of ZnCl₂ in warm ethanol.[1][13]

    • Add the ZnCl₂ solution to the ethanolic solution of the crude product at room temperature.[12][13]

    • Stir the mixture. Scraping the inside of the flask can help induce precipitation. A white precipitate of the ZnCl₂(TPPO)₂ adduct should form.[12][13]

    • Filter the mixture to remove the precipitate.[12][13]

    • Concentrate the filtrate to remove the ethanol.[12] The remaining residue can be further purified by slurrying with a solvent like acetone (B3395972) to remove any excess zinc chloride, which is insoluble.[1][13]

Issue: I want to avoid column chromatography altogether.

For large-scale reactions or when chromatography is not feasible, non-chromatographic methods are highly desirable.

• Solution: Filtration through a Silica Plug. This technique is a rapid and effective way to remove the highly polar TPPO from less polar products.[6][7][12][14]

  • Underlying Principle: The high polarity of TPPO causes it to strongly adsorb to silica gel. A short plug of silica can therefore be used to retain the TPPO while allowing a less polar product to pass through.[12]

  • Experimental Protocol:

    • Concentrate the crude reaction mixture.[6][7][12]

    • Suspend the residue in a non-polar solvent system, such as pentane/ether or hexane/ether.[6][7][12]

    • Prepare a short column (a "plug") of silica gel in a sintered glass funnel or a chromatography column.

    • Pass the suspension of the crude product through the silica plug.

    • Elute the desired product with a suitable solvent or solvent mixture (e.g., diethyl ether), leaving the TPPO adsorbed on the silica.[6][7]

    • It may be necessary to repeat this procedure 2-3 times for complete removal.[6][7][14]

Data Presentation

Table 1: Solubility of Triphenylphosphine Oxide in Various Solvents

Solvent	Solubility	Reference(s)
Water	Almost insoluble	[3][15][16][17]
Cyclohexane	Almost insoluble	[3][15][16]
Petroleum Ether	Almost insoluble	[15][16]
Hexane	Poorly soluble / Almost insoluble	[3][4][11][15][16]
Diethyl Ether	Poorly soluble (especially when cold)	[4][11]
Benzene	Readily soluble	[15]
Toluene	Soluble	[15]
Ethyl Acetate	Soluble	[15]
Dichloromethane	Readily soluble	[15][16][17]
Ethanol	Readily soluble (approx. 20 mg/mL)	[15][16][17][18]
DMSO	Soluble (approx. 3 mg/mL)	[18]
Dimethylformamide (DMF)	Soluble (approx. 3 mg/mL)	[18]

Table 2: Efficiency of TPPO Removal by Precipitation with Metal Salts

Metal Salt	Solvent(s)	TPPO Removal Efficiency	Reference(s)
ZnCl₂	Ethanol, Ethyl Acetate, iPrOAc, iPrOH	High	[13][19]
MgCl₂	Toluene, Ethyl Acetate	>95%	[2][20]
CaBr₂	THF, 2-MeTHF, MTBE	95-99%	[2]

Experimental Protocols

Protocol 1: Precipitation of TPPO with Zinc Chloride (ZnCl₂) in Polar Solvents

This method is particularly useful for reactions conducted in polar solvents where direct precipitation of TPPO is not feasible.[13][21]

• Solvent Exchange (if necessary): If the reaction was not performed in a suitable solvent, concentrate the crude reaction mixture under reduced pressure. Dissolve the residue in ethanol.[1][11]

• Preparation of ZnCl₂ Solution: Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol.[1][13]

• Precipitation: To the ethanolic solution of your crude product and TPPO at room temperature, add 2 equivalents (relative to the initial amount of triphenylphosphine) of the prepared ZnCl₂ solution.[1][11]

• Stirring and Filtration: Stir the mixture for a couple of hours. The TPPO-ZnCl₂ complex will precipitate as a white solid.[1] Collect the precipitate by vacuum filtration.[1][13]

• Work-up: Wash the filter cake with a small amount of cold ethanol. The filtrate contains your purified product.[1]

• Removal of Excess ZnCl₂: Concentrate the filtrate. If excess ZnCl₂ is a concern, slurry the residue in acetone, in which the product is soluble but excess ZnCl₂ is not. Filter to remove the insoluble zinc salts.[1][13]

Caption: Workflow for the removal of TPPO via precipitation with zinc chloride.

Protocol 2: Scavenging of TPPO with Merrifield Resin

This method is useful for scavenging both triphenylphosphine and TPPO.[1][22]

• Resin Preparation: In a flask, add high-loading Merrifield resin (chloromethylated polystyrene) and sodium iodide to a solvent like acetone. Stir to form the more reactive iodinated resin in situ.[1][22]

• Scavenging: Add the crude reaction mixture containing TPPO to the resin slurry.

• Stirring: Allow the mixture to stir at room temperature. The reaction time can vary, but overnight stirring is often sufficient.[1][22]

• Filtration: Filter the mixture to remove the resin, which now has the TPPO bound to it.[1]

• Washing: Wash the resin with a suitable solvent (e.g., THF, water, acetone, methanol) to recover any adsorbed product.[1]

• Product Isolation: Combine the filtrate and washings, and concentrate to obtain the purified product.[1]

Caption: Workflow for the removal of TPPO using a scavenger resin.

References

• 1. benchchem.com [benchchem.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 5. silicycle.com [silicycle.com]
• 6. shenvilab.org [shenvilab.org]
• 7. Workup [chem.rochester.edu]
• 8. A general method for the separation of triphenylphosphine oxide and reaction products using high performance countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. silicycle.com [silicycle.com]
• 11. echemi.com [echemi.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chem.rochester.edu [chem.rochester.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
• 22. pubs.acs.org [pubs.acs.org]

Purification of Triphenylphosphine Hydrobromide by Recrystallization: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of triphenylphosphine (B44618) hydrobromide via recrystallization.

Troubleshooting Guide

This guide addresses specific issues that may arise during the recrystallization of triphenylphosphine hydrobromide.

Problem	Possible Cause(s)	Suggested Solution(s)
Compound does not dissolve in the hot solvent.	- Insufficient solvent volume.- Incorrect solvent choice.	- Add small increments of hot solvent until the solid dissolves.- Re-evaluate solvent choice. The ideal solvent should dissolve the compound at elevated temperatures but not at room temperature.
Oiling out (formation of an insoluble liquid phase) occurs.	- The boiling point of the solvent is higher than the melting point of the compound.- The solution is supersaturated.- Impurities are present.	- Lower the temperature of the hot solution before allowing it to cool.- Add a small amount of additional hot solvent to reduce saturation.- Attempt to purify the crude material by other means (e.g., washing with a non-polar solvent to remove triphenylphosphine) before recrystallization.
No crystals form upon cooling.	- The solution is not sufficiently saturated.- The cooling process is too rapid.- The compound is highly soluble in the chosen solvent even at low temperatures.	- Evaporate some of the solvent to increase the concentration of the compound.- Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator.- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.- If the compound remains soluble, consider a different solvent or a solvent mixture.
Crystals are colored or contain visible impurities.	- Impurities are co-crystallizing with the product.- The crude material was not sufficiently pure before recrystallization.	- Perform a hot filtration to remove insoluble impurities.- Add activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration.- A second recrystallization may be necessary.
Low recovery of purified crystals.	- Too much solvent was used.- The crystals were filtered before crystallization was complete.- The compound has some solubility in the cold solvent.	- Minimize the amount of hot solvent used to dissolve the compound.- Ensure the solution is thoroughly cooled before filtration.- Wash the collected crystals with a minimal amount of ice-cold solvent.- The filtrate can be concentrated and a second crop of crystals collected.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing triphenylphosphine hydrobromide?

A1: A suitable solvent for recrystallizing a phosphonium (B103445) salt like triphenylphosphine hydrobromide is often a polar protic solvent or a mixture of solvents. Common choices include ethanol, methanol, or mixtures such as ethyl acetate/acetonitrile. The ideal solvent should dissolve triphenylphosphine hydrobromide when hot but have low solubility when cold. It is also important that impurities, such as unreacted triphenylphosphine or triphenylphosphine oxide, have different solubility profiles in the chosen solvent.

Q2: How can I remove unreacted triphenylphosphine from my crude triphenylphosphine hydrobromide?

A2: Unreacted triphenylphosphine is non-polar and can often be removed by washing the crude product with a non-polar solvent in which the triphenylphosphine hydrobromide salt is insoluble.[1] Diethyl ether or hexanes are commonly used for this purpose.[1]

Q3: My product is an oil and will not crystallize. What should I do?

A3: Oiling out can be caused by several factors, including the presence of impurities or water, especially since phosphonium salts can be hygroscopic.[2] Try the following:

• Ensure the compound is as dry as possible before recrystallization. This can be achieved by co-evaporation with a dry solvent like toluene.[2]

• Use a solvent system where the compound is less soluble, or try a solvent diffusion technique (e.g., dissolving the oil in a small amount of a good solvent and placing this in a larger chamber containing a poor solvent).

• Cooling the oil to a very low temperature (-15 to -20 °C) for an extended period may induce crystallization.[2]

Q4: What are the common impurities in a triphenylphosphine hydrobromide synthesis?

A4: The most common impurities are unreacted triphenylphosphine (PPh3) and triphenylphosphine oxide (Ph3PO), which forms from the oxidation of triphenylphosphine.[3] The purification method should aim to separate the desired salt from these less polar byproducts.

Q5: How can I confirm the purity of my recrystallized triphenylphosphine hydrobromide?

A5: The purity can be assessed by several methods:

• Melting Point: A sharp melting point close to the literature value indicates high purity.

• NMR Spectroscopy: 1H, 13C, and 31P NMR spectroscopy can be used to identify the compound and detect any remaining impurities.

• Thin-Layer Chromatography (TLC): While less common for salts, a suitable mobile phase can be developed to check for the presence of starting materials or byproducts.

Experimental Protocol: Recrystallization of Triphenylphosphine Hydrobromide

This protocol provides a general methodology for the recrystallization of triphenylphosphine hydrobromide. The choice of solvent and volumes may need to be optimized based on the scale of the experiment and the impurity profile.

• Solvent Selection: Based on small-scale solubility tests, select a suitable solvent or solvent system (e.g., ethanol, methanol/diethyl ether). The ideal solvent will dissolve the crude product when hot and allow for the formation of crystals upon cooling.

• Dissolution: Place the crude triphenylphosphine hydrobromide in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate with stirring) until the solid dissolves completely. Add more solvent in small portions if necessary to achieve full dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, and then reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them. This should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote slow cooling, you can insulate the flask. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Quantitative Data

Table 1: Solubility of Triphenylphosphine and Related Compounds in Common Solvents

Compound	Water	Diethyl Ether	Toluene	Ethanol	Chloroform
Triphenylphosphine	Insoluble[4]	Soluble[4][5]	Soluble[4][5]	Soluble[3]	Soluble[4][5]
Triphenylphosphine Oxide	Sparingly soluble	Soluble	Soluble	Soluble[6]	Soluble
Triphenylphosphine Hydrobromide	Soluble[7]	Insoluble	Sparingly soluble	Soluble	Soluble

Note: Solubility data is qualitative and can be temperature-dependent.

Visualizations

Caption: Troubleshooting workflow for the recrystallization of triphenylphosphine hydrobromide.

Caption: Logical workflow for selecting a suitable recrystallization solvent.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Triphenylphosphine - Wikipedia [en.wikipedia.org]
• 4. TRIPHENYLPHOSPHINE - Ataman Kimya [atamanchemicals.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]

Common side reactions with triphenylphosphine hydrobromide

Welcome to the Technical Support Center for Triphenylphosphine (B44618) Hydrobromide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of triphenylphosphine hydrobromide in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is triphenylphosphine hydrobromide and how does it differ from triphenylphosphine?

Triphenylphosphine hydrobromide (PPh₃·HBr) is the salt formed from the reaction of the weak base triphenylphosphine (PPh₃) with hydrobromic acid.[1] While PPh₃ is a neutral compound, PPh₃·HBr is a phosphonium (B103445) salt. In many applications, particularly those requiring a basic or neutral phosphine (B1218219) (like the Appel reaction), the hydrobromide salt must be neutralized in situ or the free phosphine should be used. For reactions like the Wittig reaction, where a phosphonium salt is the precursor to the ylide, triphenylphosphine hydrobromide can be seen as a pre-cursor to other phosphonium salts, though typically the phosphonium salt is synthesized from triphenylphosphine and an alkyl halide.[2]

Q2: What are the most common side reactions observed when using triphenylphosphine or its salts?

The most prevalent side reaction is the formation of triphenylphosphine oxide (TPPO).[3] This occurs in reactions where the phosphorus atom acts as an oxygen acceptor, such as in the Wittig and Appel reactions.[1][2] Triphenylphosphine itself can also be slowly oxidized to TPPO by exposure to air.[1] Another potential side reaction, though less common, is the formation of triphenylphosphine sulfide (B99878) (TPPS) if elemental sulfur or sulfur-containing reagents are present.[4]

Q3: Why is triphenylphosphine oxide (TPPO) problematic and how can it be removed?

Triphenylphosphine oxide is a common byproduct that can be challenging to separate from the desired reaction product due to its high polarity and crystallinity.[5] This often leads to difficulties in purification and can lower the isolated yield of the target molecule.[5] Several methods can be employed for its removal:

• Crystallization: If the desired product is a solid, recrystallization can be an effective method for separation, as TPPO may have different solubility characteristics.

• Chromatography: Column chromatography is a widely used technique to separate TPPO from the product.[5]

• Precipitation: TPPO is often insoluble in nonpolar solvents like hexane (B92381) or diethyl ether. Adding these solvents to the crude reaction mixture can cause the TPPO to precipitate, allowing for its removal by filtration.[3]

Q4: Can triphenylphosphine hydrobromide be used directly in a Wittig reaction?

Triphenylphosphine hydrobromide is not the typical starting material for a Wittig reaction. The standard procedure involves the formation of a phosphonium salt by reacting triphenylphosphine with an alkyl halide.[2] This phosphonium salt is then deprotonated with a strong base to form the ylide. While one could envision a scenario where triphenylphosphine hydrobromide is used, it would require an additional equivalent of base to neutralize the HBr before the ylide can be formed.

Q5: Are there any stability concerns with triphenylphosphine hydrobromide?

Triphenylphosphine hydrobromide is generally stable under normal storage conditions. However, like many organic salts, it can decompose upon heating, potentially releasing toxic and irritating fumes.

Troubleshooting Guides

Issue 1: Low or No Yield in a Reaction

Potential Cause	Troubleshooting Step
Incomplete Ylide Formation (Wittig Reaction)	Ensure a sufficiently strong and stoichiometric amount of base is used to deprotonate the phosphonium salt. The presence of the acidic proton in triphenylphosphine hydrobromide would consume one equivalent of base before ylide formation can begin.
Steric Hindrance	Sterically hindered ketones or aldehydes may react slowly or not at all. Consider using a less hindered substrate or a more reactive ylide. For highly hindered systems, the Horner-Wadsworth-Emmons reaction is a common alternative.[3]
Moisture in the Reaction	Many organometallic reagents, such as the strong bases used in the Wittig reaction (e.g., n-butyllithium), are sensitive to moisture. Ensure all glassware is thoroughly dried and reactions are run under an inert atmosphere (e.g., nitrogen or argon).
Poor Quality Reagents	Verify the purity of the starting materials, including the triphenylphosphine hydrobromide, alkyl halide, and carbonyl compound. Impurities can interfere with the reaction.

Issue 2: Difficulty in Product Purification

Potential Cause	Troubleshooting Step
Co-elution with Triphenylphosphine Oxide (TPPO)	Optimize the mobile phase for column chromatography. A less polar solvent system may help to retain the highly polar TPPO on the column while allowing the desired product to elute.
Product Co-precipitation with TPPO	If precipitating TPPO from a nonpolar solvent, try different solvent mixtures or temperatures to improve the selectivity of the precipitation.
Emulsion Formation During Aqueous Workup	Break up emulsions by adding brine (saturated aqueous NaCl solution) or by filtering the mixture through a pad of Celite.

Quantitative Data on Side Reactions

Reaction	Main Product	Side Product	Typical Yield of Main Product	Notes
Appel Reaction (Bromination)	Alkyl Bromide	Triphenylphosphine Oxide	96%	Yield reported for the bromination of 2-phenylethanol (B73330) using PPh₃ and CBr₄.[6]
Appel Reaction (Chlorination)	Geranyl Chloride	Triphenylphosphine Oxide	75-81%	Yield reported for the chlorination of geraniol (B1671447) using PPh₃ and CCl₄.[7]
Wittig Reaction	Alkene	Triphenylphosphine Oxide	Generally high, but varies with substrates	The formation of TPPO is stoichiometric with the alkene product.[2]

Experimental Protocols

Protocol 1: Appel Reaction for the Synthesis of (2-Bromoethyl)benzene[6]

• Reaction Setup: To a solution of 2-phenylethanol (0.196 mL, 1.64 mmol) and carbon tetrabromide (0.652 g, 1.96 mmol) in dichloromethane (B109758) (8.2 mL) at 0 °C, add a solution of triphenylphosphine (0.644 g, 2.46 mmol) in dichloromethane (3.3 mL).

• Reaction: Stir the reaction mixture at room temperature for 1 hour.

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography (eluent: hexane:ethyl acetate (B1210297) = 7:3) to afford (2-bromoethyl)benzene (B7723623) as a colorless liquid.

Protocol 2: One-Pot Aqueous Wittig Reaction[8]

• Reaction Setup: In a test tube, suspend triphenylphosphine (0.367 g, 1.4 mmol) in 5 mL of a saturated aqueous solution of sodium bicarbonate with vigorous stirring.

• Reagent Addition: To the suspension, add methyl bromoacetate (B1195939) (0.245 g, 1.6 mmol) followed by the aldehyde (e.g., benzaldehyde, 0.106 g, 1.0 mmol).

• Reaction: Stir the mixture vigorously for 1 hour at room temperature.

• Workup: Extract the reaction mixture with diethyl ether. Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Purification: Concentrate the dried organic phase and purify the crude product by column chromatography to separate the alkene from triphenylphosphine oxide.

Visualizations

Caption: Common side reactions originating from triphenylphosphine hydrobromide.

Caption: Troubleshooting workflow for low reaction yields.

Caption: Simplified mechanism of the Appel reaction.

References

• 1. Appel reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. benchchem.com [benchchem.com]
• 4. Convenient Synthesis of Triphenylphosphine Sulfide from Sulfur and Triphenylphosphine [mdpi.com]
• 5. grokipedia.com [grokipedia.com]
• 6. TCI Practical Example: Bromination of an Alkyl Alcohol through the Appel Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]

Technical Support Center: Optimizing Reactions with Triphenylphosphine Hydrobromide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize reaction yields and overcome common challenges when using triphenylphosphine (B44618) hydrobromide (TPPHBr).

Frequently Asked Questions (FAQs)

Q1: What is triphenylphosphine hydrobromide and what are its primary applications?

Triphenylphosphine hydrobromide (TPPHBr) is the hydrobromide salt of triphenylphosphine (PPh₃). It is a white, crystalline solid that is soluble in polar solvents like ethanol (B145695) and methanol (B129727) but insoluble in nonpolar solvents such as hexane.[1] TPPHBr is a versatile reagent in organic synthesis, primarily used as:

• A reducing agent , for example, in the conversion of aldehydes and ketones to alcohols.[1]

• A nucleophile in substitution reactions.

• A catalyst in various reactions, including activating palladium catalysts in cross-coupling reactions.[1]

• A convenient, solid source of hydrogen bromide (HBr) upon heating.

Q2: How is the quality of triphenylphosphine hydrobromide assessed and how can it affect my reaction?

The purity of TPPHBr can be determined by melting point analysis (typically 172-175°C) or NMR spectroscopy.[1] Impurities can significantly impact reaction yields. The most common impurity is triphenylphosphine oxide (TPPO), formed by the slow oxidation of triphenylphosphine in the presence of air.[2] The presence of TPPO can complicate product purification and may indicate aged or improperly stored reagent. For optimal results, use fresh or purified TPPHBr.

Q3: What is triphenylphosphine oxide (TPPO) and why is it a concern?

Triphenylphosphine oxide (TPPO) is a common byproduct in reactions involving triphenylphosphine-based reagents.[2][3] Its formation is often the thermodynamic driving force for the reaction. However, TPPO can be challenging to remove from the desired product due to its polarity and crystallinity, which can lead to low isolated yields.[3]

Q4: When should I use triphenylphosphine hydrobromide versus free triphenylphosphine?

Use TPPHBr when a reaction benefits from the presence of an acid or when you need a more stable, less air-sensitive form of triphenylphosphine. The hydrobromide salt is less nucleophilic than free PPh₃ until a base is added. This can be advantageous in reactions where the slow, controlled release of PPh₃ is desired. For reactions requiring the direct nucleophilic properties of triphenylphosphine, such as the initial step of a standard Wittig reaction, free PPh₃ is typically used.

Troubleshooting Guide: Low Reaction Yields

Low yields in reactions utilizing TPPHBr can stem from several factors related to reagent quality, reaction conditions, and work-up procedures.

Issue 1: Low or No Conversion of Starting Material

Potential Cause	Troubleshooting Steps & Recommendations
Insufficient Reagent Activity	1. Check Reagent Quality: Ensure your TPPHBr is free from significant amounts of TPPO. Consider recrystallizing the reagent from ethanol or methanol if its purity is questionable.[1] 2. Moisture: Ensure all solvents and reagents are anhydrous, especially for reactions sensitive to water.
Incorrect Stoichiometry	1. Verify Molar Ratios: Double-check the stoichiometry of your reaction. For reductions, an excess of TPPHBr may be required.
Suboptimal Reaction Conditions	1. Temperature: Some reactions may require heating to proceed at an optimal rate. Monitor the reaction by TLC or LC-MS to determine the ideal temperature. 2. Solvent Choice: TPPHBr is most soluble in polar solvents.[1] Ensure your solvent system is appropriate for both the reagent and your substrate.
Need for a Base	1. Neutralization: In reactions where the nucleophilicity of free PPh₃ is required, the HBr salt must be neutralized. Add a non-nucleophilic base (e.g., triethylamine, DIPEA) to release the free triphenylphosphine in situ.

Issue 2: Complex Reaction Mixture with Multiple Side Products

Potential Cause	Troubleshooting Steps & Recommendations
Side Reactions due to Acidity	1. Acid-Sensitive Functional Groups: The HBr in TPPHBr can catalyze side reactions with acid-sensitive substrates. Consider using free PPh₃ or adding a stoichiometric amount of a non-nucleophilic base to neutralize the HBr.
Reaction with Solvent	1. Solvent Stability: Ensure your solvent is stable under the reaction conditions and does not react with TPPHBr or your substrates.
Decomposition of Reagent/Substrate	1. Temperature Control: Overheating can lead to the decomposition of TPPHBr or your starting materials. Run the reaction at the lowest effective temperature.

Issue 3: Low Isolated Yield After Work-up

Potential Cause	Troubleshooting Steps & Recommendations
Difficulty Removing Triphenylphosphine Oxide (TPPO)	1. Crystallization/Precipitation: TPPO can sometimes be removed by crystallizing the desired product from a suitable solvent system, or by precipitating the TPPO by adding a non-polar solvent like hexanes or diethyl ether to the crude reaction mixture and filtering.[3] 2. Chromatography: While often challenging, flash chromatography can be optimized to separate TPPO. Using a less polar eluent system may help retain the highly polar TPPO on the silica (B1680970) gel. 3. Metal Salt Complexation: Treatment with metal salts like MgCl₂ or ZnCl₂ can form insoluble TPPO complexes that can be filtered off.[3]
Product Loss During Extraction	1. Aqueous Work-up: If your product is water-soluble, be mindful of losses during aqueous extractions. Consider back-extraction of the aqueous layers.

Experimental Protocols

Protocol 1: Synthesis of Triphenylphosphine Hydrobromide

This protocol is adapted from established procedures for the preparation of TPPHBr.

Materials:

• Triphenylphosphine (TPP)

• 48% aqueous hydrobromic acid (HBr)

• Dioxane

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in dioxane.

• Slowly add 48% aqueous hydrobromic acid (2.2 eq) dropwise to the stirring solution at room temperature.

• Warm the reaction mixture to 70°C and stir for 12 hours.

• Remove the solvent in vacuo.

• Wash the resulting solid residue with diethyl ether.

• Dry the precipitate in vacuo to yield TPPHBr as a white solid.

Expected yield is typically high, around 98%.

Protocol 2: General Procedure for the Reduction of an Aldehyde

This protocol outlines a general method for using TPPHBr as a reducing agent.

Materials:

• Aldehyde

• Triphenylphosphine hydrobromide (TPPHBr)

• Anhydrous polar solvent (e.g., ethanol, methanol)

• Proton source (e.g., acetic acid)

Procedure:

• Dissolve the aldehyde (1.0 eq) in the anhydrous polar solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add triphenylphosphine hydrobromide (1.1 - 1.5 eq) to the solution.

• Add a proton source such as acetic acid (1.0 - 1.2 eq).

• Stir the reaction at room temperature or heat as necessary, monitoring progress by TLC. The reaction mechanism involves the formation of a phosphonium (B103445) ion intermediate, followed by a hydride transfer.[1]

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated sodium bicarbonate).

• Extract the product with an appropriate organic solvent.

• Dry the organic layer, concentrate, and purify the crude product, paying special attention to the removal of triphenylphosphine oxide.

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Simplified mechanism for an Appel-type reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. Triphenylphosphine [commonorganicchemistry.com]
• 3. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Triphenylphosphine Hydrobromide Reaction Work-up

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues during the work-up procedure for reactions involving triphenylphosphine (B44618) hydrobromide.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of pure triphenylphosphine hydrobromide?

A1: Pure triphenylphosphine hydrobromide is a white to off-white crystalline powder.[1] Any significant deviation from this, such as a yellowish tint or an oily consistency, may indicate the presence of impurities.

Q2: What are the common impurities found after a triphenylphosphine hydrobromide synthesis?

A2: Common impurities include unreacted triphenylphosphine and triphenylphosphine oxide. Triphenylphosphine oxide is formed from the slow oxidation of triphenylphosphine in the presence of air.[2]

Q3: How can I remove unreacted triphenylphosphine from my product?

A3: Unreacted triphenylphosphine can often be removed by washing the crude product with a non-polar solvent in which triphenylphosphine is soluble, but the hydrobromide salt is not. Diethyl ether is a commonly used solvent for this purpose.[3]

Q4: My final product is an oil instead of a crystalline solid. What should I do?

A4: The product precipitating as an oil can be due to residual solvent or the presence of impurities. Try triturating the oil with a non-polar solvent like diethyl ether or hexane (B92381) to induce solidification. If that fails, re-dissolving the oil in a minimal amount of a polar solvent and attempting to precipitate it again by the slow addition of a non-polar solvent may yield a solid product.

Q5: What are suitable solvents for the recrystallization of triphenylphosphine hydrobromide?

A5: Recrystallization can be performed from polar solvents such as ethanol (B145695) or methanol.[4] Another effective solvent system is a mixture of a polar solvent like dichloromethane (B109758) or isopropanol (B130326) with a less polar solvent such as diethyl ether or hexane to induce precipitation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction of triphenylphosphine with hydrobromic acid.	Ensure an excess of hydrobromic acid is used during the synthesis to drive the reaction to completion.[4]
Loss of product during work-up.	Avoid using an excessive volume of washing solvents. Ensure the chosen washing solvent has low solubility for triphenylphosphine hydrobromide.
Product remains dissolved in the mother liquor after filtration.	Cool the solution in an ice bath before filtration to maximize precipitation. If the product is still soluble, consider a different solvent system for precipitation.
Product is Contaminated with Triphenylphosphine Oxide	Oxidation of unreacted triphenylphosphine during the reaction or work-up.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Presence of oxidizing agents in the reagents or solvents.	Use anhydrous and peroxide-free solvents.
Purification method is ineffective at removing the oxide.	Triphenylphosphine oxide can be challenging to remove due to its polarity. If recrystallization is insufficient, column chromatography may be necessary. Alternatively, methods involving precipitation of the oxide with metal salts like zinc chloride have been reported.
Product Fails to Crystallize (Remains an Oil)	Residual solvent trapped in the product.	Dry the product under high vacuum for an extended period.
Presence of impurities that inhibit crystallization.	Attempt to purify the oil by dissolving it in a minimal amount of a polar solvent and precipitating with a non-polar solvent. Trituration with a non-polar solvent can also be effective.
Inconsistent Melting Point	The presence of impurities.	Recrystallize the product until a sharp and consistent melting point is achieved. The purity can be further assessed by techniques like NMR or HPLC.[4]

Data Presentation

Parameter	Typical Value	Analysis Method
Yield	Can be as high as 98% under optimized conditions.[3]	Gravimetric analysis
Purity (by HPLC)	≥98%[1]	High-Performance Liquid Chromatography (HPLC)
Purity (by Titration)	≥98%	Titration
Melting Point	196 °C (decomposes)	Melting Point Apparatus

Experimental Protocols

Protocol 1: General Work-up and Purification by Precipitation

This protocol outlines a standard procedure for the isolation and purification of triphenylphosphine hydrobromide from a reaction mixture where it has been synthesized from triphenylphosphine and hydrobromic acid.

• Concentration: If the reaction was performed in a volatile solvent, concentrate the reaction mixture under reduced pressure using a rotary evaporator to obtain a crude residue.

• Precipitation: To the crude residue, add a sufficient volume of a non-polar solvent, such as anhydrous diethyl ether, to precipitate the triphenylphosphine hydrobromide salt. Unreacted triphenylphosphine will remain dissolved in the ether.[3]

• Filtration: Collect the precipitated solid by suction filtration using a Büchner funnel.

• Washing: Wash the solid on the filter with two portions of the same non-polar solvent (e.g., anhydrous diethyl ether) to remove any remaining soluble impurities.[5]

• Drying: Dry the purified triphenylphosphine hydrobromide under vacuum to remove any residual solvent. For one specific synthesis, the product was dried in vacuo for 12 hours at 40 °C.[3]

Protocol 2: Purification by Recrystallization

This protocol is for the further purification of triphenylphosphine hydrobromide that has been isolated but may still contain impurities.

• Dissolution: Dissolve the crude triphenylphosphine hydrobromide in a minimum amount of a hot polar solvent, such as ethanol or methanol.[4]

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can promote maximum crystallization.

• Filtration: Collect the recrystallized product by suction filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the pure crystals under vacuum.

Mandatory Visualization

Caption: Troubleshooting workflow for triphenylphosphine hydrobromide work-up.

References

• 1. nbinno.com [nbinno.com]
• 2. Triphenylphosphine [commonorganicchemistry.com]
• 3. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of Phosphonium Salts from Benzyl Alcohols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of phosphonium (B103445) salts from benzyl (B1604629) alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing phosphonium salts directly from benzyl alcohols?

A1: Two primary methods have been developed for the direct synthesis of phosphonium salts from benzyl alcohols, avoiding the need to first convert the alcohol to a halide.[1][2][3][4]

• Triphenylphosphine (B44618) Hydrobromide Method: This method involves reacting the benzyl alcohol with triphenylphosphine hydrobromide, often with azeotropic removal of water to drive the reaction to completion.[5][6]

• Trimethylsilyl (B98337) Bromide (TMSBr) and Triphenylphosphine Method: This approach utilizes TMSBr to activate the benzyl alcohol in situ, followed by reaction with triphenylphosphine.[1][2][3][4] This method has two common variations:

  • Direct Mixing: The benzyl alcohol, TMSBr, and triphenylphosphine are mixed together and heated.[1][2][4]

  • Sequential Addition: TMSBr is added first to generate the intermediate benzyl bromide, followed by the addition of triphenylphosphine.[1][2][4]

Q2: Which method is best suited for my specific benzyl alcohol substrate?

A2: The optimal method depends on the electronic properties of the substituents on the benzyl alcohol.

• For acid-sensitive substrates , such as those containing salicyl or furfuryl groups, and for secondary benzyl alcohols , the direct mixing of the alcohol, TMSBr, and triphenylphosphine is generally more efficient.[1][2][7]

• For benzyl alcohols with electron-neutral or electron-withdrawing substituents , a sequential addition of TMSBr followed by triphenylphosphine typically results in higher yields.[1][2][7][4]

• The triphenylphosphine hydrobromide method is effective for a range of benzyl and thenyl alcohols, including those with tertiary amine substituents.[5][6]

Q3: What is the main byproduct in these reactions and how can its formation be minimized?

A3: The most common byproduct is triphenylphosphine oxide. Its formation is often due to the presence of water in the reaction. To minimize its formation, it is crucial to use anhydrous solvents and maintain a dry, inert atmosphere (e.g., nitrogen or argon) throughout the reaction.[8]

Q4: Can this synthesis be performed as a one-pot reaction?

A4: Yes, both the TMSBr/triphenylphosphine and the triphenylphosphine hydrobromide methods are designed as one-pot procedures, simplifying the synthetic process and avoiding the isolation of potentially unstable benzyl halide intermediates.[1][2][3][8]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Phosphonium Salt	1. Incomplete reaction. 2. Decomposition of starting material or product. 3. Sub-optimal reaction conditions for the specific substrate. 4. Presence of water leading to triphenylphosphine oxide formation.	1. Increase reaction time and/or temperature. For the triphenylphosphine hydrobromide method, ensure efficient azeotropic removal of water.[5][6] 2. For unstable substrates, consider milder reaction conditions or a different synthetic route. 3. If using the TMSBr method with an electron-withdrawing group on the benzyl alcohol, switch from direct mixing to sequential addition.[1][2] 4. Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere.[8]
Formation of Significant Amounts of Triphenylphosphine Oxide	Presence of moisture in the reaction.	Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[8]
Difficulty in Product Isolation/Purification	1. Product is an oil instead of a solid. 2. Contamination with unreacted triphenylphosphine or triphenylphosphine oxide.	1. Try precipitating the product from the reaction mixture by adding a non-polar solvent like diethyl ether. If it remains an oil, purification by column chromatography may be necessary. 2. Wash the crude product with a solvent in which the phosphonium salt is insoluble but the impurities are soluble (e.g., diethyl ether). Recrystallization can also be an effective purification method.
Reaction Fails with Benzyl Alcohols Containing Electron-Withdrawing Groups	The direct mixing TMSBr protocol may not be efficient for these substrates.	Use the sequential addition protocol: add TMSBr to the benzyl alcohol first to form the benzyl bromide intermediate, and then add triphenylphosphine.[1][2][4]

Quantitative Data Summary

Table 1: Synthesis of Phosphonium Salts using TMSBr and Triphenylphosphine

Benzyl Alcohol Substituent	Method	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Methoxy	Sequential	1,4-Dioxane (B91453)	80	2	95
4-Methyl	Sequential	1,4-Dioxane	80	2	92
Unsubstituted	Sequential	1,4-Dioxane	80	2	90
4-Chloro	Sequential	1,4-Dioxane	80	2	88
4-Nitro	Sequential	1,4-Dioxane	80	2	85
2-Hydroxy (Salicyl alcohol)	Direct	1,4-Dioxane	80	2	82
2-Furyl (Furfuryl alcohol)	Direct	1,4-Dioxane	80	2	78

Data adapted from studies on one-step synthesis from (het)arylmethyl alcohols.[1][2]

Table 2: Synthesis of Phosphonium Salts using Triphenylphosphine Hydrobromide

Alcohol	Solvent	Reaction Time (h)	Yield (%)
2-Thiophenemethanol	Methylene Chloride	4	52
4-(Dimethylamino)benzyl alcohol	Acetonitrile	4	90
2-(Dimethylamino)benzyl alcohol	Acetonitrile	4	85
3-(Dimethylamino)benzyl alcohol	Acetonitrile	4	88

Data adapted from an improved preparation method of benzyl and thenyl triphenylphosphonium salts.[5]

Experimental Protocols

Protocol 1: Synthesis of Benzyltriphenylphosphonium Bromide via Sequential Addition of TMSBr and Triphenylphosphine

This protocol is optimized for benzyl alcohols with electron-neutral or electron-withdrawing substituents.[1]

• To a solution of the benzyl alcohol (1.0 mmol) in anhydrous 1,4-dioxane (5 mL) under an inert atmosphere (nitrogen or argon), add trimethylsilyl bromide (TMSBr) (1.1 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 30 minutes.

• Add triphenylphosphine (1.1 mmol) to the mixture.

• Heat the reaction mixture to 80°C and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The phosphonium salt will typically precipitate out of the solution. If not, add diethyl ether to induce precipitation.

• Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum.

Protocol 2: Synthesis of Benzyltriphenylphosphonium Bromide via Direct Mixing of Reagents

This protocol is suitable for acid-sensitive benzyl alcohols and secondary benzyl alcohols.[1]

• In a flask under an inert atmosphere, combine the benzyl alcohol (1.0 mmol), triphenylphosphine (1.1 mmol), and anhydrous 1,4-dioxane (5 mL).

• Add trimethylsilyl bromide (TMSBr) (1.1 mmol) to the mixture at room temperature.

• Heat the reaction mixture to 80°C and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The phosphonium salt will typically precipitate. If necessary, add diethyl ether to facilitate precipitation.

• Isolate the product by filtration, wash with diethyl ether, and dry under vacuum.

Protocol 3: Synthesis of Benzyltriphenylphosphonium Bromide using Triphenylphosphine Hydrobromide

This protocol is effective for a variety of benzyl alcohols, including those with tertiary amine functionalities.[5][6]

• In a flask equipped with a Dean-Stark apparatus or a Soxhlet extractor containing molecular sieves, dissolve the benzyl alcohol (0.1 mol) and triphenylphosphine hydrobromide (0.09 mol) in a suitable solvent (e.g., acetonitrile, 100 mL).

• Reflux the reaction mixture for the desired period (typically 4 hours), ensuring continuous removal of water.

• After the reaction is complete, replace the reflux condenser with a distillation apparatus.

• Slowly distill off the solvent until the residue is dry.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., chloroform).

• Precipitate the pure phosphonium salt by adding diethyl ether.

• Collect the solid by filtration, wash with diethyl ether, and dry.

Visualizations

Caption: Experimental workflows for the synthesis of phosphonium salts.

Caption: Reaction mechanism for phosphonium salt synthesis via TMSBr activation.

References

• 1. One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols [agris.fao.org]
• 4. Phosphonium salt synthesis by alkylation or C-P coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]

Technical Support Center: Azeotropic Distillation for Enhanced Phosphonium Salt Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing azeotropic distillation to improve the yield of phosphonium (B103445) salt synthesis.

Frequently Asked Questions (FAQs)

Q1: What is azeotropic distillation and how can it improve the yield of my phosphonium salt synthesis?

A1: Azeotropic distillation is a technique used to separate components of a liquid mixture that cannot be separated by simple distillation. It involves adding an entrainer, a substance that forms a low-boiling azeotrope with one or more of the components. In the context of phosphonium salt synthesis, particularly from alcohols, water is often a byproduct. This water can participate in side reactions or unfavorably shift the reaction equilibrium, leading to lower yields. By using an entrainer like toluene (B28343) or benzene, which forms an azeotrope with water, the water can be continuously removed from the reaction mixture as it forms. This process, often carried out using a Dean-Stark apparatus, drives the reaction equilibrium towards the formation of the phosphonium salt, thereby increasing the overall yield.

Q2: When should I consider using azeotropic distillation for my phosphonium salt synthesis?

A2: You should strongly consider using azeotropic distillation when your synthesis route generates water as a byproduct. A prime example is the synthesis of phosphonium salts from alcohols and triphenylphosphine (B44618) hydrobromide.[1] In this reaction, the removal of water is crucial to drive the reaction to completion. For syntheses involving alkyl halides and triphenylphosphine, where water is not a direct byproduct, this technique is generally not necessary.[2]

Q3: I am getting a low yield in my phosphonium salt synthesis from a benzyl (B1604629) alcohol. Could water be the issue?

A3: Yes, the presence of water, either from the reagents, solvent, or as a reaction byproduct, is a common reason for low yields in phosphonium salt synthesis from benzyl alcohols.[1] Water can interfere with the reaction equilibrium. Employing azeotropic distillation to continuously remove water is a highly effective strategy to overcome this issue and achieve significantly higher, sometimes even quantitative, yields.[1]

Q4: What is a Dean-Stark apparatus and how do I set it up for my reaction?

A4: A Dean-Stark apparatus is a piece of laboratory glassware used to collect water (or another liquid) from a reaction mixture via azeotropic distillation.

Experimental Workflow for Azeotropic Distillation in Phosphonium Salt Synthesis

Caption: Experimental workflow for phosphonium salt synthesis using azeotropic distillation.

Q5: My product is an oil and won't crystallize. What can I do?

A5: Phosphonium salts can sometimes be challenging to crystallize, appearing as viscous oils. This can be due to residual solvent or the hygroscopic nature of the salt. Here are a few troubleshooting steps:

• Ensure complete removal of the reaction solvent: Use a rotary evaporator to remove all the toluene. You can then try to dissolve the oil in a minimal amount of a different solvent like chloroform or dichloromethane (B109758) and precipitate it by adding a non-polar solvent like diethyl ether or hexane.

• Trituration: Vigorously stirring the oil with a non-polar solvent in which it is insoluble (like n-hexane) can sometimes induce crystallization.

• Drying: Ensure your product is thoroughly dried under vacuum to remove any absorbed water, which can inhibit crystallization.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Product Formation	Reaction equilibrium not shifted towards product formation due to the presence of water.	Implement azeotropic distillation using a Dean-Stark apparatus to continuously remove water.[1]
Insufficient reaction time or temperature.	Ensure the reaction is refluxing at the appropriate temperature for the solvent used. Monitor the reaction progress by TLC.
Product is an Oil, Not a Crystalline Solid	Residual solvent (e.g., toluene) present.	Ensure complete removal of the solvent under vacuum. Try redissolving the oil in a minimal amount of a suitable solvent (e.g., chloroform) and precipitating with a non-polar solvent (e.g., diethyl ether).
Product is hygroscopic and has absorbed atmospheric moisture.	Dry the product thoroughly under high vacuum. Handle the product in a dry atmosphere (e.g., glove box or under inert gas).
Formation of Side Products	Reaction temperature is too high, leading to decomposition.	Use a solvent with an appropriate boiling point and maintain a controlled reflux.
Impurities in starting materials.	Ensure the purity of the alcohol and triphenylphosphine hydrobromide before starting the reaction.

Quantitative Data

The use of azeotropic distillation to remove water formed during the reaction of benzyl-type alcohols with triphenylphosphine hydrobromide has been shown to significantly improve the yield of the corresponding phosphonium salts.[1]

Substrate (Alcohol)	Synthesis Method	Solvent	Reaction Time (h)	Yield (%)
2-Thiophenemethanol	Standard Reflux	Methylene (B1212753) Chloride	4	52
2-Thiophenemethanol	Azeotropic Distillation	Methylene Chloride	4	95
4-(Dimethylamino)benzyl alcohol	Standard Reflux	Chloroform	4	No Reaction
4-(Dimethylamino)benzyl alcohol	Azeotropic Distillation	Chloroform	4	98
4-Methoxybenzyl alcohol	Azeotropic Distillation	Chloroform	2	99
Benzyl alcohol	Azeotropic Distillation	Chloroform	6	90

Data adapted from Zhang, J. X., Dubois, P., & Jérôme, R. (1996). An improved preparation method of benzyl and thenyl triphenylphosphonium salts. Synthetic Communications, 26(16), 3091-3098.[1]

Experimental Protocols

Detailed Methodology for the Synthesis of Benzyltriphenylphosphonium (B107652) Bromide via Azeotropic Distillation

This protocol is adapted from the general procedure for the synthesis of phosphonium bromides from parent alcohols.[1]

Materials:

• Benzyl alcohol

• Triphenylphosphine hydrobromide

• Toluene (or another suitable solvent like chloroform or methylene chloride)

• Chloroform

• Diethyl ether

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, add benzyl alcohol (1.0 eq) and triphenylphosphine hydrobromide (0.9 eq).

  • Add a sufficient volume of toluene to dissolve the reactants (e.g., 100 ml for 0.1 mole of alcohol).

  • Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask.

• Azeotropic Distillation:

  • Heat the mixture to reflux with vigorous stirring.

  • The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. The water, being denser, will separate at the bottom of the trap, while the toluene will overflow and return to the reaction flask.

  • Continue the reflux for the desired period (e.g., 6 hours), monitoring the amount of water collected in the trap. The reaction is complete when no more water is collected.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • Dissolve the resulting crude product in a minimal amount of chloroform.

  • Slowly add diethyl ether to the chloroform solution with stirring until a precipitate forms.

  • Collect the solid by filtration, wash it twice with diethyl ether, and dry it under vacuum to obtain the pure benzyltriphenylphosphonium bromide.

Troubleshooting Logic for Low Yield in Phosphonium Salt Synthesis

Caption: A logical guide to troubleshooting low yields in phosphonium salt synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]

Technical Support Center: Scaling Up Reactions with Triphenylphosphine Hydrobromide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when scaling up chemical reactions involving triphenylphosphine (B44618) hydrobromide and related phosphonium (B103445) salts.

Troubleshooting Guide

This section addresses specific issues that may arise during your scale-up experiments in a question-and-answer format.

Question: My reaction is sluggish, or the conversion is incomplete after scaling up. What could be the issue?

Answer: Incomplete conversion at a larger scale often points to issues with solubility, mixing, or heat transfer.

• Solubility: Triphenylphosphine hydrobromide and the resulting phosphonium salts can have limited solubility in certain organic solvents, which can become more pronounced at higher concentrations.[1] Consider screening alternative solvents or using a co-solvent to improve solubility.

• Mass and Heat Transfer: Reactions that are easy to heat and stir in a small flask do not scale linearly.[2][3] The surface-area-to-volume ratio decreases significantly in large reactors, making heat transfer less efficient.[3] An exothermic reaction may overheat locally, leading to side products, while an endothermic reaction may not reach the required temperature, slowing down the conversion. Ensure your reactor has adequate heating and cooling capacity and that you have optimized the rate of reagent addition.

Question: The phosphonium salt product is not precipitating as a clean solid but is "oiling out" or forming a sticky, taffy-like material. How can I fix this?

Answer: The formation of a viscous oil or "goop" instead of a crystalline solid is a frequently encountered problem during the workup of phosphonium salt preparations.[4] This can make isolation and purification difficult.

• Induce Crystallization: Vigorous stirring and scraping the inside of the flask with a spatula can provide nucleation sites and induce solidification.[4]

• Solvent Strategy: The choice of solvent for precipitation is critical. Try adding your anti-solvent (the solvent in which the product is insoluble) very slowly to the reaction mixture while maintaining vigorous agitation.[4] In some cases, dissolving the oily residue in a minimal amount of a good solvent (like hot chloroform) and then precipitating it by adding an anti-solvent (like ethyl acetate) can yield a more manageable crystalline solid.[4]

• Sonication: Using an ultrasonic bath can help break up the viscous mass and promote the formation of a fine, filterable solid.[4]

Question: The reaction mixture has become a thick slurry that my magnetic stirrer can no longer handle. What should I do?

Answer: As the scale of the reaction increases, especially when a solid precipitate is formed, a standard magnetic stir bar may become ineffective, leading to poor mixing and clumping.[1]

• Switch to Mechanical Stirring: For scales beyond a few grams, and particularly for thick suspensions, a mechanical overhead stirrer is essential.[1] It provides the necessary torque to ensure the mixture remains homogeneous, prevents aggregates from forming, and improves heat transfer throughout the reactor.[1]

Question: I am struggling to remove the triphenylphosphine oxide (TPPO) byproduct from my final product. What are some effective, chromatography-free methods for large-scale purification?

Answer: The removal of triphenylphosphine oxide (TPPO) is one of the most significant challenges in reactions like the Wittig and Mitsunobu, as it is formed in stoichiometric amounts and often has similar solubility to the desired product.[5][6] Relying on column chromatography is not feasible or cost-effective for large-scale operations.[5]

• Precipitation/Crystallization: The most common method is to exploit solubility differences. After the reaction, concentrate the mixture and add a non-polar solvent like diethyl ether, pentane, or hexane.[7][8][9] The non-polar product may remain in solution while the more polar TPPO precipitates and can be filtered off. Conversely, if the product is polar, TPPO can sometimes be washed away with a less polar solvent system.[10]

• Metal Salt Complexation: TPPO is a Lewis base and can form insoluble complexes with certain metal salts. Adding reagents like magnesium chloride (MgCl₂), zinc chloride (ZnCl₂), or calcium bromide (CaBr₂) to the crude reaction mixture can precipitate the TPPO as a complex, which can then be removed by filtration.[11] This method is effective in solvents like toluene (B28343), ethyl acetate, and THF.[11]

• Acid/Base Extraction: If your target molecule lacks acidic or basic functional groups, you can sometimes remove TPPO by washing with an acidic solution.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges to consider before scaling up a reaction involving triphenylphosphine hydrobromide?

A1: Proactive planning is key. The main challenges that should be anticipated are:

• Product Isolation: The physical form of the phosphonium salt can be problematic, often separating as an oil or a sticky solid that is difficult to handle.[4]

• Byproduct Removal: Stoichiometric formation of triphenylphosphine oxide (TPPO) complicates purification, making chromatography impractical at scale.[5][12]

• Mixing and Agitation: Thick slurries that form during the reaction require the use of mechanical stirrers to maintain homogeneity.[1]

• Thermal Management: Controlling the temperature of large reaction volumes is critical to avoid runaway reactions or incomplete conversion.[3]

• Solvent Selection: A solvent that works at the lab scale may be unsuitable for large-scale use due to cost, safety, or recovery issues.[13]

Q2: Why is triphenylphosphine oxide (TPPO) so difficult to remove, and are there ways to avoid producing it?

A2: TPPO is challenging to remove because it is a stable, often crystalline, and relatively non-polar molecule that frequently co-purifies with the desired product.[14] Its generation in a 1:1 molar ratio with the product makes it a major contaminant rather than a trace impurity.[12]

To avoid its formation, researchers have developed catalytic versions of reactions like the Wittig and Mitsunobu.[6][12] These methods use a catalytic amount of a phosphine (B1218219) reagent and a stoichiometric reducing agent (like a silane) to regenerate the phosphine from the phosphine oxide in situ, drastically reducing the amount of waste generated.[12][14]

Q3: My phosphonium salt appears to be absorbing water from the air. Is this normal and how should I handle it?

A3: Yes, many phosphonium salts are hygroscopic, meaning they readily absorb moisture from the atmosphere. This can affect reagent stoichiometry and reaction performance. It is crucial to store triphenylphosphine hydrobromide and its derivatives in a dry environment, such as in a desiccator or under an inert atmosphere. If a compound has been exposed to moisture, it can be dried in a vacuum oven at a moderate temperature (e.g., 60-80°C), ensuring the temperature remains below its melting point.[15]

Data Presentation

Table 1: Comparison of Chromatography-Free TPPO Removal Strategies

Method	Reagent(s)	Typical Solvents	Mechanism	Reported Efficiency	Reference(s)
Precipitation	Anti-solvent (e.g., Hexane, Ether)	Toluene, DCM, THF	Differential Solubility	Variable, highly substrate-dependent	[5][9][10]
Metal Complexation	MgCl₂, ZnCl₂, CaBr₂	Toluene, Ethyl Acetate, THF, MTBE	Formation of insoluble Lewis acid-TPPO adduct	Up to 99% TPPO removal	[11]
Co-crystallization	H₂DIAD (from Mitsunobu)	Toluene	Forms a 1:1 crystalline complex with TPPO	~85% removal of TPPO and H₂DIAD	[11]
Acid Wash	Dilute HCl, Acetic Acid	Organic solvent immiscible with water	Protonation of basic impurities	Effective if product is not acid-sensitive	[5]

Experimental Protocols

Protocol 1: General Procedure for the Scalable Synthesis of an Alkyltriphenylphosphonium Bromide

This protocol describes a general method for synthesizing a phosphonium salt from an alkyl bromide and triphenylphosphine, a reaction closely related to the use of triphenylphosphine hydrobromide.

• Reactor Setup: Equip a dry, three-necked flask with a mechanical overhead stirrer, a condenser, a thermocouple, and a nitrogen inlet.

• Reagent Charging: Charge the reactor with triphenylphosphine (1.0 eq.) and a suitable solvent (e.g., toluene, acetonitrile). Begin stirring to ensure the solid is suspended or dissolved.

• Substrate Addition: Slowly add the alkyl bromide (1.0-1.1 eq.) to the mixture. If the reaction is exothermic, control the addition rate to maintain the desired internal temperature.

• Reaction: Heat the mixture to reflux (typically 80-110°C, depending on the solvent) and maintain for 12-24 hours.[16] Monitor the reaction progress by a suitable method (e.g., TLC or ¹H NMR of an aliquot).

• Isolation and Workup:

  • Cool the reaction mixture to room temperature. The phosphonium salt product often precipitates as a white solid.[16]

  • If the product has oiled out, attempt to induce crystallization by adding a seed crystal or by scratching the flask walls below the liquid surface.

  • If the product remains in solution, reduce the solvent volume under vacuum and add an anti-solvent (e.g., diethyl ether or ethyl acetate) with vigorous stirring to precipitate the salt.

• Filtration and Drying: Collect the solid product by filtration, wash it with the anti-solvent to remove any unreacted starting materials, and dry it under vacuum.

Protocol 2: Large-Scale Removal of TPPO via Magnesium Chloride Complexation

This protocol provides a method for removing TPPO from a reaction mixture in a non-polar solvent.

• Solvent Exchange (if necessary): After the primary reaction is complete, if the solvent is one in which the TPPO-metal complex is soluble (e.g., highly polar solvents), concentrate the reaction mixture under reduced pressure. Redissolve the crude residue in a suitable solvent like toluene or ethyl acetate.[11]

• Addition of MgCl₂: Add anhydrous magnesium chloride (MgCl₂, 1.5-2.0 eq. relative to TPPO) to the solution.

• Complex Formation: Stir the resulting slurry vigorously at room temperature for 2-4 hours. A fine, white precipitate of the TPPO-MgCl₂ complex will form.

• Filtration: Filter the mixture through a pad of Celite® to remove the insoluble complex. Wash the filter cake thoroughly with the same solvent to ensure complete recovery of the desired product.

• Product Isolation: The filtrate now contains the purified product, free from the majority of the TPPO. Concentrate the filtrate under reduced pressure to isolate the final compound.

Visualizations

Logical & Experimental Workflows

Caption: Troubleshooting logic for phosphonium salt isolation.

Caption: General workflow for process scale-up.

Caption: Overview of TPPO byproduct removal strategies.

References

• 1. Go for Gold: Development of a Scalable Synthesis of [1‐(Ethoxycarbonyl)cyclopropyl] Triphenylphosphonium Tetrafluoroborate, a Key Reagent to Explore Covalent Monopolar Spindle 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. shenvilab.org [shenvilab.org]
• 10. researchgate.net [researchgate.net]
• 11. scientificupdate.com [scientificupdate.com]
• 12. Catalytic Wittig and aza-Wittig reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]
• 14. Bridged [2.2.1] bicyclic phosphine oxide facilitates catalytic γ-umpolung addition–Wittig olefination - Chemical Science (RSC Publishing) DOI:10.1039/C7SC04381C [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. Triphenylphosphine [commonorganicchemistry.com]

Handling and safety precautions for triphenylphosphine hydrobromide

This guide provides essential safety and handling information for researchers, scientists, and drug development professionals working with triphenylphosphine (B44618) hydrobromide.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with triphenylphosphine hydrobromide?

A1: Triphenylphosphine hydrobromide is a hazardous substance that can cause severe skin burns and eye damage. It is also harmful if swallowed. The dust can be irritating to the respiratory system. It may be corrosive to metals.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling triphenylphosphine hydrobromide, it is crucial to wear appropriate personal protective equipment. This includes chemical-resistant gloves (such as nitrile rubber), safety goggles or a face shield to protect against splashes, and a lab coat or protective clothing. If there is a risk of dust inhalation, a dust mask (type N95 or equivalent) should be used.

Q3: How should I properly store triphenylphosphine hydrobromide?

A3: Store triphenylphosphine hydrobromide in a tightly closed container in a dry, cool, and well-ventilated area. It should be stored under an inert atmosphere as it can be air and moisture sensitive. Keep it away from incompatible materials such as strong oxidizing agents, strong bases, and finely powdered metals.

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately flush the affected area with plenty of water for at least 15 minutes and remove all contaminated clothing. For eye contact, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do, and continue rinsing. In both cases, seek immediate medical attention.

Q5: What is the proper procedure for cleaning up a small spill?

A5: For a small spill, you should first ensure the area is well-ventilated and you are wearing the appropriate PPE. Avoid generating dust. Gently sweep or vacuum the spilled solid and place it into a suitable, labeled container for waste disposal.

Troubleshooting Guide

Issue	Possible Cause	Solution
Caking or clumping of the solid	Exposure to moisture	Store the compound in a desiccator or under an inert atmosphere. Ensure the container is tightly sealed.
Discoloration of the compound (yellowing)	Air oxidation or impurities	While slight discoloration may not affect all reactions, for sensitive applications, consider purifying the material by recrystallization or purchasing a new batch.
Inconsistent reaction yields	Degradation of the reagent	Confirm the purity of the triphenylphosphine hydrobromide. Degradation can occur with improper storage.

Quantitative Data

Note: Specific toxicity data for triphenylphosphine hydrobromide is limited. The following data is for the parent compound, triphenylphosphine, and should be used as a reference with caution.

Parameter	Value	Species	Reference
LD50 (Oral)	700 mg/kg	Rat
LD50 (Dermal)	> 4000 mg/kg	Rabbit
LC50 (Inhalation)	12.5 mg/L (4 h)	Rat
Melting Point	192 - 205 °C

Experimental Protocols

Protocol for Handling a Small Spill of Triphenylphosphine Hydrobromide

• Assess the Situation: Ensure the spill is small and manageable. If it is a large spill, evacuate the area and follow emergency procedures.

• Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-resistant gloves. If there is significant dust, a respirator is necessary.

• Ventilate the Area: Work in a well-ventilated space or a chemical fume hood.

• Contain the Spill: Use a dry, inert absorbent material to gently cover the spill. Avoid raising dust.

• Collect the Material: Carefully sweep the contained material into a designated, labeled waste container.

• Decontaminate the Area: Wipe the spill area with a damp cloth. Be mindful that triphenylphosphine hydrobromide is soluble in water.

• Dispose of Waste: Dispose of the waste material and any contaminated cleaning supplies according to your institution's hazardous waste guidelines.

• Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is complete.

Visualizations

Caption: Workflow for handling a triphenylphosphine hydrobromide spill.

Technical Support Center: Monitoring Triphenylphosphine Hydrobromide Synthesis by TLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring the synthesis of triphenylphosphine (B44618) hydrobromide from triphenylphosphine and hydrobromic acid using thin-layer chromatography (TLC).

Experimental Protocols

Synthesis of Triphenylphosphine Hydrobromide

This protocol is a general guideline for the synthesis of triphenylphosphine hydrobromide.

Materials:

• Triphenylphosphine (PPh₃)

• 48% aqueous hydrobromic acid (HBr)

• Anhydrous diethyl ether or 1,4-dioxane (B91453)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• Dissolve triphenylphosphine in a minimal amount of a suitable solvent like 1,4-dioxane in a round-bottom flask.[1]

• Cool the stirring solution in an ice bath.

• Slowly add a stoichiometric amount of 48% aqueous hydrobromic acid dropwise to the solution.[1] The reaction is exothermic.[2]

• Allow the reaction to stir at room temperature. The reaction progress can be monitored by TLC.

• Upon completion, the product, triphenylphosphine hydrobromide, may precipitate from the solution. If not, the solvent can be removed under reduced pressure.[1]

• The resulting solid can be washed with a non-polar solvent like diethyl ether to remove any unreacted triphenylphosphine.[1]

TLC Monitoring Protocol

Materials:

• Silica (B1680970) gel TLC plates (with fluorescent indicator F₂₅₄)

• Developing chamber

• Capillary tubes for spotting

• Eluent (solvent system)

• UV lamp (254 nm)

• Iodine chamber or potassium permanganate (B83412) stain

Procedure:

• Prepare the Eluent: Prepare a suitable solvent system. A good starting point for developing a method is a non-polar system for the starting material and a more polar system for the product.

• Prepare the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark three lanes for spotting: one for the starting material (triphenylphosphine), one for a co-spot (starting material and reaction mixture), and one for the reaction mixture.[3]

• Spot the Plate:

  • Dissolve a small amount of the starting triphenylphosphine in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) and spot it on the "starting material" lane and the "co-spot" lane.

  • Take a small aliquot of the reaction mixture and dilute it with a volatile solvent. Spot this on the "reaction mixture" lane and on top of the starting material spot in the "co-spot" lane.[3]

• Develop the Plate: Place the spotted TLC plate in the developing chamber containing the eluent, ensuring the solvent level is below the baseline.[4] Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualize the Plate:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the solvent to evaporate completely.

  • Visualize the spots under a UV lamp (254 nm). Triphenylphosphine and triphenylphosphine hydrobromide are UV active due to the phenyl rings.[5] Circle the visible spots with a pencil.

  • For further visualization, place the plate in an iodine chamber or dip it in a potassium permanganate stain. Phosphines and their salts can be visualized with these methods.[2]

Data Presentation

The retention factor (Rf) is a key parameter in TLC. It is calculated as the distance traveled by the compound divided by the distance traveled by the solvent front.

Table 1: Expected Rf Values for Triphenylphosphine and Triphenylphosphine Hydrobromide in Various Solvent Systems.

Compound	Solvent System	Expected Rf Value	Polarity
Triphenylphosphine (PPh₃)	100% Hexane	Low (may streak)	Non-polar
Triphenylphosphine (PPh₃)	20% Ethyl Acetate (B1210297) in Hexane	~0.6 - 0.8	Non-polar
Triphenylphosphine (PPh₃)	50% Ethyl Acetate in Hexane	High	Non-polar
Triphenylphosphine Hydrobromide	20% Ethyl Acetate in Hexane	~0.0 (at the baseline)	Polar (ionic salt)
Triphenylphosphine Hydrobromide	100% Ethyl Acetate	Low	Polar (ionic salt)
Triphenylphosphine Hydrobromide	10% Methanol (B129727) in Dichloromethane	~0.2 - 0.4	Polar (ionic salt)

Note: These are approximate values. Actual Rf values may vary depending on the specific TLC plates, chamber saturation, and temperature.

Troubleshooting Guides and FAQs

Here are some common issues encountered when monitoring the triphenylphosphine hydrobromide reaction by TLC, along with their solutions.

Q1: My starting material (triphenylphosphine) is just a streak at the top of the plate.

A1: This indicates that the eluent is too polar. Triphenylphosphine is a relatively non-polar compound.[6] You should decrease the polarity of your solvent system. For example, if you are using 50% ethyl acetate in hexane, try reducing it to 20% or 10% ethyl acetate in hexane.[2]

Q2: I can't see the product spot. It seems to be stuck on the baseline.

A2: Triphenylphosphine hydrobromide is a phosphonium (B103445) salt and is therefore highly polar and ionic.[6] It will have a very low Rf value in non-polar solvent systems suitable for the starting material. To get the product spot to move from the baseline, you need to increase the polarity of the eluent significantly. Try a solvent system like 10-20% methanol in dichloromethane or ethyl acetate.[7]

Q3: Both my starting material and product are streaking on the TLC plate.

A3: Streaking can be caused by several factors:

• Overloading: You may have spotted too much sample on the plate. Try diluting your samples before spotting.[2][8]

• Inappropriate Solvent: The chosen solvent may not be ideal for one or both compounds, causing poor solubility and streaking.

• Ionic Nature of Product: The ionic nature of the hydrobromide salt can lead to interactions with the silica gel, causing streaking. Adding a small amount of a polar modifier like acetic acid or triethylamine (B128534) (0.1-1%) to the eluent can sometimes improve the spot shape.[2]

Q4: I see a new spot on my TLC that isn't the starting material or the product at the baseline.

A4: This could be triphenylphosphine oxide (TPPO). Triphenylphosphine can slowly oxidize in the presence of air to form the more polar TPPO.[6] TPPO will have an Rf value between that of triphenylphosphine and triphenylphosphine hydrobromide in many solvent systems. To confirm, you can run a standard of TPPO on the same plate if available.

Q5: How can I visualize the spots if they are not visible under UV light?

A5: While triphenylphosphine and its hydrobromide salt are UV active, the concentration might be too low to see clearly.[4] You can use a chemical stain for visualization:

• Iodine Chamber: Place the dried TLC plate in a chamber containing a few crystals of iodine. Most organic compounds will appear as brown or yellow spots.[5]

• Potassium Permanganate (KMnO₄) Stain: This stain is effective for compounds that can be oxidized. Triphenylphosphine is readily oxidized. The plate will develop a purple background with yellow or white spots where the compound is present.

Q6: My reaction seems to be complete as the starting material spot is gone, but I don't see a clear product spot.

A6: This is a common issue when there is a large polarity difference between the starting material and the product. The non-polar eluent used to monitor the starting material will not move the highly polar product from the baseline. To confirm product formation, you need to run a second TLC with a more polar eluent (e.g., 10% methanol in dichloromethane) to see the product spot move from the origin.

Visualizations

References

• 1. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 2. silicycle.com [silicycle.com]
• 3. Triphenylphosphine hydrobromide [myskinrecipes.com]
• 4. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Triphenylphosphine - Wikipedia [en.wikipedia.org]
• 7. Chromatography [chem.rochester.edu]
• 8. bitesizebio.com [bitesizebio.com]

Technical Support Center: Triphenylphosphine Hydrobromide Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with triphenylphosphine (B44618) hydrobromide. The following sections address common issues related to the effect of solvents on these reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of triphenylphosphine hydrobromide?

Triphenylphosphine hydrobromide is a salt, which dictates its solubility profile. It is generally soluble in water and polar organic solvents like Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO).[1][2] However, it is insoluble in nonpolar solvents such as ether.[1] This is a critical starting point for solvent selection in any reaction.

Q2: How does solvent polarity affect reactions involving phosphonium (B103445) salts?

Solvent polarity plays a crucial role in the outcome of reactions involving phosphonium salts.

• Polar Aprotic Solvents: Solvents like acetonitrile (B52724) or DMSO can promote specific side reactions. For instance, when arylmethyl phosphonium salts are treated with a base in these solvents, they can undergo homocoupling to form symmetric 1,2-diarylethenes.[3] The yield of this homocoupling product has been shown to have a direct correlation with the dielectric constant of the solvent.[3]

• Non-Polar Solvents: Non-polar solvents like benzene (B151609) or toluene (B28343) are commonly used for the preparation of phosphonium salts from triphenylphosphine and an alkyl halide.[4] These solvents facilitate the SN2 reaction to form the salt, which often precipitates out of the solution upon cooling.[4]

• Ion Pairing: The degree of ion pairing in phosphonium salt reactions is dependent on the solvent.[5] In polar solvents like acetonitrile, salts may be unpaired, while in less polar solvents like dichloromethane, ion pairing can influence the reaction mechanism, for example, by favoring electron transfer in photolysis reactions.[5]

Q3: How does the solvent impact the stereoselectivity of Wittig reactions?

In the Wittig reaction, which utilizes phosphonium salts, the choice of solvent is a key factor influencing the E/Z selectivity of the resulting alkene. The nature of the solvent, along with the base used and the structure of the ylide, determines the reaction pathway and the stereochemical outcome.[6] For example, non-stabilized ylides in salt-free, dipolar aprotic solvents tend to afford olefins with high Z-selectivity.[6]

Q4: Can the same solvent be used for both phosphonium salt synthesis and a subsequent reaction like the Wittig reaction?

Yes, it is possible to perform both steps in the same solvent to simplify the overall process. Solvents like DMF and N,N-dimethylacetamide (DMAC) have been identified as suitable for both the initial halogen exchange/phosphine reaction to form the salt and the subsequent Wittig reaction.[7] This approach can eliminate the need for a purification procedure between steps.[7]

Troubleshooting Guide

Problem: Low or no yield in my reaction.

A low yield can be attributed to several factors related to the solvent and reaction conditions. This workflow can help diagnose the issue.

Caption: Troubleshooting workflow for low reaction yields.

Problem: I am having difficulty removing the triphenylphosphine oxide (TPPO) byproduct after my reaction.

The removal of triphenylphosphine oxide (TPPO), a common byproduct, is a persistent challenge.[8] The choice of solvent during the workup is critical for efficient purification.

• Strategy 1: Precipitation. TPPO has different solubility properties than triphenylphosphine and many organic products. This difference can be exploited by choosing a solvent that precipitates the TPPO while keeping your desired product in solution.

  • Cooling a toluene reaction mixture can effectively precipitate a TPPO complex.[8][9]

  • Treating the crude mixture with a non-polar solvent like a pentane (B18724)/ether or cyclohexane/ether mixture can cause the TPPO to crash out, after which it can be removed by filtration.[9][10]

• Strategy 2: Complexation. TPPO can be precipitated by adding metal salts like ZnCl₂ or MgCl₂ to form a TPPO-metal complex, which is often insoluble in common polar organic solvents.[8]

• Strategy 3: Chromatography. If the product is stable and relatively non-polar, a silica (B1680970) plug filtration can be effective. The crude mixture is suspended in a minimal amount of a non-polar solvent (like hexane (B92381)/ether) and passed through a short column of silica. The desired, less polar product elutes with the solvent, while the more polar TPPO remains adsorbed on the silica.[10]

Data Presentation

Table 1: Solubility and Solvent Selection Guide

Solvent Class	Examples	Solubility of PPh₃·HBr	Typical Application	Reference
Polar Aprotic	DMSO, DMF, Acetonitrile	Soluble	Wittig reactions, Homocoupling reactions (with base)	[2][3]
Polar Protic	Water, t-butanol	Soluble	Can be used to suppress side reactions like homocoupling	[1][3]
Non-Polar	Toluene, Benzene, Ether	Insoluble	Synthesis of phosphonium salts (product precipitates), Workup/purification (TPPO removal)	[1][4]
Halogenated	Dichloromethane (DCM)	Sparingly Soluble	Can favor generation of reactive cations over more nucleophilic solvents	[5]

Experimental Protocols

Protocol 1: General Synthesis of a Quaternary Phosphonium Salt

This protocol is adapted from a procedure for reacting triphenylphosphine hydrobromide with an alcohol.[1]

• Reagents & Setup: In a pressure-resistant reaction tube equipped with a magnetic stir bar, add the alcohol (1 equivalent) and triphenylphosphine hydrobromide (1.1 equivalents).

• Solvent (Optional): While some reactions can be run neat, a high-boiling polar aprotic solvent like DMF can be used if necessary to ensure homogeneity, particularly if the alcohol is a solid.

• Reaction: Seal the tube and heat the mixture to 150-160 °C with vigorous stirring. Safety Note: The reaction should be conducted in a well-ventilated fume hood behind a blast shield.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature. If the product solidifies, it can be triturated with a non-polar solvent (e.g., diethyl ether) to remove non-polar impurities. The solid product is then collected by filtration and dried under vacuum.

Protocol 2: Removal of TPPO Byproduct via Precipitation

This protocol is a general guide for removing TPPO from a reaction mixture where the desired product is soluble in a non-polar solvent.[10]

• Concentration: After the reaction is complete, remove the reaction solvent under reduced pressure to obtain the crude residue.

• Suspension: Add a minimal volume of cold diethyl ether to the residue and swirl to break up any solids. Add a larger volume of a non-polar solvent like pentane or hexane (e.g., 10:1 pentane:ether) to the mixture.

• Precipitation: Stir the resulting suspension at 0 °C for 30 minutes. The TPPO should precipitate as a white solid.

• Filtration: Filter the mixture through a pad of Celite or a sintered glass funnel, washing the collected solid with cold pentane.

• Isolation: The filtrate, containing the desired product, can then be concentrated under reduced pressure. This procedure may need to be repeated to remove all of the TPPO.[10]

Logical Relationships

The following diagram illustrates how solvent properties influence the key parameters and ultimate outcomes of reactions involving triphenylphosphine hydrobromide.

Caption: Influence of solvent properties on reaction outcomes.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jk-sci.com [jk-sci.com]
• 7. US5481040A - Process for the preparation of phosphonium salts - Google Patents [patents.google.com]
• 8. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. shenvilab.org [shenvilab.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Triphenylphosphine Hydrobromide vs. Phosphorus Tribromide for Alcohol Bromination

For researchers, scientists, and drug development professionals, the efficient conversion of alcohols to alkyl bromides is a cornerstone of organic synthesis. Two prominent reagents for this transformation are triphenylphosphine (B44618) hydrobromide (PPh₃·HBr) and phosphorus tribromide (PBr₃). This guide provides an objective, data-driven comparison of their performance, complete with experimental protocols and mechanistic insights to inform your selection of the optimal brominating agent.

Executive Summary

Both triphenylphosphine-based reagents and phosphorus tribromide are effective in converting primary and secondary alcohols into their corresponding bromides, typically proceeding through an Sₙ2 mechanism. This pathway ensures an inversion of stereochemistry at the reaction center and crucially avoids the carbocation rearrangements often observed with other brominating agents like hydrobromic acid (HBr).

Phosphorus tribromide is a powerful and widely used reagent, valued for its high reactivity. However, its use is accompanied by significant safety concerns, including its violent reaction with water and corrosive nature.

Triphenylphosphine-based methods , including the use of triphenylphosphine in conjunction with a bromine source (like carbon tetrabromide in the Appel reaction) which is mechanistically similar to using pre-formed triphenylphosphine hydrobromide, often provide high yields under milder conditions. A key advantage is the formation of the water-soluble byproduct, triphenylphosphine oxide, which can simplify purification.

Performance Comparison: A Quantitative Look

Feature	Triphenylphosphine-based Reagents	Phosphorus Tribromide (PBr₃)
Typical Yields	Generally high, often >90% for primary and benzylic alcohols. A 96% yield was reported for the bromination of 2-phenylethanol (B73330) using PPh₃/CBr₄.	Yields can be more variable. For example, 68% for 1-(4,5-dimethoxy-2-nitrophenyl)ethanol and 50-60% for a substituted benzyl (B1604629) alcohol. However, it can provide good yields, such as 60% for the sterically hindered neopentyl alcohol.[1]
Substrate Scope	Effective for primary, secondary, benzylic, and allylic alcohols.[2]	Primarily effective for primary and secondary alcohols.[1]
Reaction Mechanism	Sₙ2	Sₙ2
Stereochemistry	Inversion of configuration.	Inversion of configuration.[3]
Side Reactions	Minimal, with the primary byproduct being triphenylphosphine oxide.	Can include the formation of phosphite (B83602) esters and phosphorous acid.[4]
Work-up/Purification	Generally simpler due to the precipitation or aqueous extraction of triphenylphosphine oxide.	Can be more complex, requiring careful quenching and removal of acidic byproducts.
Safety & Handling	Triphenylphosphine and its derivatives are solids and generally easier to handle.	Highly reactive, corrosive liquid that fumes in air and reacts violently with water.[5] Requires careful handling in a fume hood.

Mechanistic Pathways

The bromination of an alcohol with both reagents proceeds through the activation of the hydroxyl group, converting it into a good leaving group, followed by nucleophilic attack by the bromide ion.

Triphenylphosphine-based Bromination (Appel Reaction shown)

The mechanism for triphenylphosphine hydrobromide is analogous to the initial steps of the Appel reaction. The phosphonium (B103445) species is the key intermediate that activates the alcohol.

Caption: Bromination using a triphenylphosphine-based reagent.

Phosphorus Tribromide Bromination

PBr₃ reacts with the alcohol to form a dibromophosphite intermediate, which is then displaced by a bromide ion.

Caption: Bromination using phosphorus tribromide.

Experimental Protocols

Bromination of 2-Phenylethanol using Triphenylphosphine and Carbon Tetrabromide (Appel Reaction)

This protocol demonstrates a high-yielding bromination of a primary alcohol.

Workflow:

Caption: Experimental workflow for Appel reaction.

Detailed Procedure:

• A solution of triphenylphosphine (0.644 g, 2.46 mmol) in dichloromethane (B109758) (3.3 mL) is prepared.

• In a separate flask, 2-phenylethyl alcohol (0.196 mL, 1.64 mmol) and carbon tetrabromide (0.652 g, 1.96 mmol) are mixed in dichloromethane (8.2 mL) and cooled to 0 °C.

• The triphenylphosphine solution is added to the alcohol mixture.

• The reaction mixture is stirred at room temperature for 1 hour.

• The solvent is removed under reduced pressure.

• The crude product is purified by silica gel column chromatography (hexane:ethyl acetate (B1210297) = 7:3) to yield (2-bromoethyl)benzene as a colorless liquid (0.290 g, 96% yield).

Bromination of 1-(4,5-dimethoxy-2-nitrophenyl)ethanol using Phosphorus Tribromide

This protocol illustrates the bromination of a secondary alcohol using PBr₃.

Workflow:

Caption: Experimental workflow for PBr₃ bromination.

Detailed Procedure:

• 1-(4,5-dimethoxy-2-nitrophenyl)ethanol (1.10 g, 4.83 mmol) is dissolved in dichloromethane (24 mL) and cooled to 0 °C.

• Phosphorus tribromide (1.63 g, 6.03 mmol) is added dropwise to the solution, and the mixture is stirred for 3 hours.

• The reaction is quenched with a saturated aqueous solution of sodium hydrogen carbonate (18 mL).

• The layers are separated, and the organic layer is washed twice with water (10 mL each).

• The organic layer is dried over sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography (silica gel, ethyl acetate:hexane = 1:10) to give the product as a yellow oil (952 mg, 68% yield).

Safety and Handling

A critical consideration in reagent selection is safety.

• Triphenylphosphine Hydrobromide: A solid that is generally easier and safer to handle than PBr₃. Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

• Phosphorus Tribromide: A corrosive liquid that reacts violently with water and moisture, releasing toxic and corrosive hydrogen bromide gas.[5] It must be handled in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety goggles, and a face shield. Care must be taken to avoid inhalation of fumes and contact with skin and eyes.

Conclusion

Both triphenylphosphine-based reagents and phosphorus tribromide are valuable tools for the bromination of alcohols.

Choose a triphenylphosphine-based method (like the Appel reaction) when:

• High yields and clean reactions are paramount.

• The substrate is sensitive to harsh, acidic conditions.

• Ease of purification is a priority.

• Handling a solid reagent is preferred for safety reasons.

Choose phosphorus tribromide when:

• A strong, highly reactive brominating agent is required.

• The cost of the reagent is a primary concern.

• Appropriate safety measures for handling a corrosive and water-reactive liquid are in place.

Ultimately, the choice of reagent will depend on the specific requirements of the synthesis, including the nature of the substrate, the desired yield and purity, and the safety protocols of the laboratory.

References

• 1. byjus.com [byjus.com]
• 2. researchgate.net [researchgate.net]
• 3. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 4. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 5. Phosphorus tribromide [dlab.epfl.ch]

Alternatives to triphenylphosphine hydrobromide for converting alcohols to bromides

For researchers, scientists, and professionals in drug development, the conversion of alcohols to alkyl bromides is a fundamental transformation in organic synthesis. While triphenylphosphine (B44618) hydrobromide is a viable reagent, a range of alternatives offers distinct advantages in terms of reactivity, substrate scope, and reaction conditions. This guide provides an objective comparison of the performance of key alternative methods, supported by experimental data, to aid in the selection of the most suitable reagent for a given synthetic challenge.

At a Glance: Comparison of Leading Alternatives

The following table summarizes the performance of the most common and effective alternatives to triphenylphosphine hydrobromide for the conversion of alcohols to bromides. The choice of reagent is often dictated by the nature of the alcohol substrate and the desired reaction conditions.

Reagent System	Predominant Mechanism	Substrate Scope	Key Advantages	Potential Drawbacks
Phosphorus Tribromide (PBr₃)	Sₙ2	Primary & Secondary Alcohols	High yields, avoids carbocation rearrangements.[1][2]	Reacts violently with water, sensitive to moisture.[2]
Appel Reaction (PPh₃/CBr₄)	Sₙ2 (for 1°/2°), Sₙ1 (for 3°)	Primary, Secondary & Tertiary Alcohols	Mild, neutral conditions, broad substrate scope.[3][4]	Stoichiometric amounts of triphenylphosphine oxide byproduct can complicate purification.[4]
Triphenylphosphine/ N-Bromosuccinimide (PPh₃/NBS)	Sₙ2	Primary, Secondary, Benzylic, & Allylic Alcohols	Mild conditions, high yields for a variety of alcohols.[5]	Can be less effective for hindered secondary alcohols.
Thionyl Bromide (SOBr₂)	Sₙ2	Primary & Secondary Alcohols	Can be effective for some substrates.	Less stable and efficient than thionyl chloride, can form unreactive salts with pyridine.[6][7]

In-Depth Analysis and Experimental Data

This section provides a more detailed examination of each alternative, including quantitative data on their performance with various alcohol substrates.

Phosphorus Tribromide (PBr₃)

Phosphorus tribromide is a widely used and highly effective reagent for converting primary and secondary alcohols to their corresponding bromides. The reaction proceeds via an Sₙ2 mechanism, resulting in an inversion of stereochemistry at the reacting carbon center. A key advantage of PBr₃ is that it generally avoids the carbocation rearrangements that can be problematic with hydrohalic acids.[1][8]

Experimental Performance:

Alcohol Substrate	Product	Yield (%)	Reference
1-Heptanol (B7768884)	1-Bromoheptane	94	J. Org. Chem. 1962, 27 (9), pp 3341–3342
Cyclohexanol	Bromocyclohexane	85	J. Am. Chem. Soc. 1952, 74 (16), pp 4114–4115
Neopentyl alcohol	Neopentyl bromide	60	[1]

Experimental Protocol: Synthesis of 1-Bromoheptane from 1-Heptanol

To a stirred solution of 1-heptanol (11.6 g, 0.1 mol) in anhydrous diethyl ether (50 mL) at 0 °C under a nitrogen atmosphere, phosphorus tribromide (9.0 g, 0.033 mol) is added dropwise over 30 minutes. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 12 hours. The mixture is carefully poured into ice water (100 mL) and the layers are separated. The aqueous layer is extracted with diethyl ether (2 x 50 mL). The combined organic layers are washed with saturated sodium bicarbonate solution (50 mL) and brine (50 mL), dried over anhydrous magnesium sulfate, and filtered. The solvent is removed under reduced pressure, and the residue is distilled to afford 1-bromoheptane.

Reaction Workflow:

References

• 1. byjus.com [byjus.com]
• 2. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 3. orgosolver.com [orgosolver.com]
• 4. Appel reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Analytical Techniques for Confirming Triphenylphosphine Hydrobromide Formation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques used to confirm the formation and assess the purity of triphenylphosphine (B44618) hydrobromide, a versatile reagent in organic synthesis. The selection of an appropriate analytical method is crucial for ensuring the quality and reliability of experimental results in research and drug development. This document details the experimental protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Electrospray Ionization Mass Spectrometry (ESI-MS), and Elemental Analysis, presenting quantitative data to facilitate a direct comparison of their performance.

At a Glance: Comparison of Analytical Techniques

Technique	Information Provided	Sample Requirements	Throughput	Key Advantages	Key Limitations
NMR Spectroscopy	Detailed structural information, confirmation of protonation, quantitative purity assessment.	~5-10 mg dissolved in a deuterated solvent.	Moderate	Provides unambiguous structural elucidation and is a primary quantitative method.	Higher instrument cost, lower sensitivity compared to MS.
FTIR Spectroscopy	Identification of functional groups and confirmation of salt formation.	~1-2 mg solid sample, typically mixed with KBr.	High	Rapid, simple sample preparation, and cost-effective.	Provides limited structural information compared to NMR.
ESI-MS	Molecular weight confirmation of the cation.	Sub-microgram quantities in a suitable solvent.	High	High sensitivity and provides exact mass information.	Does not directly detect the counter-ion; ionization efficiency can vary.
Elemental Analysis	Determination of the elemental composition (C, H).	~2-5 mg of solid, dry sample.	Low	Provides fundamental confirmation of the empirical formula.	Does not provide structural information; requires a pure sample for accurate results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure of a compound, making it a primary method for confirming the formation of triphenylphosphine hydrobromide.

Experimental Protocol

A sample of the synthesized triphenylphosphine hydrobromide is dissolved in a suitable deuterated solvent, typically dimethyl sulfoxide-d6 (DMSO-d6), for analysis.

• Instrument: 400 MHz NMR Spectrometer

• Solvent: DMSO-d6

• Temperature: 25 °C

• Nuclei Observed: ¹H, ¹³C, ³¹P

Data Presentation

Nucleus	Expected Chemical Shift (δ)	Description
¹H NMR	7.53-7.67 ppm (multiplet, 15H)	Aromatic protons of the three phenyl groups.
10.60 ppm (broad singlet, 1H)	Acidic proton on the phosphorus atom (P-H), confirming protonation.
¹³C NMR	128.77, 131.48, 132.05, 132.70 ppm	Aromatic carbons of the phenyl groups.
³¹P NMR	~ -5 to 10 ppm	Shift from triphenylphosphine (approx. -5 ppm) indicates formation of the phosphonium (B103445) salt.

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

Workflow for NMR Analysis

NMR analysis workflow for triphenylphosphine hydrobromide.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple technique used to identify functional groups present in a molecule. For triphenylphosphine hydrobromide, it is particularly useful for observing the P-H bond and changes in the phenyl group vibrations upon salt formation.

Experimental Protocol

A small amount of the solid sample is finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet.

• Sample Preparation: KBr pellet (approximately 1 mg of sample in 100 mg of dry KBr)

• Instrument: FTIR Spectrometer

• Scan Range: 4000 - 400 cm⁻¹

Data Presentation

Wavenumber (cm⁻¹)	Assignment	Significance
~2400-2300 (broad)	P-H stretch	Confirms protonation of the phosphorus atom.
~1435	P-phenyl stretch	Characteristic vibration of the triphenylphosphine moiety.
3050-3000	C-H aromatic stretch	Indicates the presence of the phenyl groups.
1600-1450	C=C aromatic stretch	Further confirms the presence of the aromatic rings.

Workflow for FTIR Analysis

FTIR analysis workflow using the KBr pellet method.

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a highly sensitive technique that provides information about the molecular weight of the analyte. For ionic compounds like triphenylphosphine hydrobromide, it is ideal for confirming the mass of the triphenylphosphonium cation.

Experimental Protocol

A dilute solution of the sample is introduced into the ESI-MS instrument. The solvent and instrument parameters should be optimized for phosphonium salts.

• Solvent: Acetonitrile or Methanol

• Ionization Mode: Positive

• Capillary Voltage: 3-4 kV

• Cone Voltage: 20-40 V (optimize for minimal fragmentation)

• Source Temperature: 100-120 °C

Data Presentation

Parameter	Expected Value	Found Value
Molecular Formula of Cation	[C₁₈H₁₆P]⁺	-
Exact Mass of Cation	263.0984 m/z	Typically within 5 ppm

Logical Flow for ESI-MS Confirmation

Logical flow for product confirmation by ESI-MS.

Elemental Analysis

Elemental analysis provides the percentage composition of elements (carbon and hydrogen) in a pure sample. This data is used to confirm that the empirical formula of the synthesized product matches the theoretical formula of triphenylphosphine hydrobromide (C₁₈H₁₆BrP).

Experimental Protocol

A precisely weighed, dry sample is combusted in a specialized instrument, and the resulting combustion products (CO₂ and H₂O) are measured to determine the carbon and hydrogen content.

Data Presentation

Element	Theoretical %	Found %
Carbon (C)	62.99%	Typically within ±0.4%
Hydrogen (H)	4.70%	Typically within ±0.4%

Quantitative Purity Comparison

The purity of a synthesized batch of triphenylphosphine hydrobromide can be determined by several methods, with results often showing good agreement.

Analytical Method	Purity Determination	Typical Purity (%)
qNMR	Integration of the analyte signals relative to a certified internal standard.	≥ 98%
Titration	Argentometric titration to determine the bromide content.	≥ 98%[1]
HPLC	Peak area normalization against a reference standard.	> 97%
Elemental Analysis	Comparison of found elemental percentages with theoretical values.	Consistent with >98% purity

This guide provides a framework for the analytical characterization of triphenylphosphine hydrobromide. The choice of technique will depend on the specific requirements of the analysis, such as the need for detailed structural information, high-throughput screening, or quantitative purity assessment. For unambiguous confirmation of product formation, a combination of these techniques is recommended.

References

• 1. chemimpex.com [chemimpex.com]

A Comparative Guide to 31P NMR Analysis of Triphenylphosphine Hydrobromide Reactions

For researchers, scientists, and drug development professionals utilizing phosphorus-containing reagents, understanding the transformations of these species is critical for reaction monitoring and optimization. ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for this purpose, offering a wide chemical shift range and high sensitivity to the electronic environment of the phosphorus nucleus. This guide provides a comparative analysis of the ³¹P NMR signatures of key species involved in reactions starting from triphenylphosphine (B44618) hydrobromide, with a focus on the widely used Wittig reaction.

Comparison of ³¹P NMR Chemical Shifts

The ³¹P NMR chemical shift is highly indicative of the oxidation state and coordination environment of the phosphorus atom. The following table summarizes the typical chemical shifts for species encountered in reactions involving triphenylphosphine hydrobromide.

Compound Name	Structure	Typical ³¹P NMR Chemical Shift (δ, ppm)	Notes
Triphenylphosphine	PPh₃	~ -5	The starting material for the synthesis of the phosphonium (B103445) salt.
Triphenylphosphine Hydrobromide	[PPh₃H]Br	~ 22-25	Formed by the protonation of triphenylphosphine. The positive charge on the phosphorus atom leads to a significant downfield shift compared to the neutral phosphine.
Non-stabilized Phosphonium Ylide	[Ph₃P=CH₂]	~ 15-20	A key intermediate in the Wittig reaction, generated by deprotonation of the corresponding phosphonium salt. The chemical shift can vary with the substituent on the ylidic carbon.
Triphenylphosphine Oxide	O=PPh₃	~ 25-30	A common byproduct in many reactions involving triphenylphosphine, including the Wittig reaction. The formation of the P=O bond results in a further downfield shift.[1]

Experimental Protocols

Monitoring the course of a reaction involving triphenylphosphine hydrobromide, such as the Wittig reaction, can be effectively achieved by acquiring ³¹P NMR spectra at various time points.

Experimental Protocol: Monitoring a Wittig Reaction by ³¹P NMR

• Preparation of the Phosphonium Salt:

  • In a round-bottom flask, dissolve triphenylphosphine (1 eq.) in an appropriate solvent (e.g., toluene).

  • Add the desired alkyl halide (1.1 eq.).

  • Stir the reaction mixture at room temperature or with gentle heating until a white precipitate (the phosphonium salt) is formed. The reaction can be monitored by taking an aliquot, dissolving it in a deuterated solvent (e.g., CDCl₃), and acquiring a ³¹P NMR spectrum. The signal for triphenylphosphine at ~ -5 ppm should diminish, and a new signal for the phosphonium salt will appear downfield.

• Generation of the Ylide and Reaction with a Carbonyl Compound:

  • Suspend the dried phosphonium salt in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to the desired temperature (e.g., -78 °C or 0 °C).

  • Slowly add a strong base (e.g., n-butyllithium or sodium hydride) to generate the ylide. The formation of the ylide is often indicated by a color change. An initial ³¹P NMR spectrum can be taken at this stage to confirm the presence of the ylide.

  • Add the aldehyde or ketone (1 eq.) dropwise to the ylide solution.

• ³¹P NMR Monitoring:

  • At regular intervals (e.g., 0, 15, 30, 60, and 120 minutes), withdraw a small aliquot of the reaction mixture using a syringe and quench it in an NMR tube containing a deuterated solvent (e.g., CDCl₃).

  • Acquire a proton-decoupled ³¹P NMR spectrum for each time point.

  • Process the spectra and integrate the signals corresponding to the phosphonium ylide and the triphenylphosphine oxide byproduct.

  • The progress of the reaction can be quantified by observing the decrease in the integral of the ylide peak and the corresponding increase in the integral of the triphenylphosphine oxide peak.

Visualizing Reaction Pathways and Chemical Shifts

Diagram 1: Wittig Reaction Pathway

The following diagram illustrates the key steps of the Wittig reaction, starting from triphenylphosphine and highlighting the change in the phosphorus environment as observed by ³¹P NMR.

Caption: A simplified workflow of the Wittig reaction.

Diagram 2: Comparative ³¹P NMR Chemical Shifts

This diagram provides a visual comparison of the approximate chemical shift ranges for the different phosphorus species involved in triphenylphosphine hydrobromide reactions.

Caption: ³¹P NMR chemical shift ranges for key species.

By utilizing the data and protocols outlined in this guide, researchers can effectively employ ³¹P NMR spectroscopy to monitor and analyze reactions involving triphenylphosphine hydrobromide, leading to a better understanding and control of these important chemical transformations.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry of Products from Triphenylphosphine-Mediated Olefination Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mass spectrometric analysis of products originating from the widely used Wittig reaction, which employs triphenylphosphine (B44618) hydrobromide as a precursor, and its common alternative, the Horner-Wadsworth-Emmons (HWE) reaction. The focus is on the characterization of the desired alkene products and the distinct phosphorus-containing byproducts that significantly influence spectral interpretation and purification strategies.

The Wittig Reaction: Pathway and Mass Spectrometric Profile

The Wittig reaction is a cornerstone of organic synthesis for creating carbon-carbon double bonds from carbonyl compounds. The journey begins with the formation of a phosphonium (B103445) salt, typically by reacting triphenylphosphine with an alkyl halide. Triphenylphosphine hydrobromide can be considered a stable precursor or starting point for generating the necessary triphenylphosphine. This salt is then deprotonated by a strong base to form a phosphorus ylide. The ylide subsequently reacts with an aldehyde or ketone to yield the desired alkene and the ubiquitous byproduct, triphenylphosphine oxide (TPPO).[1][2][3]

Experimental Workflow: Wittig Reaction

The general workflow involves the synthesis of the ylide followed by the olefination reaction. The presence of the TPPO byproduct is a critical consideration during product workup and analysis.

Caption: General workflow for the Wittig reaction.

Mass Spectrometry of Wittig Reaction Products

Analysis of the crude reaction mixture by techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) will reveal signals for the alkene product, unreacted starting materials, and, most notably, triphenylphosphine oxide (TPPO).

Triphenylphosphine Oxide (TPPO): A Persistent Signal

TPPO is a stable, relatively non-polar molecule that is notoriously difficult to remove from reaction mixtures by standard extraction or silica (B1680970) gel chromatography.[4][5] Its prominent and easily ionizable nature means it often dominates mass spectra, sometimes obscuring the signal of the desired product.

High-resolution mass spectrometry (HRMS) can identify TPPO with high confidence. The protonated molecule [M+H]⁺ has a theoretical m/z of 279.0933.[6] Its presence is a key indicator of a successful (or attempted) Wittig, Mitsunobu, or Appel reaction.[5]

Ion	Formula	Theoretical m/z	Ionization Mode	Common Observation
[M+H]⁺	[C₁₈H₁₆OP]⁺	279.0933	ESI, CI	Base peak or major ion in positive mode[6][7]
[M]⁺˙	[C₁₈H₁₅OP]⁺˙	278.0855	EI	Molecular ion in GC-MS
Fragment	C₁₂H₈⁺	152.0626	EI	Loss of PhPOH
Fragment	C₁₈H₁₄P⁺	261.0827	EI	Loss of OH

Table 1: Key mass spectrometric signals for the common byproduct Triphenylphosphine Oxide (TPPO).

Sample Experimental Protocol: LC-MS Analysis

A typical protocol for analyzing a Wittig reaction mixture involves reverse-phase chromatography coupled with electrospray ionization.

• Instrumentation : High-Performance Liquid Chromatography (HPLC) system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap) with an Electrospray Ionization (ESI) source.[8]

• Column : C18 reverse-phase column (e.g., Agilent ZORBAX Eclipse XDB-C18, 5µ, ID 4.6 mm×250 mm).[8]

• Mobile Phase : A gradient elution is typically used.

  • Solvent A: 99.9% Water, 0.1% Formic Acid

  • Solvent B: 99.9% Acetonitrile, 0.1% Formic Acid

• Gradient : Start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.[8]

• Ionization Mode : ESI positive mode is preferred for detecting the protonated alkene product and the highly responsive TPPO.[8]

• Data Acquisition : Scan range of m/z 100-1000.

The Horner-Wadsworth-Emmons (HWE) Reaction: A Comparative Alternative

The Horner-Wadsworth-Emmons (HWE) reaction is the most common alternative to the Wittig reaction. It utilizes a phosphonate (B1237965) ester, which is deprotonated to form a resonance-stabilized phosphonate carbanion. This anion then reacts with a carbonyl compound. A key advantage of the HWE reaction is that its phosphorus byproduct is a water-soluble phosphate (B84403) salt (e.g., diethyl phosphate), which is easily removed during aqueous workup.[2]

Experimental Workflow: HWE Reaction

The HWE workflow is similar in principle to the Wittig reaction but differs in the reagents and the nature of the byproduct.

Caption: General workflow for the HWE reaction.

Mass Spectrometric Comparison

The primary difference in the mass spectrometric output between the two reactions lies in the cleanliness of the spectrum after a simple workup.

Feature	Wittig Reaction	Horner-Wadsworth-Emmons (HWE) Reaction
Phosphorus Reagent	Triphenylphosphine-derived Ylide	Phosphonate Ester-derived Carbanion
Phosphorus Byproduct	Triphenylphosphine Oxide (TPPO)	Dialkyl Phosphate Salt
Byproduct Properties	Crystalline solid, organic-soluble	Water-soluble salt
Ease of Removal	Difficult; often requires chromatography[4]	Easy; removed by aqueous extraction
MS of Crude Product	Contains a strong signal for TPPO (m/z 279)[6]	Byproduct signal is absent in organic extract
Spectral Complexity	Higher; potential for TPPO to mask product ions	Lower; cleaner spectrum focused on the product

Table 2: Comparison of Wittig and HWE reactions from a mass spectrometry perspective.

Because the phosphate byproduct of the HWE reaction is sequestered in the aqueous layer during extraction, the mass spectrum of the resulting organic layer is significantly cleaner. This simplifies analysis, allowing researchers to focus solely on the desired alkene product and any organic-soluble impurities without the dominating presence of a phosphorus byproduct.

Decision Framework for Method Selection

Choosing between the Wittig and HWE reactions often depends on factors beyond mass spectrometric analysis, such as the desired stereoselectivity (E/Z ratio) and the stability of the ylide/anion. However, from a purification and analytical standpoint, the choice is clearer.

Caption: Logic for selecting an olefination method.

Conclusion

When analyzing products from triphenylphosphine hydrobromide-derived reactions like the Wittig reaction, mass spectrometry is an indispensable tool. However, researchers must be prepared to identify and account for the significant presence of the triphenylphosphine oxide (TPPO) byproduct. Its characteristic signal at m/z 279 is a double-edged sword: it confirms the reaction has proceeded but also complicates purification and spectral analysis.

In contrast, the Horner-Wadsworth-Emmons reaction offers a significant analytical advantage. By producing a water-soluble phosphate byproduct, it allows for a much cleaner organic extract, resulting in a simplified mass spectrum that highlights the desired alkene product. For applications where purification efficiency and straightforward analytical characterization are paramount, the HWE reaction is often the superior alternative.

References

• 1. wittig_reaction [chemeurope.com]
• 2. Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. silicycle.com [silicycle.com]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 8. rsc.org [rsc.org]

A Comparative Guide: Triphenylphosphine Hydrobromide vs. Triphenylphosphine Dibromide for Researchers

For researchers, scientists, and professionals in drug development, the choice of reagents is critical to the success of synthetic endeavors. This guide provides an objective comparison of two closely related yet functionally distinct phosphine-based reagents: triphenylphosphine (B44618) hydrobromide (Ph₃P·HBr) and triphenylphosphine dibromide (Ph₃PBr₂). We will delve into their properties, reactivity, and applications, supported by experimental data and detailed protocols to aid in your selection process.

At a Glance: Key Chemical and Physical Properties

A summary of the fundamental properties of triphenylphosphine hydrobromide and triphenylphosphine dibromide is presented below, offering a quick reference for laboratory use.

Property	Triphenylphosphine Hydrobromide	Triphenylphosphine Dibromide
Chemical Formula	C₁₈H₁₆BrP[1]	C₁₈H₁₅Br₂P[2]
Molecular Weight	343.20 g/mol [1]	422.09 g/mol
Appearance	White to off-white crystalline solid[3]	Light yellow to light pink crystalline powder[4]
Melting Point	172-175 °C[3]	235 °C (decomposes)
Solubility	Soluble in polar solvents like water, ethanol, and methanol; insoluble in nonpolar solvents like hexane (B92381) and toluene.[3]	Soluble in water, dichloromethane (B109758), acetonitrile, chloroform, and other polar organic solvents.[4]
Stability	More stable than triphenylphosphine due to the protonation of the lone pair of electrons on the phosphorus atom.[3]	Moisture-sensitive and hygroscopic solid that can be corrosive.[5] It is recommended to prepare it fresh before use as it can deteriorate upon storage.[4]

Chemical Reactivity and Applications: A Comparative Overview

While both compounds are derived from triphenylphosphine, their reactivity profiles and primary applications in organic synthesis differ significantly.

Triphenylphosphine Hydrobromide (Ph₃P·HBr) is primarily utilized as a phosphonium (B103445) salt. Its key roles include:

• Precursor for Wittig Reagents: It serves as a stable and convenient precursor for the generation of phosphonium ylides, which are essential for the Wittig reaction to synthesize alkenes from carbonyl compounds.[6][7]

• Catalyst in Organic Reactions: It can act as a catalyst in various transformations, including cross-coupling reactions like the Suzuki-Miyaura coupling, where it can activate the palladium catalyst.[3]

• Source of Anhydrous HBr: It can be used as a mild source of anhydrous hydrogen bromide for various chemical transformations.

Triphenylphosphine Dibromide (Ph₃PBr₂) , on the other hand, is a powerful brominating agent and is a key reagent in the Appel reaction .[8][9] Its main applications are:

• Conversion of Alcohols to Alkyl Bromides: This is its most prominent application, converting primary and secondary alcohols to the corresponding alkyl bromides with inversion of stereochemistry.[5][10] This reaction is known for its mild conditions and high yields.[8]

• Esterification of Carboxylic Acids: It can be used as a dehydrating agent in the esterification of carboxylic acids with alcohols, providing good to excellent yields under mild, neutral conditions.[11][12][13]

• Cyclization and Dehydration Reactions: It facilitates the cyclization of amino alcohols to cyclic amines and can be used for the dehydration of amides to nitriles.[5]

Performance Data: A Quantitative Comparison

The following table summarizes representative reaction yields for key applications of both reagents, based on published experimental data.

Reaction	Reagent	Substrate	Product	Yield (%)	Reference
Synthesis	Triphenylphosphine + 48% aq. HBr	Triphenylphosphine	Triphenylphosphine Hydrobromide	98%	[14]
Esterification	Triphenylphosphine Dibromide	4-Nitrobenzoic acid and n-butanol	n-Butyl 4-nitrobenzoate	92%	[11]
Esterification	Triphenylphosphine Dibromide	3-Phenylpropionic acid and Methanol	Methyl 3-phenylpropionate	79%	[12]
Bromination (Appel)	Triphenylphosphine Dibromide	Benzyl alcohol	Benzyl bromide	90-95%	[15]
Wittig Reaction	Methyltriphenylphosphonium bromide (from Ph₃P·HBr)	4-Nitrobenzaldehyde	4-Nitrostyrene	~24-99%	[16]

Experimental Protocols

For practical application, detailed experimental methodologies are crucial. Below are representative protocols for key reactions involving each reagent.

Synthesis of Triphenylphosphine Hydrobromide

This protocol describes the synthesis of triphenylphosphine hydrobromide from triphenylphosphine and hydrobromic acid.[14]

Materials:

• Triphenylphosphine (1.05 g, 4 mmol)

• 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol)

• 1,4-Dioxane (B91453) (8 mL)

• Diethyl ether

Procedure:

• To a stirring mixture of triphenylphosphine in 1,4-dioxane at room temperature, add 48% aqueous hydrobromic acid dropwise over 1 minute.

• Warm the reaction mixture to 70 °C and stir for 12 hours.

• After 12 hours, evaporate the solvent in vacuo.

• Wash the residue with diethyl ether.

• Dry the resulting white precipitate in vacuo for 12 hours at 40 °C to yield triphenylphosphine hydrobromide (1.34 g, 98% yield).

Appel Reaction: Conversion of an Alcohol to an Alkyl Bromide using Triphenylphosphine Dibromide

This protocol outlines the general procedure for the bromination of an alcohol using triphenylphosphine and a bromine source to generate triphenylphosphine dibromide in situ.[17]

Materials:

• Alcohol (1 equivalent)

• Triphenylphosphine (2 equivalents)

• Carbon tetrabromide (CBr₄) or N-Bromosuccinimide (NBS) (2 equivalents)

• Dichloromethane (DCM)

Procedure:

• Dissolve the alcohol and triphenylphosphine in dichloromethane and cool the solution to 0 °C.

• Add a solution of the bromine source (CBr₄ or NBS) in dichloromethane dropwise to the cooled mixture.

• Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the triphenylphosphine oxide byproduct.

• Wash the filtrate successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Chemistry: Diagrams and Workflows

To further clarify the relationships and experimental processes, the following diagrams are provided.

References

• 1. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triphenylphosphine dibromide | C18H15Br2P | CID 70579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. TRIPHENYLPHOSPHINE DIBROMIDE | 1034-39-5 [chemicalbook.com]
• 5. Triphenylphosphine dibromide - Enamine [enamine.net]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Appel Reaction [organic-chemistry.org]
• 9. Appel reaction - Wikipedia [en.wikipedia.org]
• 10. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 11. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 12. Triphenylphosphine Dibromide: A Simple One–pot Esterification Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Triphenylphosphine Dibromide: A Simple One-pot Esterification Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Triphenylphosphine hydrobromide synthesis - chemicalbook [chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. Wittig Reaction - Wittig Reagents (in situ) [commonorganicchemistry.com]
• 17. organic-synthesis.com [organic-synthesis.com]

Navigating Stereochemistry: A Comparative Guide to Triphenylphosphine and Its Derivatives in Asymmetric Reactions

For researchers, scientists, and professionals in drug development, controlling the three-dimensional arrangement of atoms in a molecule is paramount. This guide provides a comparative analysis of the role of triphenylphosphine (B44618) and its derivatives in stereoselective reactions, with a critical examination of the utility of triphenylphosphine hydrobromide. While often employed in synthesis, the direct role of triphenylphosphine hydrobromide in stereochemical validation is a nuanced topic. This document clarifies its function and contrasts it with established methods that leverage triphenylphosphine and its oxide to achieve high stereoselectivity.

Executive Summary

Triphenylphosphine (PPh₃) is a cornerstone reagent in several name reactions that proceed with high stereospecificity, most notably the Mitsunobu and Appel reactions, which typically result in a complete inversion of stereochemistry at a chiral center. Its derivative, triphenylphosphine oxide (Ph₃PO), has emerged as a valuable additive for directing stereochemical outcomes in complex reactions like glycosylations.

Conversely, triphenylphosphine hydrobromide (Ph₃P·HBr) is primarily a stable, solid source of triphenylphosphine and hydrogen bromide. Its acidic nature generally precludes its use in reactions like the Mitsunobu and Appel, where the nucleophilicity of the free phosphine (B1218219) is essential. There is no significant body of evidence to support its use as a direct tool for the validation or control of stereochemistry. This guide will focus on the proven applications of triphenylphosphine and its oxide in stereoselective synthesis and provide a comparative context for understanding the appropriate selection of reagents.

Triphenylphosphine in Stereospecific Reactions: The Inversion Paradigm

Two of the most reliable reactions for achieving an inversion of stereochemistry at a secondary alcohol utilize triphenylphosphine. The stereochemical outcome is a direct consequence of the Sₙ2 reaction mechanism.

The Mitsunobu Reaction

The Mitsunobu reaction is a powerful method for converting a primary or secondary alcohol into a variety of functional groups, such as esters, with inversion of configuration.[1][2][3] The reaction employs triphenylphosphine and an azodicarboxylate, like diethyl azodicarboxylate (DEAD).

The Appel Reaction

Similarly, the Appel reaction transforms alcohols into alkyl halides, also with inversion of stereochemistry.[4][5] This reaction uses triphenylphosphine in conjunction with a tetrahalomethane, such as carbon tetrabromide (CBr₄).[6]

Performance Comparison in Stereochemical Inversion

Reaction	Reagents	Substrate	Product	Stereochemical Outcome	Typical Yield	Reference
Mitsunobu Reaction	PPh₃, DEAD, R'COOH	Secondary Alcohol	Ester	Complete Inversion (Sₙ2)	High	[3][7]
Appel Reaction	PPh₃, CBr₄	Secondary Alcohol	Alkyl Bromide	Complete Inversion (Sₙ2)	High	[6][8][9]

Experimental Protocols

General Protocol for the Mitsunobu Reaction (Stereochemical Inversion of an Alcohol)

• Dissolve the secondary alcohol (1.0 eq.), a carboxylic acid (1.2 eq.), and triphenylphosphine (1.2 eq.) in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of diethyl azodicarboxylate (DEAD) (1.2 eq.) in THF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by column chromatography to remove the triphenylphosphine oxide and hydrazine (B178648) byproducts. The stereochemical inversion is confirmed by polarimetry or chiral chromatography in comparison to the starting material.[1][2]

General Protocol for the Appel Reaction (Stereochemical Inversion to an Alkyl Halide)

• Dissolve the secondary alcohol (1.0 eq.) and triphenylphosphine (1.2 eq.) in a suitable anhydrous solvent such as dichloromethane (B109758) (DCM) or acetonitrile (B52724) under an inert atmosphere.

• Cool the mixture to 0 °C.

• Add carbon tetrabromide (1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to stir at room temperature for 1-3 hours, or until TLC indicates the consumption of the starting material.

• Concentrate the solvent in vacuo.

• Purify the residue by column chromatography to separate the product from the triphenylphosphine oxide byproduct. The inversion of configuration can be validated by analysis of the product's optical rotation.[4][8]

The Role of Triphenylphosphine Oxide in Directing Stereoselectivity

While triphenylphosphine leads to stereochemical inversion, its oxidized form, triphenylphosphine oxide (Ph₃PO), can act as a Lewis basic organocatalyst or additive to influence the stereochemical outcome of certain reactions, particularly in glycosylation chemistry.

In some stereoselective glycosylations, the addition of triphenylphosphine oxide can enhance the formation of the α-glycosidic linkage.[10][11] It is proposed that the phosphine oxide can interact with intermediates in the reaction, influencing the direction of nucleophilic attack by the acceptor alcohol.

Example: Additive-Controlled α-Glycosylation

In a notable strategy for the synthesis of α-glucans, the activation of a glucosyl imidate donor with trimethylsilyl (B98337) iodide in the presence of triphenylphosphine oxide allows for the stereoselective cis-glucosylation of primary alcohols.[11] This contrasts with other activating systems that might favor the β-anomer.

Reaction	Donor	Acceptor	Reagents/Additives	Key Outcome	Reference
α-Glycosylation	Per-benzylated glucosyl imidate	Primary Alcohol	TMSI, Ph₃PO	Stereoselective formation of α-glucoside	[11]

Visualizing Reaction Pathways

Mitsunobu Reaction Workflow

Caption: Workflow of the Mitsunobu reaction highlighting the Sₙ2 inversion step.

Appel Reaction Logical Flow

Caption: Logical flow of the Appel reaction leading to stereochemical inversion.

Conclusion and Recommendations

The validation of stereochemistry in reactions involving triphenylphosphine is primarily achieved by leveraging reactions with well-understood, stereospecific mechanisms.

• For Stereochemical Inversion: The Mitsunobu and Appel reactions are highly reliable methods that proceed with clean inversion of configuration at a chiral alcoholic center. They are superior alternatives when a predictable Sₙ2 pathway is desired.

• For Stereochemical Control: In more complex systems like glycosylation, triphenylphosphine oxide can be a useful additive to direct the stereochemical outcome, often favoring the formation of specific anomers that may be difficult to obtain otherwise.

• Triphenylphosphine Hydrobromide: This reagent should be considered a proton and triphenylphosphine source. Its acidic nature makes it unsuitable for classic phosphine-mediated reactions that require a nucleophilic phosphine. It is not a tool for stereochemical control or validation.

For professionals in drug development and synthesis, the choice of reagent should be dictated by the desired stereochemical outcome. For a simple inversion, triphenylphosphine in a Mitsunobu or Appel reaction is the standard choice. For influencing a more complex stereochemical challenge, exploring additives like triphenylphosphine oxide may prove fruitful. Triphenylphosphine hydrobromide, however, does not fit into the toolkit for stereochemical control.

References

• 1. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 2. Mitsunobu Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Appel Reaction [organic-chemistry.org]
• 5. Appel reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Mitsunobu Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. jk-sci.com [jk-sci.com]
• 9. researchgate.net [researchgate.net]
• 10. Recent Developments in Stereoselective Chemical Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reagent Controlled Stereoselective Synthesis of α-Glucans - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Analysis for Purity Assessment of Triphenylphosphine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies for Purity Assessment of Triphenylphosphine (B44618) Hydrobromide.

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of triphenylphosphine hydrobromide. Recognizing the critical role of this reagent in pharmaceutical synthesis, this document outlines key performance indicators of various HPLC approaches and offers a comparative look at alternative analytical techniques. Experimental data and detailed protocols are provided to assist researchers in selecting the most appropriate method for their specific needs.

Introduction to Purity Analysis of Triphenylphosphine Hydrobromide

Triphenylphosphine hydrobromide (TPPHBr) is a widely used reagent in organic synthesis, particularly in the formation of phosphonium (B103445) ylides for the Wittig reaction. The purity of TPPHBr is paramount as impurities can lead to side reactions, reduced yields, and the introduction of contaminants into the final active pharmaceutical ingredient (API). The primary impurity of concern is triphenylphosphine oxide (TPPO), a common oxidation product of triphenylphosphine. Other potential impurities may include unreacted starting materials from the synthesis of triphenylphosphine, such as phosphorus trichloride (B1173362) and chlorobenzene, as well as byproducts from the hydrobromination step.

This guide focuses on reversed-phase HPLC (RP-HPLC) as the primary analytical technique for purity assessment, exploring the impact of different stationary phases and mobile phase compositions on the separation of TPPHBr from its key impurities. Additionally, alternative methods such as Titration and Nuclear Magnetic Resonance (NMR) spectroscopy are discussed and compared.

Comparison of HPLC Methods

Reversed-phase HPLC is the most common approach for the analysis of triphenylphosphine hydrobromide and related compounds. The separation is primarily influenced by the choice of the stationary phase (column) and the mobile phase composition.

Stationary Phase Comparison: C18 vs. C8 Columns

The most frequently used stationary phases for the analysis of phosphonium salts are C18 and C8. The key difference between them is the length of the alkyl chains bonded to the silica (B1680970) support, which directly impacts the hydrophobicity and, consequently, the retention of analytes.

Feature	C18 Column	C8 Column	Performance Impact on TPPHBr Analysis
Stationary Phase	Octadecylsilane (18-carbon chain)	Octylsilane (8-carbon chain)	C18 offers stronger hydrophobic interactions, leading to longer retention times for the nonpolar triphenylphosphine moiety. C8 provides shorter analysis times.
Hydrophobicity	More hydrophobic	Less hydrophobic	The higher hydrophobicity of C18 can provide better separation between TPPHBr and its less polar impurities.[1][2][3][4]
Retention Time	Longer	Shorter	A C8 column can be advantageous for high-throughput screening due to faster elution.[1][4]
Selectivity	High for nonpolar compounds	Good for moderately polar compounds	C18 may offer superior resolution between TPPHBr and structurally similar impurities.[2]

Table 1. Comparison of C18 and C8 HPLC Columns for Triphenylphosphine Hydrobromide Analysis.

Mobile Phase Optimization

The choice of mobile phase is critical for achieving optimal separation. A typical mobile phase for the analysis of triphenylphosphine hydrobromide consists of a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer.

Parameter	Influence on Separation	Recommendations for TPPHBr Analysis
Organic Solvent	Affects retention time and selectivity. Acetonitrile generally provides better peak shape and lower backpressure than methanol.	Acetonitrile is a good starting point. A gradient elution from a lower to a higher concentration of acetonitrile is often used to separate compounds with a wide range of polarities.
Aqueous Buffer	Controls pH and ionic strength, which is crucial for the retention of ionizable compounds like TPPHBr.	An acidic buffer, such as phosphate (B84403) or formate (B1220265) buffer at a pH between 2 and 4, is recommended to ensure consistent protonation of the phosphonium salt and to suppress the ionization of silanol (B1196071) groups on the column, leading to better peak shape.
Additives	Modifiers like phosphoric acid or formic acid can be added to the mobile phase to improve peak symmetry.	For Mass Spectrometry (MS) compatible methods, volatile buffers and additives like formic acid should be used instead of non-volatile ones like phosphoric acid.[5]

Table 2. Key Mobile Phase Parameters and Their Impact on the HPLC Analysis of Triphenylphosphine Hydrobromide.

Quantitative Performance Data

The following table summarizes typical performance data for a validated RP-HPLC method for the analysis of aryl phosphonium salts, including triphenylphosphine and its oxide, which can be adapted for triphenylphosphine hydrobromide.

Parameter	Typical Performance
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient of Acetonitrile and Water with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Retention Time (TPPHBr)	~ 5-7 min
Retention Time (TPPO)	~ 3-5 min
Resolution (TPPHBr/TPPO)	> 2.0
**Linearity (R²) **	> 0.999
LOD	~ 0.01%
LOQ	~ 0.03%

Table 3. Example of Quantitative Performance Data for an HPLC Method for Triphenylphosphine Hydrobromide Purity Assessment.

Experimental Protocols

HPLC Method for Purity Assessment of Triphenylphosphine Hydrobromide

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 90% B

  • 10-12 min: 90% B

  • 12-13 min: 90% to 30% B

  • 13-15 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh about 25 mg of the triphenylphosphine hydrobromide sample and dissolve it in 50 mL of a 50:50 (v/v) mixture of acetonitrile and water to obtain a concentration of approximately 0.5 mg/mL.

Alternative Analytical Techniques

While HPLC is a powerful tool for purity assessment, other methods can provide valuable information.

1. Titration (Assay)

Titration is a classic and reliable method for determining the overall purity (assay) of triphenylphosphine hydrobromide. Argentometric titration can be used to quantify the bromide content.

Protocol for Argentometric Titration:

• Accurately weigh approximately 300 mg of the triphenylphosphine hydrobromide sample.

• Dissolve the sample in 50 mL of distilled water.

• Add 2-3 drops of potassium chromate (B82759) indicator solution.

• Titrate with a standardized 0.1 N silver nitrate (B79036) solution until the first appearance of a permanent reddish-brown precipitate.

• Calculate the percentage of bromide in the sample.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ³¹P NMR spectroscopy can be used to identify and quantify the main component and impurities without the need for reference standards for each impurity. The purity can be determined by integrating the signals of the compound and known impurities.

Protocol for NMR Analysis:

• Accurately weigh about 20 mg of the triphenylphosphine hydrobromide sample.

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquire ¹H and ³¹P NMR spectra.

• Identify the characteristic signals for triphenylphosphine hydrobromide and potential impurities like triphenylphosphine oxide.

• Calculate the purity by comparing the integral of the main compound's signals to the integrals of the impurity signals.

Comparison of Analytical Methods

Feature	HPLC	Titration	NMR Spectroscopy
Purpose	Separation and quantification of individual impurities.	Determination of overall assay (purity).	Identification and quantification of the main component and impurities.
Specificity	High	Low (measures total bromide content)	High
Sensitivity	High (can detect trace impurities)	Moderate	Moderate
Quantification	Requires reference standards for each impurity.	Provides an absolute measure of the counter-ion.	Can provide quantitative results without individual impurity standards.
Throughput	Moderate	High	Low
Instrumentation	Standard laboratory equipment	Basic laboratory glassware	Specialized and expensive equipment

Table 4. Comparison of HPLC, Titration, and NMR for the Purity Assessment of Triphenylphosphine Hydrobromide.

Visualizations

Caption: Experimental workflow for HPLC purity analysis of TPPHBr.

Caption: Logical relationship of analytical methods for TPPHBr purity.

References

• 1. uhplcs.com [uhplcs.com]
• 2. hawach.com [hawach.com]
• 3. What Is the C18 and C8 HPLC Column - Hawach [hawachhplccolumn.com]
• 4. C8 vs C18 Column: Which Should You Choose? | Separation Science [sepscience.com]
• 5. Triphenylphosphine oxide | SIELC Technologies [sielc.com]

A Mechanistic Showdown: Comparing the Appel and Mitsunobu Reactions in Alcohol Functionalization

For researchers, scientists, and professionals in drug development, the precise conversion of functional groups is a cornerstone of molecular synthesis. Among the arsenal (B13267) of reactions available for activating alcohols, the Appel and Mitsunobu reactions stand out for their utility in nucleophilic substitution, particularly for achieving stereochemical inversion. Both reactions harness the high oxophilicity of phosphorus to transform a poor leaving group (hydroxyl) into a good one. However, they differ significantly in their reagents, substrate scope, and the types of transformations they can achieve. This guide provides an objective, data-driven comparison of these two powerful synthetic tools.

Core Mechanistic Pathways

At their heart, both reactions proceed via the formation of an oxyphosphonium salt, which is then displaced by a nucleophile in a stereospecific Sₙ2 reaction. The key difference lies in how this intermediate is generated and the nature of the nucleophile involved.

The Appel Reaction

The Appel reaction converts an alcohol into an alkyl halide using triphenylphosphine (B44618) (PPh₃) and a tetrahalomethane (CX₄).[1][2] The reaction is driven by the formation of the highly stable triphenylphosphine oxide (TPPO) byproduct.[2][3]

The mechanism begins with the activation of triphenylphosphine by the tetrahalomethane, generating a phosphonium (B103445) salt.[4][5] The alcohol is deprotonated, and the resulting alkoxide attacks the phosphonium salt to form a key oxyphosphonium intermediate.[1][6] Finally, the halide ion, generated in the first step, acts as the nucleophile, attacking the carbon center in an Sₙ2 fashion to yield the alkyl halide with inverted stereochemistry and TPPO.[3][5][7] For primary and secondary alcohols, the reaction proceeds with inversion of configuration.[4] Tertiary alcohols, however, tend to react through an Sₙ1 mechanism.[1][6]

Caption: The mechanistic pathway of the Appel reaction.

The Mitsunobu Reaction

The Mitsunobu reaction is a more versatile redox-condensation reaction that converts an alcohol into a variety of functional groups, such as esters, ethers, and thioethers.[8][9] It requires triphenylphosphine, a dialkyl azodicarboxylate like diethyl azodicarboxylate (DEAD), and an acidic nucleophile (typically with a pKa < 13).[10][11]

The reaction initiates with a nucleophilic attack of PPh₃ on DEAD, forming a betaine (B1666868) intermediate.[8][11] This betaine then deprotonates the acidic nucleophile (e.g., a carboxylic acid).[10] The alcohol subsequently attacks the phosphorus atom, forming the crucial oxyphosphonium salt.[12] In the final, rate-determining step, the conjugate base of the nucleophile displaces the activated hydroxyl group via an Sₙ2 pathway, leading to the product with inverted stereochemistry.[8][10][13]

Caption: The mechanistic pathway of the Mitsunobu reaction.

Comparative Analysis

The choice between the Appel and Mitsunobu reactions depends on the desired transformation, the nature of the substrate, and tolerance for specific reagents and byproducts.

Feature	Appel Reaction	Mitsunobu Reaction
Primary Goal	Converts alcohols to alkyl halides (R-OH → R-X).[1]	Converts alcohols to a wide range of functional groups (esters, ethers, azides, etc.).[8]
Key Reagents	Triphenylphosphine (PPh₃), Tetrahalomethane (CCl₄, CBr₄, CI₄).[1]	Triphenylphosphine (PPh₃), Azodicarboxylate (DEAD, DIAD), Acidic Nucleophile.[8][14]
Nucleophile	Halide ion (Cl⁻, Br⁻, I⁻) generated in situ from CX₄.[4][5]	An external, acidic pronucleophile (Nu-H) with pKa typically < 13 (e.g., RCOOH, ArOH, HN₃).[10][11]
Stereochemistry	Inversion of configuration for primary/secondary alcohols (Sₙ2).[7] Potential racemization for tertiary alcohols (Sₙ1).[1]	Clean inversion of configuration for primary/secondary alcohols (Sₙ2).[10][13]
Substrate Scope	Best for primary and secondary alcohols.[6] Tertiary alcohols are prone to elimination.[6]	Best for primary and secondary alcohols.[12] Tertiary alcohols are generally unreactive.[12]
Byproducts	Triphenylphosphine oxide (TPPO), Haloform (e.g., CHCl₃, CHBr₃).[6]	Triphenylphosphine oxide (TPPO), Hydrazine dicarboxylate.[8]
Key Advantages	Direct, one-step conversion to alkyl halides under neutral conditions.[5][15]	High versatility and broad substrate scope for various nucleophiles.[16] Reliable stereochemical inversion.[17]
Limitations	Use of toxic/environmentally restricted reagents (e.g., CCl₄).[1] Purification from TPPO can be challenging.[2]	Generates stoichiometric byproducts that complicate purification.[17] Requires an acidic nucleophile.[10]

Quantitative Data Summary

The following table presents representative yields for the conversion of various alcohols using both reactions, illustrating their respective substrate scopes.

Substrate (Alcohol)	Reaction	Product	Yield (%)	Reference
Geraniol (B1671447)	Appel (PPh₃, CCl₄)	Geranyl Chloride	95-98%	[1][15]
(R)-Alcohol	Appel (PPh₃, I₂, Imidazole)	(S)-Alkyl Iodide	92%	[4]
Primary Aliphatic Alcohol	Appel (PPh₃, CBr₄)	Primary Alkyl Bromide	70-95%	[6]
Secondary Aliphatic Alcohol	Appel (PPh₃, CBr₄)	Secondary Alkyl Bromide	Good	[6]
(1R,2S,5R)-(-)-Menthol	Mitsunobu (PPh₃, DEAD, p-NO₂-BzOH)	Inverted Ester	86%	[18]
Primary Alcohol	Mitsunobu (Mechanochemical)	Ester	91-99%	[19]
Secondary Alcohol (Cyclic)	Mitsunobu (Mechanochemical)	Ester	93%	[19]
Secondary Alcohol (Acyclic)	Mitsunobu (Electrochemical)	Coupled Heterocycle	Moderate to High	[16]

Experimental Protocols

Protocol 1: Appel Reaction - Synthesis of Geranyl Chloride

This procedure is a representative example of converting an allylic alcohol to the corresponding chloride without rearrangement.[15]

• A dry, 300-mL, three-necked flask is equipped with a magnetic stirring bar and a reflux condenser.

• The flask is charged with 90 mL of carbon tetrachloride (CCl₄) and 15.42 g of geraniol (0.10 mol).

• To this solution, 34.09 g (0.13 mol) of triphenylphosphine (PPh₃) is added.

• The stirred reaction mixture is heated under reflux for 1 hour.

• After cooling, the mixture is filtered to remove any precipitated triphenylphosphine oxide.

• The filtrate is concentrated under reduced pressure, and the residue is extracted with petroleum ether to precipitate the remaining triphenylphosphine oxide.

• After a final filtration and removal of the solvent, the crude geranyl chloride is purified by distillation.

Protocol 2: Mitsunobu Reaction - Inversion of (-)-Menthol

This procedure details the inversion of a sterically hindered secondary alcohol using 4-nitrobenzoic acid as the nucleophile for improved yields.[18]

• A flask is charged with 3.00 g of (1R,2S,5R)-(−)-menthol (19.2 mmol), 12.9 g of 4-nitrobenzoic acid (77.2 mmol), and 20.1 g of triphenylphosphine (76.6 mmol) in 150 mL of tetrahydrofuran (B95107) (THF).

• The flask is immersed in an ice bath.

• 12.1 mL of diethyl azodicarboxylate (DEAD) (77 mmol) is added dropwise, maintaining the internal temperature below 10°C.

• After the addition is complete, the flask is removed from the ice bath and the solution is stirred at room temperature overnight (approx. 14 hours).

• The reaction mixture is then diluted with 150 mL of ether and washed twice with 100 mL portions of saturated aqueous sodium bicarbonate solution.

• The combined organic layers are dried over sodium sulfate, filtered, and concentrated under reduced pressure.

• The resulting crude oil is purified by flash chromatography on silica (B1680970) gel to yield the pure inverted nitrobenzoate ester.

Decision-Making Workflow

Choosing the appropriate reaction requires considering the desired final product and the nature of the starting alcohol.

Caption: Logical workflow for selecting between the Appel and Mitsunobu reactions.

Conclusion

Both the Appel and Mitsunobu reactions are indispensable tools for the stereospecific functionalization of alcohols. The Appel reaction offers a direct and efficient route to alkyl halides under neutral conditions.[2] Its primary drawback is the reliance on environmentally hazardous tetrahalomethanes. The Mitsunobu reaction provides far greater versatility, allowing for the introduction of a wide array of nucleophiles with reliable inversion of stereochemistry.[10][17] However, its utility is constrained by the requirement for an acidic nucleophile and the generation of stoichiometric byproducts that can complicate purification.[17] For drug development and complex molecule synthesis, the choice between these two powerful methods will ultimately be guided by the specific synthetic goal, substrate compatibility, and process sustainability considerations.

References

• 1. Appel reaction - Wikipedia [en.wikipedia.org]
• 2. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. name-reaction.com [name-reaction.com]
• 4. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. Appel Reaction [organic-chemistry.org]
• 6. orgosolver.com [orgosolver.com]
• 7. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. glaserr.missouri.edu [glaserr.missouri.edu]
• 10. Mitsunobu Reaction [organic-chemistry.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Mitsunobu Reaction | NROChemistry [nrochemistry.com]
• 13. tutorchase.com [tutorchase.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 16. researchgate.net [researchgate.net]
• 17. Mitsunobu Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. researchgate.net [researchgate.net]

A Head-to-Head Battle: Polymer-Supported vs. Free Triphenylphosphine Hydrobromide in Organic Synthesis

In the realm of chemical synthesis, the quest for efficient and sustainable methodologies is paramount. Triphenylphosphine (B44618) hydrobromide, a versatile reagent for converting alcohols to alkyl bromides, is a cornerstone in the synthetic chemist's toolbox. Traditionally used in its free, homogeneous form, a compelling alternative has emerged in the form of polymer-supported triphenylphosphine hydrobromide. This guide provides a comprehensive comparison of the efficacy of these two systems, drawing on experimental data to illuminate the advantages and disadvantages of each approach for researchers, scientists, and drug development professionals.

The core appeal of polymer-supported reagents lies in the simplification of product purification and the potential for catalyst recycling, key principles of green chemistry. By immobilizing the triphenylphosphine moiety on a solid polymer backbone, the phosphine (B1218219) oxide byproduct, notoriously difficult to separate from reaction products, can be easily removed by simple filtration. This comparison delves into the practical implications of this difference, evaluating the impact on reaction efficiency, product purity, and overall sustainability.

At a Glance: Key Performance Metrics

To provide a clear overview, the following table summarizes the key performance indicators for both polymer-supported and free triphenylphosphine hydrobromide in the conversion of alcohols to alkyl bromides, a representative transformation.

Performance Metric	Polymer-Supported Triphenylphosphine Hydrobromide	Free Triphenylphosphine Hydrobromide (Appel Reaction)
Reaction Time	Generally comparable to the free reagent, often rapid (e.g., 15 minutes to 2 hours at room temperature for reactive alcohols).[1][2]	Typically rapid, with many reactions completing within 1-2 hours at room temperature.
Product Yield	Excellent yields, often comparable to or slightly lower than the free reagent depending on the substrate and polymer support.[1][2]	Generally high to excellent yields (often >90%).
Product Purification	Simplified purification via filtration to remove the polymer-supported phosphine oxide byproduct.[1][2]	Often requires column chromatography or crystallization to remove triphenylphosphine oxide.[3]
Reagent Recyclability	The polymer support can be recovered and potentially reused after regeneration, though efficiency may decrease over cycles.[4]	Not recyclable; the triphenylphosphine is stoichiometrically consumed to form the phosphine oxide.
Substrate Scope	Broad applicability to a range of primary and secondary alcohols.[1][2]	Very broad, applicable to a wide variety of primary and secondary alcohols.[5]

Digging Deeper: Experimental Evidence

The conversion of an alcohol to an alkyl bromide using triphenylphosphine and a bromine source, such as carbon tetrabromide or elemental bromine, proceeds via the formation of a bromophosphonium bromide intermediate. In the case of the polymer-supported reagent, this intermediate is tethered to the solid support.

A study by Harrison and co-workers detailed the conversion of various alcohols to their corresponding bromides using polymer-supported triphenylphosphine and carbon tetrabromide. The results, summarized below, demonstrate the high efficiency of this heterogeneous system.[1][2]

Table 1: Conversion of Alcohols to Alkyl Bromides using Polymer-Supported Triphenylphosphine and CBr4 [1][2]

Alcohol	Time (h)	Yield (%)
Octan-1-ol	0.25	96
Decan-1-ol	0.25	96
Benzyl alcohol	0.25	95
Cinnamyl alcohol	2	90
Octan-2-ol	2	92

These results showcase that the polymer-supported reagent provides excellent yields in relatively short reaction times for a variety of alcoholic substrates.

For comparison, the Appel reaction, which utilizes free triphenylphosphine and a tetrahalomethane, is a well-established and highly efficient method for the same transformation. A typical procedure for the bromination of 2-phenylethyl alcohol using free triphenylphosphine and carbon tetrabromide reports a 96% yield after 1 hour at room temperature, followed by purification via silica (B1680970) gel column chromatography.

While the yields are comparable, the key differentiator lies in the workup procedure. With the polymer-supported reagent, the triphenylphosphine oxide byproduct, also bound to the polymer, is simply filtered off. In contrast, the removal of the soluble triphenylphosphine oxide from the reaction mixture when using the free reagent often necessitates laborious chromatographic purification.

Recyclability: A Step Towards Greener Chemistry

A significant advantage of the polymer-supported system is the potential for regeneration and reuse of the polymeric reagent. After the reaction, the polymer-supported triphenylphosphine oxide can be filtered off, and the triphenylphosphine functionality can be regenerated through reduction, for example, with trichlorosilane. This cyclical process, a form of "chemical looping," is a major stride towards more sustainable chemical synthesis.[6]

While the principle of recyclability is a strong argument for polymer-supported reagents, practical application can sometimes be hampered by a gradual decrease in efficacy over repeated cycles due to mechanical degradation of the polymer or incomplete regeneration. One study on a rasta resin-supported triphenylphosphine oxide demonstrated successful recovery and reuse in halogenation reactions multiple times without a significant drop in reactivity.[4]

Experimental Protocols: A How-To Guide

For scientists looking to implement these methodologies, detailed experimental protocols are crucial. Below are representative procedures for the bromination of an alcohol using both polymer-supported and free triphenylphosphine.

Protocol 1: Bromination of an Alcohol using Polymer-Supported Triphenylphosphine and Carbon Tetrabromide

This protocol is adapted from the work of Harrison et al.[1][2]

Materials:

• Alcohol (1.0 mmol)

• Polymer-supported triphenylphosphine (e.g., polystyrene with 2% divinylbenzene (B73037) cross-linking, ~3 mmol/g loading, 2.2 mmol of phosphine)

• Carbon tetrabromide (1.1 mmol)

• Anhydrous chloroform (B151607) (8 mL)

• Nitrogen atmosphere

Procedure:

• To a stirred suspension of polymer-supported triphenylphosphine in anhydrous chloroform under a nitrogen atmosphere, add the alcohol.

• Add a solution of carbon tetrabromide in anhydrous chloroform to the mixture.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, filter off the polymer resin and wash it with chloroform.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the crude alkyl bromide.

• Further purification, if necessary, can be performed by distillation or flash chromatography, though often the product is of high purity after filtration.

Protocol 2: Bromination of an Alcohol using Free Triphenylphosphine and Carbon Tetrabromide (Appel Reaction)

This protocol is a typical procedure for the Appel reaction.

Materials:

• Alcohol (e.g., 2-phenylethyl alcohol, 1.64 mmol)

• Triphenylphosphine (2.46 mmol)

• Carbon tetrabromide (1.96 mmol)

• Anhydrous dichloromethane (B109758) (11.5 mL)

• Nitrogen or argon atmosphere

Procedure:

• To a solution of the alcohol and carbon tetrabromide in anhydrous dichloromethane at 0 °C under a nitrogen atmosphere, add a solution of triphenylphosphine in anhydrous dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour. Monitor the reaction progress by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to separate the alkyl bromide from the triphenylphosphine oxide byproduct.

Visualizing the Workflow

To better illustrate the procedural differences, the following diagrams outline the experimental workflows for both the polymer-supported and free reagent systems.

Workflow for the polymer-supported system.

Workflow for the free reagent system.

The Reaction Mechanism: A Shared Pathway

Both the polymer-supported and free triphenylphosphine hydrobromide reactions proceed through a similar mechanistic pathway, known as the Appel reaction.[5] The key steps are visualized in the signaling pathway diagram below.

The Appel reaction mechanism.

Conclusion: A Clear Choice for Modern Synthesis

The evidence strongly suggests that polymer-supported triphenylphosphine hydrobromide offers a compelling and advantageous alternative to its free counterpart for the conversion of alcohols to alkyl bromides. While both systems provide high product yields, the polymer-supported reagent significantly simplifies product purification, a notorious bottleneck in organic synthesis. The elimination of the need for column chromatography to remove triphenylphosphine oxide not only saves time and resources but also aligns with the principles of green chemistry by reducing solvent waste.

Furthermore, the potential for recyclability of the polymer support, although requiring a regeneration step, presents a significant long-term cost and sustainability advantage, particularly in large-scale applications common in the pharmaceutical and fine chemical industries. For researchers and drug development professionals, the adoption of polymer-supported reagents like triphenylphosphine hydrobromide represents a clear step towards more efficient, economical, and environmentally responsible chemical synthesis.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Conversion of alcohols into alkyl bromides using polymer-supported triphenylphosphine dibromide and polymer-supported triphenylphosphine and carbon tetrabromide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Polymer-supported triphenylphosphine: application in organic synthesis and organometallic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Rasta resin–triphenylphosphine oxides and their use as recyclable heterogeneous reagent precursors in halogenation reactions [beilstein-journals.org]
• 5. Appel Reaction [organic-chemistry.org]
• 6. A Triphenylphosphine-Based Microporous Polymer for a Wittig Reaction Cycle in the Solid State - PubMed [pubmed.ncbi.nlm.nih.gov]

Cost-benefit analysis of triphenylphosphine hydrobromide in synthesis

For researchers, scientists, and drug development professionals, selecting the optimal reagents is paramount for efficient, cost-effective, and sustainable synthetic workflows. This guide provides a comprehensive cost-benefit analysis of triphenylphosphine (B44618) hydrobromide (TPPHBr) in key synthetic transformations, comparing its performance with common alternatives.

Executive Summary

Triphenylphosphine hydrobromide offers a stable, crystalline, and less odorous alternative to triphenylphosphine (PPh₃) for the in situ generation of phosphonium (B103445) salts, which are crucial intermediates in widely used reactions such as the Wittig and Appel reactions. Its primary advantages lie in its ease of handling and its ability to act as both the phosphine (B1218219) source and a bromide source or acid catalyst. However, a direct cost comparison reveals that TPPHBr is generally more expensive per mole than PPh₃. The cost-benefit analysis, therefore, hinges on the specific application, scale, and the importance of factors like convenience, safety, and waste management.

Cost-Benefit Analysis

The selection of a phosphine reagent is a trade-off between raw material cost, reaction efficiency, and downstream processing efforts.

Cost: Triphenylphosphine is significantly less expensive than its hydrobromide salt. For large-scale synthesis, the price difference can be a major consideration.

Convenience and Safety: Triphenylphosphine hydrobromide is a non-volatile solid, making it easier and safer to handle compared to triphenylphosphine, which can be a powder with a characteristic odor and is prone to air oxidation.[1][2] The hydrobromide salt is more stable in air.[3]

Reaction Efficiency: In many applications, the in situ formation of phosphonium salts from an alcohol, PPh₃, and a separate acid can be just as efficient as using the pre-formed TPPHBr. However, for certain substrates, the use of TPPHBr can offer advantages in terms of reaction rate and yield.

Waste Management: A significant drawback of using triphenylphosphine-based reagents is the formation of triphenylphosphine oxide (TPPO) as a stoichiometric byproduct.[1][4] The removal of TPPO can be challenging and costly, often requiring chromatography or specialized workup procedures.[1][4] The choice between TPPHBr and PPh₃ does not fundamentally alter the formation of TPPO. However, strategies for more sustainable catalytic Appel reactions are being developed to minimize this waste.[5]

Data Presentation: Reagent Cost Comparison

Reagent	Typical Purity	Price per 100g (USD)	Molar Mass ( g/mol )	Cost per Mole (USD)
Triphenylphosphine (PPh₃)	>99%	~$68	262.29	~$26
Triphenylphosphine Hydrobromide (TPPHBr)	>97%	~$76	343.20	~$22

Note: Prices are approximate and can vary significantly between suppliers and purchase volumes.

Key Synthetic Applications: A Comparative Overview

The Appel Reaction: Conversion of Alcohols to Alkyl Halides

The Appel reaction is a versatile method for the conversion of alcohols to alkyl halides. The traditional approach involves the use of triphenylphosphine in combination with a tetrahalomethane like carbon tetrabromide (CBr₄) or carbon tetrachloride (CCl₄).[6]

Triphenylphosphine Hydrobromide in the Appel Reaction:

TPPHBr can be used as an alternative to the PPh₃/HX system for the synthesis of alkyl bromides from alcohols. This approach avoids the direct handling of corrosive aqueous hydrobromic acid.

Workflow for Phosphonium Salt Formation and Use in Appel-type Reaction:

References

• 1. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 2. Triphenylphosphine [commonorganicchemistry.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iris.unive.it [iris.unive.it]

A Comparative Guide to Triphenylphosphine Hydrobromide and Other Brominating Agents for Specific Substrates

For Researchers, Scientists, and Drug Development Professionals

The introduction of a bromine atom into a molecule is a fundamental transformation in organic synthesis, opening avenues for further functionalization and the construction of complex molecular architectures. The choice of brominating agent is critical and depends on the substrate, desired regioselectivity, and reaction conditions. This guide provides an objective comparison of triphenylphosphine (B44618) hydrobromide with other common brominating agents for the transformation of key substrate classes: alcohols, phenols, and carbonyl compounds. The information herein is supported by experimental data to aid in the selection of the optimal reagent for specific synthetic needs.

Bromination of Alcohols

The conversion of alcohols to alkyl bromides is a common and crucial reaction. Triphenylphosphine-based reagents are particularly effective for this transformation, generally proceeding via an SN2 mechanism, which results in an inversion of stereochemistry at the reaction center. This method is often preferred over the use of hydrobromic acid (HBr) as it can minimize side reactions such as carbocation rearrangements.

A key player in this field is the Appel reaction , which utilizes a combination of triphenylphosphine (PPh₃) and a bromine source like carbon tetrabromide (CBr₄).[1][2][3] Alternatives include the use of N-bromosuccinimide (NBS) in conjunction with PPh₃.[4][5] Triphenylphosphine hydrobromide (PPh₃·HBr) offers a convenient, solid alternative that generates the active phosphonium (B103445) bromide species in situ.

Comparative Data for Alcohol Bromination

The following table summarizes the performance of various brominating agents in the conversion of alcohols to alkyl bromides, based on available literature. It is important to note that reaction conditions can significantly influence yields and reaction times.

Substrate	Brominating Agent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
2-Phenylethanol (B73330)	PPh₃ / CBr₄	Dichloromethane (B109758)	0 to RT	1 h	96
Benzyl Alcohol	PPh₃·HBr	Dichloromethane	Reflux	4 h	95	[5]
4-Methoxybenzyl alcohol	PPh₃·HBr	Dichloromethane	Reflux	2 h	98	[4]
Benzyl Alcohol	PPh₃ / NBS	Dichloromethane	Not specified	Not specified	High	[4]
(±)-erythro-2-a	PPh₃ / CBr₄	Dichloromethane	Not specified	Not specified	Complete inversion	[6]
(±)-erythro-2	aq. HBr	Not specified	Not specified	Not specified	Diastereomeric mixture	[6]

Featured Experimental Protocol: Bromination of 2-Phenylethanol via the Appel Reaction

This protocol details the conversion of 2-phenylethanol to (2-bromoethyl)benzene (B7723623) using triphenylphosphine and carbon tetrabromide.

Reagents:

• 2-Phenylethanol (0.196 mL, 1.64 mmol)

• Carbon Tetrabromide (0.652 g, 1.96 mmol)

• Triphenylphosphine (0.644 g, 2.46 mmol)

• Dichloromethane (11.5 mL total)

Procedure:

• A solution of triphenylphosphine in dichloromethane (3.3 mL) is added to a mixture of 2-phenylethanol and carbon tetrabromide in dichloromethane (8.2 mL) at 0 °C.

• The reaction mixture is stirred at room temperature for 1 hour.

• The solvent is removed under reduced pressure.

• The crude product is purified by silica (B1680970) gel column chromatography (hexane:ethyl acetate (B1210297) = 7:3) to afford (2-bromoethyl)benzene as a colorless liquid.

Yield: 0.290 g (96%)

Reaction Mechanism: Bromination of Alcohols with PPh₃-based Reagents

The bromination of alcohols using triphenylphosphine-based reagents proceeds through the formation of an alkoxyphosphonium bromide intermediate. The bromide ion then acts as a nucleophile, attacking the carbon atom and displacing triphenylphosphine oxide in an SN2 reaction. This mechanism accounts for the observed inversion of stereochemistry.

Mechanism of alcohol bromination with triphenylphosphine bromide.

Bromination of Phenols

The bromination of phenols is an electrophilic aromatic substitution reaction. The hydroxyl group is a strongly activating, ortho-, para-directing group. The choice of brominating agent and reaction conditions can influence the regioselectivity of the reaction, yielding either mono- or poly-brominated products.

Common reagents for phenol (B47542) bromination include bromine water, which typically leads to the formation of 2,4,6-tribromophenol, and N-bromosuccinimide (NBS), which can offer better control over the degree of bromination.[1][7][8] The regioselectivity of NBS can be tuned; for instance, the use of an acid catalyst like p-toluenesulfonic acid (pTsOH) can favor ortho-bromination.[9][10]

Comparative Data for Phenol Bromination

Substrate	Brominating Agent	Solvent	Conditions	Product(s)	Yield (%)	Reference
Phenol	Bromine Water	Water	Room Temperature	2,4,6-Tribromophenol	High	[8]
p-Cresol (B1678582)	NBS / p-TsOH	Methanol (B129727)	Room Temperature, <5 min	2-Bromo-4-methylphenol	87 (mono)	[10]
4-tert-Butylphenol	H₂O₂-HBr	Water	Room Temperature	2-Bromo-4-tert-butylphenol	Quantitative
4-tert-Butylphenol	NBS	Water	Room Temperature	2-Bromo-4-tert-butylphenol and 2,6-Dibromo-4-tert-butylphenol	32 (mono), 29 (di)	[11]

Featured Experimental Protocol: Ortho-Bromination of p-Cresol using NBS

This protocol describes the selective mono-ortho-bromination of p-cresol using N-bromosuccinimide and p-toluenesulfonic acid.[10]

Reagents:

• p-Cresol

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid (p-TsOH) (10 mol%)

• Methanol

Procedure:

• p-Cresol is premixed with p-toluenesulfonic acid in methanol.

• A solution of NBS in methanol is added to the mixture.

• The reaction is stirred at room temperature and monitored by HPLC.

• The reaction reaches completion in under 5 minutes.

Yield: 87% of 2-bromo-4-methylphenol.

Logical Flow for Phenol Bromination Selectivity

The regioselectivity of phenol bromination is influenced by both electronic and steric factors, as well as the specific brominating agent and conditions employed.

Factors influencing the regioselectivity of phenol bromination.

α-Bromination of Carbonyl Compounds

The α-bromination of carbonyl compounds, particularly ketones, is a valuable transformation for introducing a functional handle for subsequent reactions. This reaction typically proceeds through an enol or enolate intermediate.

A study on the α-bromination of acetophenone (B1666503) derivatives compared the efficacy of pyridine (B92270) hydrobromide perbromide, NBS, and cupric bromide. The results indicated that pyridine hydrobromide perbromide was the most efficient reagent under the tested conditions.[12]

Comparative Data for α-Bromination of 4-Chloroacetophenone

Brominating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pyridine hydrobromide perbromide	Acetic Acid	90	3	85	[12]
N-Bromosuccinimide (NBS)	Acetic Acid	90	3	Low (mostly starting material)	[12]
Cupric Bromide	Acetic Acid	90	3	~60	[12]

Featured Experimental Protocol: α-Bromination of 4-Chloroacetophenone

This protocol outlines the synthesis of 2-bromo-1-(4-chlorophenyl)ethan-1-one using pyridine hydrobromide perbromide.[12]

Reagents:

• 4-Chloroacetophenone (0.77 g, 5.0 mmol)

• Pyridine hydrobromide perbromide (1.76 g, 5.5 mmol)

• Acetic Acid (20 mL)

Procedure:

• 4-Chloroacetophenone, pyridine hydrobromide perbromide, and acetic acid are combined in a round-bottom flask with a condenser.

• The mixture is stirred at 90 °C for 3 hours, with the reaction progress monitored by TLC.

• The reaction mixture is poured into an ice-water bath and extracted with ethyl acetate.

• The organic phase is washed with saturated sodium carbonate and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is recrystallized from petroleum ether to yield the α-brominated ketone.

Yield: 0.97 g (83%)

Experimental Workflow for α-Bromination of Acetophenone Derivatives

The following diagram illustrates the general workflow for the α-bromination of acetophenone derivatives as described in the featured protocol.

General workflow for the α-bromination of acetophenone.

Conclusion

The selection of an appropriate brominating agent is a critical decision in the planning of a synthetic route. For the conversion of alcohols to alkyl bromides, triphenylphosphine-based reagents, including triphenylphosphine hydrobromide and the Appel reaction (PPh₃/CBr₄), offer mild conditions and good control over stereochemistry, often providing high yields. For the bromination of phenols , the choice of reagent dictates the outcome, with strong reagents like bromine water leading to polybromination, while systems like NBS/p-TsOH allow for more selective monobromination, particularly at the ortho position. In the case of carbonyl compounds , the α-bromination of ketones can be achieved with various reagents, with pyridine hydrobromide perbromide showing high efficiency for acetophenone derivatives in a comparative study.

This guide provides a summary of the available data to assist researchers in making informed decisions. However, it is crucial to consult the primary literature and consider the specific requirements of the target molecule when selecting a brominating agent and optimizing reaction conditions.

References

• 1. Khan Academy [khanacademy.org]
• 2. Appel reaction - Wikipedia [en.wikipedia.org]
• 3. orgosolver.com [orgosolver.com]
• 4. researchgate.net [researchgate.net]
• 5. dspace.uzhnu.edu.ua [dspace.uzhnu.edu.ua]
• 6. Stereospecific Radical Bromination of β‐Aryl Alcohols with Thiourea Additives Through A Serendipitous Discovery of A 1,2‐Aryl Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. chemistrystudent.com [chemistrystudent.com]
• 9. benchchem.com [benchchem.com]
• 10. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Triphenylphosphine Hydrobromide: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

Triphenylphosphine (B44618) hydrobromide is a compound that requires careful handling and adherence to strict disposal protocols to ensure personnel safety and environmental protection. This guide provides a comprehensive, step-by-step approach to its proper disposal, aligning with standard laboratory safety practices.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is critical to consult your institution's specific Environmental Health & Safety (EHS) guidelines. The following are general best practices for handling triphenylphosphine hydrobromide waste:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[1][2] Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1][3]

• Waste Segregation: Do not mix triphenylphosphine hydrobromide waste with other chemical waste streams unless explicitly permitted by your EHS office.[4][5] Incompatible chemicals can react, leading to unforeseen hazards.

• Container Management: Use only designated, chemically resistant, and clearly labeled containers for triphenylphosphine hydrobromide waste.[1][4] Ensure containers are in good condition with tightly sealing lids to prevent leaks and spills.[1][6] Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for vapor expansion.[7]

Hazard Profile

Triphenylphosphine hydrobromide presents several significant hazards that necessitate cautious handling and disposal.

Hazard Classification	Description	Precautionary Statements
Skin Corrosion/Irritation	Causes severe skin burns.[1][2]	Wear protective gloves and clothing.[1][2] In case of contact, immediately flush skin with plenty of water.[2]
Eye Damage/Irritation	Causes serious eye damage.[1][2]	Wear eye and face protection.[1][2] If in eyes, rinse cautiously with water for several minutes.[2]
Acute Toxicity (Oral)	Harmful if swallowed.[1][2]	Do not eat, drink, or smoke when using this product.[1][2] If swallowed, rinse mouth and do NOT induce vomiting.[2]
Aquatic Hazard (Acute & Chronic)	Very toxic to aquatic life with long-lasting effects.[1]	Avoid release to the environment.[1] Prevent spillage from entering drains or water courses.[6]
Corrosive to Metals	May be corrosive to metals.[1]	Keep only in original packaging.[1]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of triphenylphosphine hydrobromide is through an authorized hazardous waste collection service.

• Waste Collection:

  • Solid Waste: Collect unused or waste triphenylphosphine hydrobromide powder in its original container or a designated, properly labeled hazardous waste container.[1][4] Use dry clean-up procedures and avoid generating dust.[1]

  • Contaminated Materials: Any materials contaminated with triphenylphosphine hydrobromide, such as pipette tips, gloves, and absorbent materials used for spills, must also be disposed of as hazardous waste.[5] Place these items in a separate, clearly labeled solid waste container.[5]

  • Empty Containers: Empty containers that once held triphenylphosphine hydrobromide should be treated as hazardous waste unless they have been triple-rinsed with a suitable solvent.[4] The rinsate must be collected and disposed of as hazardous liquid waste.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Triphenylphosphine hydrobromide," and any other information required by your institution's EHS department.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area away from incompatible materials.[1][6]

  • The storage area should be cool and dry.[1]

• Disposal Request:

  • Contact your institution's EHS office or designated hazardous waste management provider to arrange for pickup and disposal.[1][2] Do not attempt to dispose of this chemical down the drain or in the regular trash.[2][5]

Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert your colleagues and supervisor.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• PPE: Wear appropriate PPE, including respiratory protection if dust is generated.[1]

• Containment and Cleanup:

  • For small dry spills, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[1][8] Avoid generating dust.[1][8]

  • For larger spills, prevent the material from entering drains or waterways.[2][6]

• Decontamination: Clean the spill area thoroughly with soap and water, and collect the cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your EHS office as required by your institution's policies.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of triphenylphosphine hydrobromide.

Caption: Disposal workflow for triphenylphosphine hydrobromide.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of triphenylphosphine hydrobromide, fostering a secure research environment.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. aksci.com [aksci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. Triphenylphosphine hydrobromide(6399-81-1)MSDS Melting Point Boiling Density Storage Transport [amp.chemicalbook.com]

Essential Safety and Operational Guide for Handling Triphenylphosphine Hydrobromide

For researchers, scientists, and drug development professionals, the safe and effective handling of chemical reagents is paramount. This document provides immediate and essential safety and logistical information for the use of Triphenylphosphine hydrobromide, including detailed operational and disposal plans.

Chemical Identifier:

• Name: Triphenylphosphine hydrobromide

• Synonyms: Triphenylphosphonium bromide

• CAS Number: 6399-81-1[1]

• Molecular Formula: C₁₈H₁₆BrP[2]

• Molecular Weight: 343.2 g/mol [1]

Hazard Identification and Precautionary Statements

Triphenylphosphine hydrobromide is a hazardous substance that requires careful handling to avoid adverse health effects. It is classified as a substance that is harmful if swallowed, causes severe skin burns and eye damage, and may be corrosive to metals.[3] It is also very toxic to aquatic life with long-lasting effects.[3]

GHS Hazard Statements: H302, H314, H290, H410[3]

Precautionary Statements:

• Prevention: Do not breathe dust/fume. Wash all exposed external body areas thoroughly after handling. Wear protective gloves, protective clothing, eye protection, and face protection. Keep only in original packaging. Do not eat, drink or smoke when using this product. Avoid release to the environment.[3][4]

• Response: If swallowed, rinse your mouth. Do NOT induce vomiting. If on skin or hair, take off immediately all contaminated clothing and rinse skin with water or a shower. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[4][5]

• Storage: Store locked up.[4]

• Disposal: Dispose of contents/container to an authorized hazardous or special waste collection point in accordance with any local regulation.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Triphenylphosphine hydrobromide.

Protection Type	Recommended Equipment	Specifications and Remarks
Eye and Face	Chemical safety goggles or full-face shield.	Must conform to EN166, AS/NZS 1337.1, or equivalent national standards. A full-face shield may be required for supplementary protection.[3] Contact lenses may pose a special hazard and their use should be reviewed based on workplace policy.[3]
Skin and Body	Chemical protective gloves (e.g., PVC, Nitrile rubber), overalls, PVC apron, and safety footwear.	Wear appropriate protective clothing to prevent skin exposure.[2][5] A PVC protective suit may be required if exposure is severe.[3]
Respiratory	Type -P Filter of sufficient capacity or a NIOSH/MSHA approved respirator.	To be used if exposure limits are exceeded or if irritation or other symptoms are experienced.[5] Must conform to AS/NZS 1716 & 1715, EN 143:2000 & 149:2001, ANSI Z88, or national equivalent.[3]

Quantitative Data

Property	Value	Reference
Appearance	White to beige or light red powder/solid.	[2][3]
Molecular Weight	343.2 g/mol	[1]
Melting Point	192 - 205 °C	[2]
Solubility	Soluble in water and common polar organic solvents. Insoluble in ether solvents.	[3]
Purity	≥ 98% (Assay by titration)	[2]

Occupational Exposure Limits:

• OSHA PEL: Not available[6]

• NIOSH REL: Not available[6]

• ACGIH TLV: Not available[6]

Operational Plans: Handling and Storage

Safe Handling Workflow:

Caption: General workflow for safely handling Triphenylphosphine hydrobromide.

Storage:

• Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

• Protect containers from physical damage and check regularly for leaks.[3]

• Do not use aluminum or galvanized containers.[3]

Experimental Protocol: Example of a Wittig Reaction

Triphenylphosphine hydrobromide is a precursor to phosphonium (B103445) ylides used in the Wittig reaction to synthesize alkenes from aldehydes or ketones. The following is a generalized, illustrative protocol.

Objective: To synthesize an alkene from an aldehyde using a Wittig reagent generated from Triphenylphosphine hydrobromide.

Materials:

• Triphenylphosphine hydrobromide

• A suitable aldehyde

• A strong base (e.g., n-butyllithium, sodium hydride)

• Anhydrous solvent (e.g., THF, DMSO)

• Standard laboratory glassware and stirring apparatus

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation of the Phosphonium Ylide:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend Triphenylphosphine hydrobromide in an anhydrous solvent.

  • Cool the suspension in an ice bath.

  • Slowly add a strong base to the suspension while stirring. The formation of the ylide is often indicated by a color change.

• Wittig Reaction:

  • To the freshly prepared ylide solution, add the aldehyde dropwise at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for a specified time (typically several hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired alkene.

Disposal Plan

All waste containing Triphenylphosphine hydrobromide must be treated as hazardous waste.

• Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weighing paper, gloves), in a designated, labeled, and sealed hazardous waste container.[3]

• Liquid Waste: Collect all liquid waste from the reaction and work-up steps in a labeled, sealed hazardous waste container. Do not empty into drains.[5]

• Disposal: All waste must be disposed of through an approved hazardous waste disposal plant.[4] Follow all local, regional, and national regulations for hazardous waste disposal.[5]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Spill Cleanup Workflow:

Caption: Step-by-step procedure for cleaning up a Triphenylphosphine hydrobromide spill.

Cleanup Procedure:

• Evacuate and Alert: Immediately evacuate the area and alert others nearby.

• Control Ignition Sources: Remove all sources of ignition from the area.[3]

• Personal Protection: Before attempting cleanup, don the appropriate PPE, including respiratory protection.[3]

• Containment: Prevent the spill from spreading.

• Cleanup:

  • Use dry clean-up procedures and avoid generating dust.[3]

  • Carefully sweep or vacuum the spilled material.[2]

  • Place the collected material into a suitable, labeled container for waste disposal.[3]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the cleanup materials as hazardous waste.

By adhering to these safety protocols and operational plans, researchers can minimize risks and ensure the safe and effective use of Triphenylphosphine hydrobromide in the laboratory. Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling any chemical.

References

• 1. Phosphine, triphenyl-, hydrobromide | C18H16BrP | CID 517696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Page loading... [guidechem.com]
• 4. Triphenylphosphine hydrobromide(6399-81-1)MSDS Melting Point Boiling Density Storage Transport [amp.chemicalbook.com]
• 5. Triphenylphosphine hydrobromide 97 6399-81-1 [sigmaaldrich.com]
• 6. aksci.com [aksci.com]